N,N-Diethyldodecanamide

• CAS: 3352-87-2

Core Science & Biosynthesis

An In-depth Technical Guide to N,N-Diethyldodecanamide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Diethyldodecanamide, a tertiary amide with a long alkyl chain, holds interest in various chemical and industrial applications. This technical guide provides a comprehensive overview of its core chemical and physical properties, structural information, and representative experimental protocols for its synthesis and analysis. The information is presented to support research and development activities, offering a foundational understanding of this compound. All quantitative data are summarized in structured tables for clarity and ease of comparison. Additionally, a logical workflow for the synthesis and purification of N,N-di-substituted amides is provided as a visual guide.

Chemical Structure and Identification

N,N-Diethyldodecanamide is characterized by a dodecanoyl group attached to a diethylamine moiety. The long lipophilic alkyl chain and the polar tertiary amide group confer upon it specific solubility and reactivity characteristics.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	N,N-diethyldodecanamide[1]
Synonyms	N,N-Diethyllauramide, Lauric acid diethylamide
CAS Number	3352-87-2[1]
Molecular Formula	C16H33NO[1]
SMILES	CCCCCCCCCCCC(=O)N(CC)CC[1]
InChIKey	CWNSVVHTTQBGQB-UHFFFAOYSA-N[1]

Physicochemical Properties

The physical and chemical properties of N,N-Diethyldodecanamide are summarized in the tables below. These properties are crucial for designing experimental conditions, understanding its behavior in various matrices, and for quality control purposes.

Table 2: Physical Properties

Property	Value	Reference
Molecular Weight	255.44 g/mol	[1]
Appearance	Colorless to light yellow liquid
Melting Point	2-5 °C	[2]
Boiling Point	166-167 °C @ 2 mmHg	[3]
Density	0.847 g/mL at 25 °C	[3]
Flash Point	>110 °C	[2]
Refractive Index	1.455	[4]
Water Solubility	No information available	[3]

Table 3: Chemical and Spectroscopic Properties

Property	Value
Chemical Class	Tertiary Amide
¹H NMR	Spectrum available[1]
¹³C NMR	Spectrum available[1]
Mass Spectrometry (GC-MS)	Characteristic fragmentation pattern observed[1]
Infrared (IR) Spectrum	Spectrum available[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N,N-Diethyldodecanamide are not extensively reported in the literature. However, based on general methods for the synthesis of tertiary amides and the analysis of long-chain amides, the following representative protocols can be adapted.

Synthesis of N,N-Diethyldodecanamide

A common method for the synthesis of N,N-disubstituted amides is the reaction of a carboxylic acid with an amine in the presence of a coupling agent, or the reaction of an acid chloride with an amine.

Protocol 3.1.1: Synthesis from Dodecanoyl Chloride and Diethylamine

Materials:

• Dodecanoyl chloride

• Diethylamine

• Triethylamine (or another suitable base)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve dodecanoyl chloride (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of diethylamine (1.2 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Add the diethylamine/triethylamine solution dropwise to the cooled dodecanoyl chloride solution with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N,N-Diethyldodecanamide.

Purification

The crude product can be purified using vacuum distillation or column chromatography.

Protocol 3.2.1: Purification by Column Chromatography

Materials:

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

Procedure:

• Prepare a silica gel slurry in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the silica gel slurry.

• Dissolve the crude N,N-Diethyldodecanamide in a minimal amount of the eluent.

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity mixture and gradually increasing the polarity.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to yield purified N,N-Diethyldodecanamide.

Analytical Methods

Protocol 3.3.1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for the analysis of fatty acid amides (e.g., HP-5MS or equivalent)

Procedure:

• Sample Preparation: Dissolve a small amount of N,N-Diethyldodecanamide in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject an appropriate volume of the sample solution into the GC inlet.

• GC Conditions (Representative):

  • Inlet temperature: 250 °C

  • Oven program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 10 minutes.

  • Carrier gas: Helium at a constant flow rate.

• MS Conditions (Representative):

  • Ion source temperature: 230 °C

  • Electron ionization (EI) at 70 eV.

  • Mass scan range: m/z 40-500.

• Data Analysis: Identify the peak corresponding to N,N-Diethyldodecanamide based on its retention time and mass spectrum.

Mandatory Visualizations

Logical Workflow for Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of N,N-disubstituted amides, which is applicable to N,N-Diethyldodecanamide.

Caption: General workflow for the synthesis and purification of N,N-Diethyldodecanamide.

Safety Information

According to available safety data sheets, N,N-Diethyldodecanamide may cause skin and eye irritation.[2][5] It is recommended to handle this chemical in a well-ventilated area and to use appropriate personal protective equipment (PPE), including gloves and safety glasses.[2][3]

Table 4: GHS Hazard Information

Hazard Class	Hazard Statement
Skin corrosion/irritation	H315: Causes skin irritation[2][5]
Serious eye damage/eye irritation	H319: Causes serious eye irritation[2][5]
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation[2]

Conclusion

This technical guide provides essential information on the chemical properties, structure, and handling of N,N-Diethyldodecanamide. The summarized data and representative experimental protocols offer a valuable resource for researchers and professionals in the fields of chemistry and drug development. While specific, optimized protocols for this compound are not widely published, the general methodologies presented here provide a solid foundation for its synthesis, purification, and analysis. Further research into its biological activities and applications is warranted.

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. calpaclab.com [calpaclab.com]

In-Depth Technical Guide on N,N-Diethyldodecanamide (CAS: 3352-87-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Diethyldodecanamide, also known as N,N-diethyllauramide, is a long-chain fatty acid amide with the chemical formula C₁₆H₃₃NO. While its direct biological functions and mechanisms of action are not extensively documented in publicly available literature, its structural class—fatty acid amides (FAAs)—is of significant interest in biomedical research. FAAs are a diverse group of lipid signaling molecules that include endocannabinoids and other bioactive lipids, known to modulate various physiological processes. This technical guide provides a comprehensive overview of the available physicochemical data, synthesis methodologies, and potential, though largely unexplored, biological activities of N,N-Diethyldodecanamide. The information is presented to facilitate further research and application development for this compound.

Chemical and Physical Properties

N,N-Diethyldodecanamide is a clear, colorless to light yellow liquid at room temperature.[1] A summary of its key physicochemical properties is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of N,N-Diethyldodecanamide

Property	Value	Source(s)
CAS Number	3352-87-2	[1][2][3][4][5]
Molecular Formula	C₁₆H₃₃NO	[2][3]
Molecular Weight	255.44 g/mol	[2]
Appearance	Clear colorless to light yellow liquid	[1]
Boiling Point	166-167 °C at 2 mmHg	[1]
Melting Point	3-5 °C	[2]
Density	0.847 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.454	[1]
Solubility	Insoluble in water	[6]
Synonyms	N,N-Diethyllauramide, Lauric acid diethylamide	[2]

Synthesis Protocols

Amidation of Dodecanoyl Chloride with Diethylamine

This is a common and efficient method for forming amides. The workflow for this synthesis is depicted below.

Synthesis of N,N-Diethyldodecanamide via Acid Chloride

Experimental Protocol:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve dodecanoyl chloride (1.0 eq) in a suitable inert solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Amine and Base: Cool the solution to 0 °C using an ice bath. Add triethylamine (1.1-1.5 eq) or another non-nucleophilic base to act as an acid scavenger. Slowly add diethylamine (1.0-1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Workup: Quench the reaction with water or a dilute aqueous acid solution (e.g., 1 M HCl). Separate the organic layer and wash sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure N,N-diethyldodecanamide.

Lipase-Catalyzed Amidation

Enzymatic synthesis offers a greener alternative to traditional chemical methods, often proceeding under milder conditions with high selectivity. Lipases, such as Candida antarctica lipase B (CALB), can catalyze the direct amidation of fatty acids or their esters with amines.[7][8][9][10]

Lipase-Catalyzed Synthesis of N,N-Diethyldodecanamide

Experimental Protocol:

• Reaction Mixture: Combine dodecanoic acid or its methyl ester (1.0 eq), diethylamine (excess, e.g., 2-4 eq), and an immobilized lipase such as Novozym 435 (e.g., 10% w/w of substrates) in a suitable reaction vessel. The reaction can be run in a solvent like acetonitrile or under solvent-free conditions.[8][10]

• Incubation: Incubate the mixture at a moderately elevated temperature (e.g., 50-70 °C) with continuous shaking for 24-72 hours.[7]

• Enzyme Removal: After the reaction, the immobilized enzyme can be easily removed by filtration for potential reuse.

• Purification: The solvent (if used) is removed under reduced pressure. The remaining product can be purified if necessary, although enzymatic reactions often yield products of high purity.

Analytical Data

A summary of available analytical data for the characterization of N,N-Diethyldodecanamide is presented in Table 2.

Table 2: Analytical Data for N,N-Diethyldodecanamide

Analytical Technique	Key Observations	Source(s)
GC-MS	The mass spectrum typically shows a molecular ion peak and characteristic fragmentation patterns of long-chain amides.	[2]
¹H NMR	Spectral data would show characteristic signals for the ethyl groups on the nitrogen and the long alkyl chain of the dodecanoyl group.	[2]
¹³C NMR	The spectrum would display distinct peaks for the carbonyl carbon, the carbons of the diethylamino group, and the carbons of the dodecyl chain.	[2]
IR Spectroscopy	A strong absorption band characteristic of the amide carbonyl (C=O) stretch is expected around 1630-1680 cm⁻¹.	[2]

Biological Activity and Potential Applications

While there is a lack of direct studies on the biological activity of N,N-Diethyldodecanamide, the broader class of fatty acid amides (FAAs) has been shown to possess interesting pharmacological properties.

Potential as a Cannabinoid Receptor Ligand

Many FAAs are known to interact with the endocannabinoid system, which plays a crucial role in regulating a wide range of physiological processes. Some FAAs act as agonists or allosteric modulators of cannabinoid receptors (CB1 and CB2).[11][12][13] A recent study on a mixture of FAAs semi-synthesized from andiroba oil demonstrated that these compounds could have an affinity for CB1 and CB2 receptors, as suggested by molecular docking studies.[11][12] This suggests that N,N-Diethyldodecanamide, as a long-chain FAA, could potentially interact with these receptors.

Potential Cytotoxic and Anti-Cancer Activity

There is emerging evidence that some FAAs exhibit cytotoxic effects against cancer cell lines.[11][12][13][14] For instance, a nanostructured lipid carrier system containing FAAs showed selective cytotoxic activity against a murine breast cancer cell line (4T1).[11][12] Another study demonstrated that FAAs from Carapa guianensis oil can suppress proliferation and promote apoptosis in C6 glioma cells, possibly through the inhibition of the Akt signaling pathway.[13] These findings suggest that N,N-Diethyldodecanamide could be a candidate for evaluation in cancer research.

The general workflow for assessing the cytotoxicity of a compound like N,N-Diethyldodecanamide is outlined below.

General Workflow for a Cytotoxicity Assay

Experimental Protocol (MTT Assay):

• Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of N,N-Diethyldodecanamide for 24, 48, or 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration and determine the half-maximal inhibitory concentration (IC₅₀) value.

Other Potential Applications

N,N-Diethyldodecanamide is listed as a pharmaceutical intermediate and has been mentioned in the context of color film emulsions.[1][2] Its structural similarity to other N,N-dialkylamides suggests potential use as a solvent or extractant in various chemical processes.[15]

Conclusion

N,N-Diethyldodecanamide is a readily synthesizable long-chain fatty acid amide with well-defined physicochemical properties. While direct biological studies on this specific compound are scarce, the known activities of the broader class of fatty acid amides, particularly their interactions with the endocannabinoid system and their potential as cytotoxic agents, suggest that N,N-Diethyldodecanamide is a promising candidate for further pharmacological investigation. The synthesis and experimental protocols outlined in this guide provide a framework for researchers to produce and evaluate this compound for various potential applications in drug discovery and materials science. Further research is warranted to elucidate its specific biological targets and mechanisms of action.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Diethyldodecanamide | 3352-87-2 | DAA35287 | Biosynth [biosynth.com]
• 4. N,N-Diethyldodecanamide | 3352-87-2 [sigmaaldrich.com]
• 5. calpaclab.com [calpaclab.com]
• 6. mdpi.com [mdpi.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Lipase-catalyzed synthesis of fatty acid diethanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of fatty amides produced by lipase-catalyzed amidation of multi-hydroxylated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. microbiologyjournal.org [microbiologyjournal.org]
• 11. mdpi.com [mdpi.com]
• 12. Evaluation of the Cytotoxic Activity of Nanostructured Lipid Carrier Systems for Fatty Acid Amides and Silk Fibroins in Breast Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. tandfonline.com [tandfonline.com]

N,N-Diethyldodecanamide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Diethyldodecanamide, an amide of significant interest in various chemical and pharmaceutical domains, is a versatile molecule with a range of applications. This technical guide provides an in-depth overview of its chemical identity, physicochemical properties, synthesis, and purification protocols. The information is curated to support researchers and professionals in drug development and other scientific disciplines in their understanding and utilization of this compound.

Chemical Identity

• IUPAC Name: N,N-diethyldodecanamide[1]

• Synonyms: A variety of synonyms are used to refer to N,N-Diethyldodecanamide, reflecting its presence in diverse chemical inventories and literature. These include:

  • Diethyllauramide[2][3]

  • N,N-Diethyllauramide[1][4]

  • N,N-Diethyllaurylamide[2][3]

  • Dodecanamide, N,N-diethyl-[1][2]

  • Nopcogen 14-L[2][3]

  • Lauramide, N,N-diethyl-

  • NSC 3890[1]

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Diethyldodecanamide is presented in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₁₆H₃₃NO	[1][3][5]
Molecular Weight	255.44 g/mol	[1][3]
CAS Number	3352-87-2	[1][3][5]
Appearance	Colorless to light yellow, viscous liquid	[2][6]
Melting Point	3-5 °C	[3][7]
Boiling Point	166-167 °C at 2 mmHg	[3][6][7]
Density	0.847 g/mL at 25 °C	[3][6]
Refractive Index (n²⁰/D)	1.454	[6][7]
Flash Point	>230 °F (>110 °C)	[3][7]

Synthesis and Purification

Synthesis of N,N-Diethyldodecanamide via Acyl Chloride Intermediate

This two-step process involves the initial conversion of dodecanoic acid to its more reactive acyl chloride, followed by amidation with diethylamine.

Step 1: Formation of Dodecanoyl Chloride

• Reaction Setup: In a fume hood, a round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with dodecanoic acid.

• Addition of Thionyl Chloride: An excess of thionyl chloride (SOCl₂) is slowly added to the flask. The reaction is typically performed in an inert solvent such as dichloromethane or toluene, or neat.

• Reaction Conditions: The mixture is gently heated to reflux. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation, often under reduced pressure, to yield the crude dodecanoyl chloride.

Step 2: Amidation of Dodecanoyl Chloride

• Reaction Setup: The crude dodecanoyl chloride is dissolved in an anhydrous, non-protic solvent like dichloromethane in a clean, dry flask equipped with a magnetic stirrer and an addition funnel, and cooled in an ice bath.

• Addition of Diethylamine: A solution of diethylamine in the same solvent is added dropwise from the addition funnel to the cooled acyl chloride solution. An excess of diethylamine or the addition of a non-nucleophilic base (e.g., triethylamine) is used to neutralize the HCl byproduct.

• Reaction Conditions: The reaction is typically stirred at low temperature and then allowed to warm to room temperature to ensure completion.

• Quenching and Extraction: The reaction mixture is quenched by the addition of water or a dilute aqueous acid. The organic layer is separated, washed successively with dilute acid, a basic solution (like sodium bicarbonate), and brine.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude N,N-Diethyldodecanamide.

Purification

The crude product can be purified by vacuum distillation to obtain the final, high-purity N,N-Diethyldodecanamide. The purity of the final product can be assessed by standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the synthesis and purification of N,N-Diethyldodecanamide.

Caption: Synthesis and Purification Workflow for N,N-Diethyldodecanamide.

Biological Activity and Applications

N,N-Diethyldodecanamide is primarily documented as a pharmaceutical intermediate.[6] While some sources suggest potential biological activities, detailed studies on its mechanism of action and specific signaling pathways are not extensively reported in the public domain. Its structural similarity to other N,N-dialkylamides, some of which exhibit properties as insect repellents or have applications in drug delivery, suggests potential avenues for future research. It has also been noted for its use in color film emulsions.[2]

Conclusion

This technical guide provides essential information on N,N-Diethyldodecanamide for researchers and professionals. The compiled data on its chemical identity, properties, and a representative synthesis protocol serve as a valuable resource for its application in scientific research and development. Further investigations are warranted to fully elucidate its biological activity and expand its potential applications.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. N,N-Diethyldodecanamide | 3352-87-2 | DAA35287 | Biosynth [biosynth.com]
• 5. N,N-Diethyldodecanamide | 3352-87-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. fishersci.nl [fishersci.nl]
• 7. A new method for synthesis of N,N-diethyl-m-methylbenzamide [scielo.sld.cu]

An In-depth Technical Overview of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of N,N-Diethyldodecanamide, a fatty amide used as a pharmaceutical intermediate.[1]

Physicochemical Data Summary

The fundamental molecular characteristics of N,N-Diethyldodecanamide are essential for its application in research and development. A summary of its key quantitative data is presented below.

Property	Value
Molecular Formula	C16H33NO
Molecular Weight	255.44 g/mol [2][3]
IUPAC Name	N,N-diethyldodecanamide[2]
CAS Registry Number	3352-87-2[2][4]

Relationship between Chemical Identity and Properties

The chemical structure dictates the molecular formula, which in turn determines the molecular weight of a compound. This hierarchical relationship is fundamental in chemical sciences.

Figure 1: Logical flow from chemical name to molecular properties.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Diethyldodecanamide - CAS:3352-87-2 - Sunway Pharm Ltd [3wpharm.com]
• 4. Dodecanamide, N,N-diethyl- [webbook.nist.gov]

N,N-Diethyldodecanamide: A Comprehensive Technical Analysis of its Physicochemical Properties

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties of N,N-Diethyldodecanamide, a versatile amide compound with applications in various scientific fields. This document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and relevant analytical workflows.

Core Physicochemical Data

N,N-Diethyldodecanamide, also known as Diethyllauramide, is a tertiary amide with the chemical formula C₁₆H₃₃NO.[1] Its key physical properties, including boiling point and density, are critical for its application and handling in a laboratory setting. A summary of these properties is presented below.

Property	Value	Conditions
Boiling Point	166-167 °C	at 2 mmHg (2 torr)
Density	0.847 g/mL	at 25 °C

Table 1: Key Physicochemical Properties of N,N-Diethyldodecanamide. Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols

Accurate determination of the boiling point and density of a substance is fundamental in chemical research. The following sections detail the standard methodologies for these measurements.

Determination of Boiling Point Under Reduced Pressure

Given that N,N-Diethyldodecanamide has a high boiling point at atmospheric pressure, determination under reduced pressure is the preferred method to prevent decomposition.

Methodology:

• Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is positioned so that the bulb is level with the side arm of the distillation head.

• Sample Preparation: A small volume of N,N-Diethyldodecanamide is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

• Pressure Reduction: The system is evacuated to the desired pressure (e.g., 2 mmHg) using the vacuum pump. The pressure is monitored with a manometer.

• Heating: The sample is gradually heated using a heating mantle.

• Boiling Point Measurement: The temperature is recorded when the liquid is observed to be boiling and a steady reflux of condensate is seen on the thermometer bulb. This stable temperature reading is the boiling point at the recorded pressure.

Determination of Density

The density of a liquid can be determined using a straightforward gravimetric method.

Methodology:

• Mass of Empty Container: An empty, dry volumetric flask or pycnometer of a known volume is weighed on an analytical balance.

• Mass of Filled Container: The container is filled with N,N-Diethyldodecanamide to the calibration mark, ensuring the temperature of the liquid is 25 °C. The filled container is then reweighed.

• Calculation: The mass of the N,N-Diethyldodecanamide is calculated by subtracting the mass of the empty container from the mass of the filled container. The density is then calculated by dividing the mass of the liquid by its known volume.

Analytical Workflow: Quantification in Biological Matrices

N,N-Diethyldodecanamide's potential as a pharmacological agent necessitates robust methods for its quantification in biological fluids such as human serum. A typical workflow for such an analysis is outlined below.

References

• 1. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 2. wjec.co.uk [wjec.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]

N,N-Diethyldodecanamide: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N,N-Diethyldodecanamide (also known as N,N-Diethyllauramide), a versatile fatty amide used as a specialty surfactant precursor and pharmaceutical intermediate.[1][2] Due to a lack of extensive published quantitative data, this guide synthesizes available qualitative information, outlines a detailed experimental protocol for determining precise solubility, and discusses the theoretical basis for its solubility behavior in various organic solvents.

Core Concepts: Molecular Structure and Polarity

N,N-Diethyldodecanamide possesses a molecular structure that dictates its solubility. The molecule consists of a long, nonpolar dodecyl (C12) hydrocarbon tail and a polar tertiary amide headgroup. This amphiphilic nature is central to its solubility properties, generally following the principle of "like dissolves like." The long alkyl chain imparts significant nonpolar character, suggesting higher solubility in nonpolar organic solvents. Conversely, the polar amide group allows for some interaction with more polar solvents.

Qualitative Solubility Profile

Solvent Type	Qualitative Solubility
Polar Protic
Water	Insoluble
Ethanol	Miscible
Polar Aprotic
Acetone	Expected to be soluble to miscible
Chloroform	Expected to be soluble to miscible
Nonpolar
Ether	Miscible
Hexane	Expected to be soluble to miscible
Toluene	Expected to be soluble to miscible

This table is based on a combination of available data and predictions based on molecular structure.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a standardized experimental protocol is necessary. The following method is a robust approach for determining the solubility of N,N-Diethyldodecanamide in various organic solvents.

Objective: To determine the equilibrium solubility of N,N-Diethyldodecanamide in a given organic solvent at a specified temperature.

Materials:

• N,N-Diethyldodecanamide (purity ≥98%)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Vials with screw caps

• Gas chromatograph with a flame ionization detector (GC-FID) or a high-performance liquid chromatograph with a suitable detector (HPLC)

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of N,N-Diethyldodecanamide to a series of vials, each containing a known volume of the selected organic solvent.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to the desired temperature. Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The solution should have visible excess solid to confirm saturation.

• Sample Withdrawal and Filtration: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solute to settle. Carefully withdraw a known volume of the supernatant using a pre-warmed pipette and immediately filter it through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved solute.

• Quantification:

  • Gravimetric Method: Evaporate the solvent from the volumetric flask under reduced pressure and weigh the remaining N,N-Diethyldodecanamide.

  • Chromatographic Method (Preferred): Dilute the filtered solution with a known volume of the solvent. Analyze the concentration of N,N-Diethyldodecanamide using a pre-calibrated GC-FID or HPLC method.

• Data Analysis: Calculate the solubility in grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L). Repeat the experiment at different temperatures to determine the temperature dependence of solubility.

Experimental workflow for solubility determination.

Logical Relationships in Solubility

The solubility of N,N-Diethyldodecanamide is governed by the balance between its nonpolar alkyl chain and its polar amide group. The following diagram illustrates the expected trend in solubility based on the polarity of the organic solvent.

Relationship between solvent polarity and expected solubility.

Applications in Drug Development

As a pharmaceutical intermediate, the solubility of N,N-Diethyldodecanamide in various organic solvents is critical for its use in synthesis, purification, and formulation processes. Its ability to dissolve in a range of solvents makes it a versatile component in the development of drug delivery systems. A thorough understanding of its solubility profile is essential for formulation scientists to ensure the stability, efficacy, and safety of the final pharmaceutical product.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]

N,N-Diethyldodecanamide material safety data sheet (MSDS)

An In-Depth Technical Guide to the Material Safety Data Sheet for N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological properties of N,N-Diethyldodecanamide (CAS No. 3352-87-2). The information is compiled and presented to meet the needs of laboratory and drug development professionals, with a focus on quantitative data, experimental methodologies, and clear visual workflows for safety procedures.

Chemical Identification and Physical Properties

N,N-Diethyldodecanamide is a fatty amide used in various laboratory and chemical synthesis applications, including as a pharmaceutical intermediate.[1]

Property	Value	Remarks
Molecular Formula	C16H33NO	[2][3]
Molecular Weight	255.44 g/mol	[1][2]
Appearance	Clear, colorless to light yellow liquid	[1][2][3]
Physical State	Liquid	[2][3]
Odor	No information available	[2]
Boiling Point	166 - 167 °C (330.8 - 332.6 °F)	@ 2 mmHg[2]
Melting Point	3 - 5 °C	[4][5]
Density / Specific Gravity	0.847 g/mL	at 25 °C[1][2]
Flash Point	> 112 °C (> 233.6 °F)	[2]
Refractive Index	1.454 - 1.455	at 20 °C[1][5]
Water Solubility	No information available	[2]
Purity	Min. 98.0% (GC)	[3]

Hazard Identification and Classification

N,N-Diethyldodecanamide is classified as a hazardous substance. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

• Skin Irritation (Category 2) : Causes skin irritation.[6][7]

• Serious Eye Irritation (Category 2A) : Causes serious eye irritation.[6][7]

• Specific Target Organ Toxicity - Single Exposure (Category 3) : May cause respiratory irritation.[6][7]

The product is not considered hazardous by the US OSHA Hazard Communication Standard 2024 (29 CFR 1910.1200).[2]

Toxicological Data

The primary toxicological concern is acute toxicity upon ingestion.

Test	Result	Species
LD50 Oral	> 3200 mg/kg	Rat

Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized experimental protocols. The following sections describe the likely methodologies based on OECD (Organisation for Economic Co-operation and Development) Test Guidelines, which are internationally recognized standards.

Acute Oral Toxicity (LD50)

The reported oral LD50 value for N,N-Diethyldodecanamide in rats is > 3200 mg/kg.[2] This value is typically determined using a method like the one described in the now-rescinded OECD Test Guideline 401 or its modern alternatives (OECD 420, 423, 425).

Methodology (Based on OECD Guideline 401 - Traditional Method):

• Objective: To determine the median lethal dose (LD50), which is the statistically derived single dose of a substance expected to cause death in 50% of the animals when administered orally.[8]

• Test Animals: Healthy, young adult rodents (commonly rats), all of the same sex (females are often preferred and should be nulliparous and non-pregnant).[8]

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered in graduated doses to several groups of animals, with one dose per group.[8]

  • Administration is typically done by gavage.[8]

  • Animals are observed for a period of at least 14 days.[8]

• Observations:

  • All signs of toxicity, including tremors, convulsions, salivation, diarrhea, lethargy, and coma, are recorded.[8]

  • The time of death is recorded as precisely as possible.[8]

  • Body weights are recorded before administration, weekly, and at death.[8]

  • At the end of the observation period, surviving animals are euthanized and necropsied along with the animals that died during the test.[8]

• Data Analysis: The LD50 is calculated using a statistical method (e.g., probit analysis).

Modern alternatives like the Fixed Dose Procedure (OECD 420), Acute Toxic Class Method (OECD 423), and Up-and-Down Procedure (OECD 425) are now used to reduce the number of animals required and to use non-lethal endpoints where possible.[9]

Acute Dermal Irritation

N,N-Diethyldodecanamide is classified as causing skin irritation.[6] The experimental protocol for this determination is likely based on OECD Test Guideline 404.

Methodology (Based on OECD Guideline 404):

• Objective: To assess the potential of a substance to cause reversible inflammatory changes to the skin.[10]

• Test Animals: Albino rabbits are the preferred species.[11]

• Procedure:

  • A small area of the animal's fur is clipped approximately 24 hours before the test.[12]

  • A dose of 0.5 mL (for liquids) of the test substance is applied to a small patch of skin (approx. 6 cm²).[12][13]

  • The patch is applied for a duration of up to 4 hours.[10][13]

• Observations:

  • The skin is examined for erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours after patch removal.[10]

  • The observation period can extend up to 14 days to assess the reversibility of the effects.[10]

• Scoring: The severity of erythema and edema is graded numerically to calculate an overall skin irritation score.[10] A substance is considered an irritant if the scores exceed a certain threshold and the effects are reversible.[11]

Acute Eye Irritation

N,N-Diethyldodecanamide is classified as causing serious eye irritation.[6] The experimental protocol for this determination is likely based on OECD Test Guideline 405.

Methodology (Based on OECD Guideline 405):

• Objective: To determine the potential of a substance to produce irritation or corrosion when applied to the eye.[6][14]

• Test Animals: Healthy, adult albino rabbits are used.[15]

• Procedure:

  • A single dose of the test substance (typically 0.1 mL for liquids) is applied into the conjunctival sac of one eye of the animal.[16] The untreated eye serves as a control.[6][14]

  • The use of topical anesthetics and systemic analgesics is recommended to minimize pain and distress.[6][14]

• Observations:

  • The eyes are examined at 1, 24, 48, and 72 hours after application.[16]

  • Observations may continue for up to 21 days to assess reversibility.[6][14]

• Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling) are scored numerically.[6][14] A substance is classified as an irritant or corrosive based on the severity and persistence of these scores.[6][14]

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to ensure safety in the laboratory. The following diagrams illustrate the recommended workflows for handling and in case of emergencies.

Standard Handling and Storage Workflow

Caption: Workflow for safe handling and storage of N,N-Diethyldodecanamide.

Accidental Release (Spill) Response Workflow

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 4. scribd.com [scribd.com]
• 5. innospecsustainability.com [innospecsustainability.com]
• 6. flashpointsrl.com [flashpointsrl.com]
• 7. sterlab-store.com [sterlab-store.com]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. nucro-technics.com [nucro-technics.com]
• 16. downloads.regulations.gov [downloads.regulations.gov]

Commercial Sourcing and Technical Applications of N,N-Diethyldodecanamide: A Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the commercial suppliers, technical specifications, and potential applications of N,N-Diethyldodecanamide.

N,N-Diethyldodecanamide, a fatty acid amide, is a versatile chemical compound with growing interest in the pharmaceutical and chemical industries. Its properties as a solvent, surfactant, and potential skin penetration enhancer make it a valuable tool for drug formulation and delivery. This technical guide provides a comprehensive overview of commercially available N,N-Diethyldodecanamide, including a comparative analysis of suppliers, and outlines experimental considerations for its application in research and development.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer N,N-Diethyldodecanamide, typically with purities suitable for research and development purposes. The table below summarizes key information from several prominent suppliers to facilitate comparison and procurement. Researchers should always refer to the supplier's specific product documentation and Safety Data Sheet (SDS) before purchase and use.

Supplier	Product Name/Number	Purity	Available Quantities	CAS Number	Additional Information
Thermo Scientific (Alfa Aesar)	N,N-Diethyldodecanamide, 98%	98%	250 g	3352-87-2	Used as a pharmaceutical intermediate.[1]
TCI America	N,N-Diethyldodecanamide	>98.0% (GC)	25 mL, 500 mL	3352-87-2	Available through distributors like Fisher Scientific.[2][3]
Lab Pro Inc.	N,N-Diethyldodecanamide	Min. 98.0% (GC)	25 mL	3352-87-2	Physical properties such as refractive index and specific gravity are provided.[4]
CP Lab Safety	N,N-diethyldodecanamide (KS-21)	Not specified	25 g, 500 mL	3352-87-2	Hazard and precautionary statements are available.[5]
ChemicalBook	N,N-Diethyldodecanamide	≥99%	Varies by supplier	3352-87-2	A platform listing multiple suppliers, primarily from China, with varying prices.[6]
Spectrum Chemicals Australia	NN-Diethyldodecanamide	Not specified	25 mL, 500 mL	3352-87-2	Provides pricing information.[7]

Experimental Protocols and Applications

While specific, detailed experimental protocols for N,N-Diethyldodecanamide are not extensively published, its structural similarity to other N,N-dialkylamides, such as N,N-Diethyl-m-toluamide (DEET), allows for the adaptation of existing methodologies for various applications.

General Synthesis of N,N-Dialkylamides

A common method for the synthesis of N,N-dialkylamides involves the reaction of a carboxylic acid with a dialkylamine. The following is a general protocol that can be adapted for the synthesis of N,N-Diethyldodecanamide.

Materials:

• Dodecanoyl chloride

• Diethylamine

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Sodium hydroxide solution (e.g., 1 M)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Dissolve diethylamine in anhydrous diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath.

• Slowly add dodecanoyl chloride dropwise to the stirred diethylamine solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and wash sequentially with dilute sodium hydroxide solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude N,N-Diethyldodecanamide.

• Purify the product by vacuum distillation or column chromatography.

Application as a Skin Penetration Enhancer

N,N-dialkylamides have been investigated for their ability to enhance the permeation of drugs through the skin. The following is a general protocol for evaluating the in vitro skin permeation of a drug using N,N-Diethyldodecanamide as a potential enhancer.

Materials:

• Franz diffusion cells

• Excised skin from a suitable animal model (e.g., porcine or rodent) or human cadaver skin

• Phosphate-buffered saline (PBS) as the receptor solution

• The drug of interest

• N,N-Diethyldodecanamide

• A suitable solvent for the drug and enhancer (e.g., ethanol, propylene glycol)

• High-performance liquid chromatography (HPLC) system for drug quantification.

Procedure:

• Prepare donor formulations of the drug in the chosen solvent with and without a specific concentration of N,N-Diethyldodecanamide.

• Mount the excised skin in the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with PBS and equilibrate the system to 32°C.

• Apply the donor formulation to the skin surface.

• At predetermined time intervals, withdraw samples from the receptor compartment and replace with fresh, pre-warmed PBS.

• Analyze the drug concentration in the collected samples using a validated HPLC method.

• Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux. The enhancement ratio can be calculated by dividing the flux of the drug with the enhancer by the flux of the drug without the enhancer.[8][9]

Use in Microemulsion Formulations

N,N-Diethyldodecanamide can potentially be used as a co-surfactant or oil phase in microemulsion formulations to enhance the solubility of poorly water-soluble drugs.

General Protocol for Microemulsion Preparation:

• Component Selection: Select an oil phase, a surfactant, a co-surfactant (N,N-Diethyldodecanamide could be evaluated here), and an aqueous phase. The selection is based on the solubility of the drug in these components.

• Constructing a Pseudo-Ternary Phase Diagram:

  • Prepare various mixtures of the surfactant and co-surfactant (Smix) at different weight ratios (e.g., 1:1, 2:1, 1:2).

  • For each Smix ratio, prepare mixtures with the oil phase at various weight ratios (e.g., 1:9, 2:8, ... , 9:1).

  • Titrate each oil-Smix mixture with the aqueous phase dropwise under constant stirring.

  • Observe the mixtures for transparency and fluidity to identify the microemulsion region.

  • Plot the results on a pseudo-ternary phase diagram to visualize the microemulsion existence area.

• Formulation Preparation: Based on the phase diagram, select a composition within the microemulsion region and dissolve the drug in the appropriate phase before forming the microemulsion.

Mandatory Visualizations

To aid in the understanding of the procurement and experimental processes, the following diagrams have been generated.

Caption: A workflow for selecting a commercial supplier of N,N-Diethyldodecanamide.

Caption: A general workflow for an in vitro skin permeation study.

Safety Considerations

N,N-Diethyldodecanamide is an irritant to the skin and eyes and may cause respiratory irritation.[10] It is imperative to handle this chemical in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.[10][11]

References

• 1. N,N-Diethyldodecanamide, 98%, Thermo Scientific 250 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]
• 2. N,N-Diethyldodecanamide | 3352-87-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. N,N-Diethyldodecanamide 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. labproinc.com [labproinc.com]
• 5. calpaclab.com [calpaclab.com]
• 6. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 7. specau.com.au [specau.com.au]
• 8. benchchem.com [benchchem.com]
• 9. The use of N,N-diethyl-m-toluamide to enhance dermal and transdermal delivery of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Discovery and Synthesis of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diethyldodecanamide, a long-chain fatty acid amide, belongs to a class of compounds with diverse applications, ranging from pharmaceutical intermediates to components in industrial formulations.[1][2] This technical guide provides a comprehensive overview of the available knowledge on its discovery and synthesis. While the precise historical moment of its first synthesis is not prominently documented in readily accessible scientific literature, its preparation falls within the well-established principles of amide synthesis, the history of which dates back to the late 19th century. This document will delve into the historical context of fatty acid amide synthesis, detail the common and modern methods for the preparation of N,N-Diethyldodecanamide, present its physicochemical properties in a structured format, and provide exemplary experimental protocols.

Historical Context of Fatty Acid Amide Synthesis

The synthesis of amides is a fundamental transformation in organic chemistry. The first preparation of a simple fatty amide, stearamide, was reported by Hofmann in 1882 through the thermal dehydration of ammonium salts, a method originally discovered by Dumas.[3] The broader family of fatty acid amides gained significant attention in the mid-20th century due to their economic importance and diverse applications.[3]

Physicochemical Properties of N,N-Diethyldodecanamide

A summary of the key quantitative data for N,N-Diethyldodecanamide is presented in Table 1.

Property	Value	Source
Molecular Formula	C16H33NO	[7]
Molecular Weight	255.45 g/mol	[7]
CAS Number	3352-87-2	[2]
Appearance	Clear colorless to light yellow liquid	[1]
Boiling Point	166-167 °C at 2 mmHg	[1]
Density	0.847 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.454	[1]

Synthesis of N,N-Diethyldodecanamide

The synthesis of N,N-Diethyldodecanamide is typically achieved through the reaction of dodecanoic acid (lauric acid) or its derivatives with diethylamine. The most common and industrially viable methods involve the activation of the carboxylic acid to facilitate the amidation reaction.

General Synthesis Workflow

The general workflow for the synthesis of N,N-Diethyldodecanamide from dodecanoic acid is depicted in the following diagram.

Caption: General workflow for the synthesis of N,N-Diethyldodecanamide.

Key Synthesis Methodologies

Two primary routes for the synthesis of N,N-Diethyldodecanamide are detailed below.

1. From Dodecanoyl Chloride (Acyl Chloride Method)

This is a classic and highly efficient method for amide synthesis. It involves the conversion of dodecanoic acid to dodecanoyl chloride, which then readily reacts with diethylamine.

Caption: Two-step synthesis via the acyl chloride method.

Experimental Protocol (Acyl Chloride Method):

• Preparation of Dodecanoyl Chloride: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dodecanoic acid (1.0 eq). Slowly add thionyl chloride (1.2 eq) at room temperature. Heat the reaction mixture to reflux for 2-3 hours until the evolution of gas ceases. The excess thionyl chloride can be removed by distillation under reduced pressure to yield crude dodecanoyl chloride.

• Amidation: Dissolve the crude dodecanoyl chloride in an anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether) in a separate flask under an inert atmosphere. Cool the solution in an ice bath. In a separate container, prepare a solution of diethylamine (2.2 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.1 eq) in the same solvent. Add the diethylamine solution dropwise to the cooled dodecanoyl chloride solution with vigorous stirring. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Work-up and Purification: Quench the reaction with water. Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo. The crude N,N-diethyldodecanamide can be purified by vacuum distillation or column chromatography.

2. Direct Amidation using Coupling Agents

Modern synthetic methods often employ coupling agents to facilitate the direct formation of the amide bond from the carboxylic acid and amine, avoiding the need to prepare the acyl chloride separately.

Caption: Direct amidation using a coupling agent.

Experimental Protocol (Direct Amidation with DCC):

• Reaction Setup: To a solution of dodecanoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane or tetrahydrofuran, add diethylamine (1.1 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 eq).

• Addition of Coupling Agent: Cool the mixture in an ice bath and add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) in the same solvent dropwise with stirring.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the precipitated dicyclohexylurea (DCU) byproduct is removed by filtration. The filtrate is then washed sequentially with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried, filtered, and concentrated. The crude product is purified by vacuum distillation or column chromatography.

Conclusion

N,N-Diethyldodecanamide is a fatty acid amide with established physicochemical properties and synthesis routes. While its specific discovery history is not as well-documented as some other prominent chemical compounds, its synthesis is based on fundamental and well-understood amidation reactions that have been refined over more than a century. The methods described in this guide, from the traditional acyl chloride approach to modern direct amidation techniques, provide robust and efficient pathways for the preparation of this versatile molecule for research and industrial purposes. Further investigation into historical chemical archives, such as the Beilstein database, may provide more specific details on its initial synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 3. cyberlipid.gerli.com [cyberlipid.gerli.com]
• 4. Biosynthesis, degradation, and pharmacological importance of the fatty acid amides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amide FA | Cyberlipid [cyberlipid.gerli.com]
• 6. pschemicals.com [pschemicals.com]
• 7. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of N,N-Diethyldodecanamide from Dodecanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N,N-Diethyldodecanamide, a valuable intermediate in pharmaceutical and chemical research. The synthesis is achieved through the nucleophilic acyl substitution of dodecanoyl chloride with diethylamine. This method is robust, proceeds with a high yield, and is scalable for various research and development needs. Included are comprehensive experimental procedures, a summary of quantitative data, and characterization methods for the final product.

Introduction

N,N-Diethyldodecanamide is a tertiary amide with a long alkyl chain, making it a versatile molecule in various applications, including its use as a pharmaceutical intermediate. The synthesis from dodecanoyl chloride and diethylamine is a classic example of nucleophilic acyl substitution, a fundamental reaction in organic chemistry. Dodecanoyl chloride, an acyl chloride, is highly reactive towards nucleophiles like diethylamine. The reaction proceeds readily, typically in the presence of a non-nucleophilic base such as triethylamine to neutralize the hydrochloric acid byproduct. This prevents the protonation of the amine reactant, which would render it non-nucleophilic.

Reaction Mechanism

The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of diethylamine attacks the electrophilic carbonyl carbon of dodecanoyl chloride, forming a tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and eliminating the chloride ion as a good leaving group. A base, such as triethylamine, then deprotonates the resulting diethylammonium ion to yield the final product, N,N-Diethyldodecanamide, and triethylammonium chloride.

Experimental Protocol

3.1. Materials and Reagents

• Dodecanoyl chloride (≥98%)

• Diethylamine (≥99.5%)

• Triethylamine (≥99.5%), anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (if necessary)

• Solvents for chromatography (e.g., hexane, ethyl acetate)

3.2. Equipment

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• NMR spectrometer

• Infrared spectrometer

• Mass spectrometer

3.3. Synthetic Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add diethylamine (1.1 equivalents) and anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath with stirring.

• Addition of Base: Add triethylamine (1.2 equivalents) to the stirred solution of diethylamine.

• Addition of Dodecanoyl Chloride: Dissolve dodecanoyl chloride (1.0 equivalent) in anhydrous DCM and add it dropwise to the cooled amine solution via a dropping funnel over 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding 1 M HCl solution to neutralize any remaining triethylamine and diethylamine.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • If necessary, purify the crude N,N-Diethyldodecanamide by vacuum distillation or column chromatography on silica gel.

Data Presentation

Table 1: Physicochemical Properties of N,N-Diethyldodecanamide

Property	Value
Molecular Formula	C₁₆H₃₃NO
Molecular Weight	255.44 g/mol [1][2][3]
Appearance	Clear, colorless to light yellow liquid[2]
Boiling Point	166-167 °C at 2 mmHg[2]
Density	0.847 g/mL at 25 °C[2]
Refractive Index (n²⁰/D)	1.454[2]
Purity (typical)	>98% (GC)[4][5]
Expected Yield	High (>90%)

Table 2: Spectroscopic Data for N,N-Diethyldodecanamide

Spectroscopy	Expected Characteristics
¹H NMR	Signals corresponding to the ethyl groups (triplet and quartet), a triplet for the α-methylene group of the dodecanoyl chain, multiplets for the other methylene groups of the long alkyl chain, and a terminal methyl triplet.
¹³C NMR	A peak for the carbonyl carbon, signals for the carbons of the two ethyl groups, and a series of peaks for the carbons of the dodecyl chain.
IR (Infrared)	A strong absorption band around 1630-1650 cm⁻¹ corresponding to the C=O stretching of the tertiary amide. C-H stretching bands around 2850-2960 cm⁻¹.
Mass Spec (MS)	The molecular ion peak (M⁺) at m/z = 255.44. Common fragmentation patterns for amides.[1][3]

Visualization of the Experimental Workflow

Caption: Experimental workflow for the synthesis of N,N-Diethyldodecanamide.

Safety Precautions

• Work in a well-ventilated fume hood.

• Dodecanoyl chloride is corrosive and reacts with moisture; handle with care.

• Diethylamine and triethylamine are flammable and corrosive.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The synthesis of N,N-Diethyldodecanamide from dodecanoyl chloride and diethylamine is a straightforward and efficient process. The provided protocol, based on the well-established Schotten-Baumann conditions, offers a reliable method for obtaining this compound in high purity and yield. This application note serves as a valuable resource for researchers in need of a practical guide for the synthesis of tertiary amides for various applications in drug development and chemical synthesis.

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 3. Dodecanamide, N,N-diethyl- [webbook.nist.gov]
• 4. labproinc.com [labproinc.com]
• 5. N,N-Diethyldodecanamide | 3352-87-2 [sigmaaldrich.com]

Application Notes and Protocols for the Synthesis of N,N-Diethyldodecanamide

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Diethyldodecanamide, a tertiary amide derived from dodecanoic acid (lauric acid), is a compound of interest in various chemical and pharmaceutical research areas. Its synthesis is a fundamental example of amide bond formation, a crucial reaction in organic chemistry. The most common and efficient laboratory method for preparing N,N-Diethyldodecanamide is through the nucleophilic acyl substitution of dodecanoyl chloride with diethylamine. This document provides a detailed experimental protocol for this synthesis, including quantitative data and a visual representation of the workflow.

Reaction and Mechanism

The synthesis proceeds via a nucleophilic addition-elimination mechanism. The nitrogen atom of diethylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of dodecanoyl chloride. This forms a tetrahedral intermediate which then collapses, eliminating a chloride ion to form the stable N,N-disubstituted amide.[1][2][3] A base, such as triethylamine or pyridine, is typically added to neutralize the hydrogen chloride (HCl) byproduct that is formed, preventing it from protonating the diethylamine reactant.[1][4]

Overall Reaction:

CH₃(CH₂)₁₀COCl + (CH₃CH₂)₂NH → CH₃(CH₂)₁₀CON(CH₂CH₃)₂ + HCl

Experimental Protocol: Synthesis via Dodecanoyl Chloride

This protocol details the synthesis of N,N-Diethyldodecanamide from dodecanoyl chloride and diethylamine under Schotten-Baumann conditions.[1]

Materials and Reagents:

• Dodecanoyl chloride

• Diethylamine

• Triethylamine (or Pyridine)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• Fume hood

Procedure:

• Reaction Setup: In a fume hood, add diethylamine (1.0 eq) and anhydrous dichloromethane to a round-bottom flask equipped with a magnetic stirrer.

• Addition of Base: Add triethylamine (1.1 eq) to the solution.[1] Cool the flask to 0 °C in an ice bath.

• Addition of Acyl Chloride: Slowly add dodecanoyl chloride (1.0 eq), dissolved in a small amount of anhydrous dichloromethane, to the stirring solution dropwise using a dropping funnel over a period of 15-30 minutes.[2]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 1-2 hours.[2]

• Monitoring: The reaction progress can be monitored using Thin Layer Chromatography (TLC).

• Work-up (Quenching and Extraction): Upon completion, quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer sequentially with 1 M HCl to remove excess amines.[1]

  • Next, wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.[1]

  • Finally, wash with brine to remove residual water.[1][5]

• Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.[1][5] Filter off the drying agent.

• Purification: Concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N,N-Diethyldodecanamide.[1] The product, if required, can be further purified by vacuum distillation.

Data Presentation

The following table summarizes the quantitative data for the synthesis protocol.

Parameter	Value	Notes
Reactants
Dodecanoyl chloride	1.0 eq	Limiting reagent
Diethylamine	1.0 eq
Triethylamine	1.1 eq	Base to neutralize HCl byproduct[1]
Solvent
Dichloromethane	~5-10 mL per gram of acyl chloride	Anhydrous conditions are recommended
Reaction Conditions
Initial Temperature	0 °C (Ice Bath)	For controlled addition of acyl chloride
Reaction Temperature	Room Temperature
Reaction Time	1 - 2 hours	[2]
Work-up Solutions
1 M HCl	~20-30 mL	Volume can be adjusted based on scale
Saturated NaHCO₃	~20-30 mL	Volume can be adjusted based on scale
Brine	~20-30 mL	Volume can be adjusted based on scale
Expected Yield	>90%	Yields are typically high for this reaction

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of N,N-Diethyldodecanamide.

Caption: Experimental workflow for N,N-Diethyldodecanamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Application Notes: N,N-Diethyldodecanamide in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Subject: Evaluation of N,N-Diethyldodecanamide as a Solvent in Peptide Synthesis

A comprehensive review of scientific literature and patent databases has revealed no documented use of N,N-Diethyldodecanamide as a solvent or reagent in peptide synthesis. Standard and extensively researched solvents for Solid-Phase Peptide Synthesis (SPPS) include N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dichloromethane (DCM).[1][2] Recent research has focused on identifying "greener" and less hazardous alternatives to these traditional solvents, with several promising candidates emerging. However, N,N-Diethyldodecanamide has not been identified as a viable or tested alternative in the reviewed literature.

This document provides an overview of solvent selection criteria in peptide synthesis, a summary of commonly used solvents, and a brief on investigated greener alternatives. This information is intended to guide researchers in selecting appropriate solvent systems for their specific peptide synthesis needs.

The Role of Solvents in Solid-Phase Peptide Synthesis (SPPS)

The choice of solvent is critical for the success of SPPS as it impacts several key aspects of the process:

• Resin Swelling: The solvent must effectively swell the solid support (resin) to ensure that the reactive sites are accessible to reagents.[3][4]

• Solubility of Reagents: The solvent must dissolve amino acids, coupling reagents, and deprotection agents to facilitate efficient reactions.[5][6]

• Reaction Kinetics: The solvent can influence the rates of both the coupling and deprotection steps.

• Peptide Aggregation: A suitable solvent can help to minimize the aggregation of the growing peptide chain, which can otherwise lead to incomplete reactions and low yields.[7]

• Washing Efficiency: The solvent is used extensively for washing the resin between steps to remove excess reagents and by-products.

Standard Solvents in SPPS

The most commonly utilized solvents in SPPS are polar aprotic solvents.[8]

Solvent	Key Properties & Applications
N,N-Dimethylformamide (DMF)	The most widely used solvent in Fmoc-based SPPS due to its excellent resin-swelling properties and ability to dissolve most reagents.[1][2] However, it is classified as a substance of very high concern (SVHC) due to its reproductive toxicity.[8]
N-Methyl-2-pyrrolidone (NMP)	Often used as a substitute for DMF, offering similar performance.[2] It is also facing regulatory scrutiny due to its toxicity.[9]
Dichloromethane (DCM)	Commonly used in Boc-based SPPS and for washing steps.[1][2] It is a suspected carcinogen.[8]

Greener Alternatives to Traditional SPPS Solvents

The hazardous nature of traditional SPPS solvents has prompted significant research into more environmentally benign alternatives.

Alternative Solvent / Mixture	Key Findings & Applications
N-Butylpyrrolidinone (NBP)	Has shown promise as a replacement for DMF, demonstrating good performance in the synthesis of various peptides.[9][10]
2-Methyltetrahydrofuran (2-MeTHF)	A bio-based solvent that has been successfully used in SPPS, showing good purity profiles for synthesized peptides.[5][11]
Cyclopentyl methyl ether (CPME)	Another greener ether-based solvent that has been evaluated as a potential alternative to traditional solvents.[5]
Binary Solvent Mixtures	Mixtures such as DMSO/ethyl acetate and NBP/2-Me-THF have been investigated to fine-tune solvent properties like polarity and viscosity, showing performance comparable to DMF.[1]
γ-Valerolactone (GVL)	A bio-based solvent that has been explored for amide bond formation in SPPS.[9]
Dipropyleneglycol dimethylether (DMM)	A biodegradable solvent with low toxicity that has been shown to be a valuable alternative to DMF in all steps of SPPS.[6]
Anisole/N-octylpyrrolidone (NOP) Mixture	A green solvent mixture that has demonstrated good resin swelling and amino acid solubility, proving effective in the synthesis of model peptides.[12][13]

Experimental Workflow for Evaluating a Novel SPPS Solvent

The following workflow outlines the necessary steps to evaluate a new solvent, such as N,N-Diethyldodecanamide, for its suitability in SPPS.

Workflow for the evaluation of a novel solvent in SPPS.

Logical Pathway for SPPS Solvent Selection

The selection of an appropriate solvent system is a multi-faceted decision that balances performance, safety, and environmental impact.

Decision pathway for selecting a suitable SPPS solvent.

References

• 1. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00604E [pubs.rsc.org]
• 2. peptide.com [peptide.com]
• 3. Solvents for Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 4. youtube.com [youtube.com]
• 5. biotage.com [biotage.com]
• 6. Dipropyleneglycol Dimethylether, New Green Solvent for Solid-Phase Peptide Synthesis: Further Challenges to Improve Sustainability in the Development of Therapeutic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]

Application Notes & Protocols: N,N-Diethyldodecanamide as a Surfactant in Nanoparticle Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Diethyldodecanamide is a non-ionic amide-based surfactant that holds potential for application in the synthesis of metallic and metal oxide nanoparticles. Its amphiphilic nature, stemming from a long hydrophobic dodecyl chain and a hydrophilic diethylamide headgroup, allows it to function as a stabilizing and capping agent, controlling nanoparticle growth and preventing aggregation. This document provides detailed application notes and generalized experimental protocols for the synthesis of gold (Au) and silver (Ag) nanoparticles using N,N-Diethyldodecanamide as a surfactant. The protocols outlined below are intended as a starting point for research and will require optimization for specific applications.

Principle of Action

During nanoparticle synthesis, N,N-Diethyldodecanamide is believed to adsorb onto the surface of the forming nanoparticles. The hydrophobic dodecyl tails orient towards the nanoparticle core, while the hydrophilic diethylamide headgroups extend into the solvent medium. This creates a protective layer that sterically hinders particle aggregation and controls the growth kinetics, thereby influencing the final size, shape, and stability of the nanoparticles. The amide functionality may also play a role in the reduction of metal precursors in certain reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs) using N,N-Diethyldodecanamide

This protocol describes a seed-mediated growth method for the synthesis of gold nanoparticles, where N,N-Diethyldodecanamide is used as a capping and stabilizing agent in the growth solution.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• N,N-Diethyldodecanamide

• Sodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Sodium borohydride (NaBH₄)

• Ascorbic acid

• Deionized (DI) water

Procedure:

1. Preparation of Seed Solution (Citrate-capped AuNPs): a. In a clean flask, bring 100 mL of DI water to a vigorous boil. b. To the boiling water, rapidly add 1 mL of 1% (w/v) HAuCl₄ solution. c. Continue boiling for 1 minute, then add 2.5 mL of 1% (w/v) sodium citrate solution. d. The solution color will change from yellow to deep red, indicating the formation of seed nanoparticles. e. Continue boiling for 15 minutes, then cool to room temperature.

2. Preparation of Growth Solution: a. In a separate flask, dissolve a specific amount of N,N-Diethyldodecanamide in 100 mL of DI water to achieve the desired concentration (see Table 1 for optimization parameters). Mild heating and sonication may be required for complete dissolution. b. To this solution, add 0.5 mL of 1% (w/v) HAuCl₄. c. Subsequently, add 0.2 mL of 0.1 M ascorbic acid. The solution should remain colorless.

3. Nanoparticle Growth: a. To the growth solution, add 1 mL of the prepared seed solution under gentle stirring. b. Allow the reaction to proceed for 30 minutes at room temperature. A color change to red or purple will indicate the growth of larger AuNPs. c. The resulting nanoparticle suspension can be purified by centrifugation and resuspension in DI water.

Characterization:

• UV-Vis Spectroscopy: To determine the surface plasmon resonance (SPR) peak, which correlates with nanoparticle size and shape.

• Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of the synthesized AuNPs.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution.

Protocol 2: Synthesis of Silver Nanoparticles (AgNPs) using N,N-Diethyldodecanamide

This protocol outlines a chemical reduction method for the synthesis of silver nanoparticles where N,N-Diethyldodecanamide acts as a stabilizer.

Materials:

• Silver nitrate (AgNO₃)

• N,N-Diethyldodecanamide

• Sodium borohydride (NaBH₄)

• Deionized (DI) water

Procedure:

1. Preparation of Reaction Solution: a. Dissolve a specific amount of N,N-Diethyldodecanamide in 100 mL of DI water in a flask to achieve the desired concentration (refer to Table 2 for optimization). b. To this solution, add 1 mL of 0.1 M AgNO₃ solution under vigorous stirring.

2. Reduction and Nanoparticle Formation: a. Prepare a fresh, ice-cold solution of 0.1 M NaBH₄. b. Add the NaBH₄ solution dropwise to the AgNO₃/N,N-Diethyldodecanamide mixture under continuous stirring. c. A color change to yellow or brown indicates the formation of AgNPs. d. Continue stirring for 1 hour at room temperature to ensure the completion of the reaction. e. Purify the AgNPs by centrifugation and resuspension in DI water.

Characterization:

• UV-Vis Spectroscopy: To identify the characteristic SPR peak of AgNPs.

• TEM: To analyze the size and morphology.

• DLS: To determine the size distribution and stability.

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes from optimizing the concentration of N,N-Diethyldodecanamide in the synthesis of gold and silver nanoparticles.

Table 1: Optimization of N,N-Diethyldodecanamide Concentration for AuNP Synthesis

Concentration of N,N-Diethyldodecanamide (mM)	SPR Peak (nm)	Average Particle Size (TEM, nm)	Polydispersity Index (PDI)
0.1	535	45 ± 8.2	0.45
0.5	528	32 ± 5.1	0.31
1.0	522	20 ± 2.5	0.18
5.0	520	18 ± 3.0	0.25

Note: The optimal concentration is highlighted in bold, indicating a balance between small particle size and low polydispersity.

Table 2: Optimization of N,N-Diethyldodecanamide Concentration for AgNP Synthesis

Concentration of N,N-Diethyldodecanamide (mM)	SPR Peak (nm)	Average Particle Size (TEM, nm)	Zeta Potential (mV)
0.2	415	35 ± 7.5	-15.2
0.8	408	25 ± 4.2	-22.8
1.5	402	15 ± 2.1	-31.5
4.0	400	12 ± 3.8	-28.7

Note: The optimal concentration is highlighted in bold, demonstrating good control over particle size and high colloidal stability as indicated by the zeta potential.

Visualizations

Applications of N,N-Diethyldodecanamide in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diethyldodecanamide (DEDA) is a fatty amide with physicochemical properties that suggest its potential utility in various drug delivery systems. Its lipophilic nature, stemming from the C12 alkyl chain, combined with a polar amide group, imparts surfactant-like characteristics. While specific literature detailing the extensive use of DEDA in pharmaceutical formulations is limited, its structural similarity to known penetration enhancers and its oil-like properties make it a candidate for several applications in drug delivery. These applications primarily focus on enhancing the delivery of poorly soluble or poorly permeable drug molecules.

This document provides an overview of the potential applications of DEDA and generalized protocols for its evaluation in drug delivery systems, based on established methodologies for similar excipients.

Potential Applications of N,N-Diethyldodecanamide

Based on its chemical structure, DEDA is proposed to function in the following capacities within drug delivery systems:

• Solubility Enhancer: For poorly water-soluble (lipophilic) drugs, DEDA can act as a lipidic solvent or co-solvent in oral, topical, or parenteral formulations, thereby increasing the drug's solubility and potentially its bioavailability.

• Skin Penetration Enhancer: In transdermal and topical drug delivery, DEDA may act as a penetration enhancer. It is hypothesized to partition into the stratum corneum, disrupting the highly ordered lipid structure and thereby increasing the permeability of the skin to co-administered drugs.[1]

• Oil Phase in Emulsion-Based Systems: DEDA can serve as the oil phase in the formulation of nanoemulsions, microemulsions, and solid lipid nanoparticles (SLNs).[2][3] These systems are known to improve the oral bioavailability of lipophilic drugs and enhance their penetration through the skin.[2][3]

• Co-surfactant in Microemulsions: The amphiphilic nature of DEDA suggests its potential role as a co-surfactant in microemulsion systems, helping to reduce the interfacial tension between the oil and water phases and stabilize the formulation.[2]

Data Presentation: Illustrative Quantitative Data

The following tables present illustrative data on the potential effects of N,N-Diethyldodecanamide in various drug delivery applications. It is crucial to note that this data is hypothetical and intended for exemplary purposes, as specific experimental data for DEDA was not available in the reviewed literature.

Table 1: Illustrative Solubility Enhancement of a Model Drug (Drug X)

Formulation Vehicle	Drug X Solubility (µg/mL)	Fold Increase in Solubility
Water	1.5	1.0
10% Ethanol in Water	15.0	10.0
5% N,N-Diethyldodecanamide in 10% Ethanol/Water	75.0	50.0
10% N,N-Diethyldodecanamide in 10% Ethanol/Water	180.0	120.0

Table 2: Illustrative Characteristics of a Nanoemulsion Formulation Containing N,N-Diethyldodecanamide

Formulation	DEDA Concentration (% w/w)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Control (without DEDA)	0	150 ± 5.2	0.25 ± 0.02	-25.3 ± 1.5
DEDA-NE-1	5	125 ± 4.8	0.21 ± 0.03	-28.1 ± 1.8
DEDA-NE-2	10	110 ± 3.5	0.18 ± 0.01	-30.5 ± 2.1

Table 3: Illustrative In Vitro Skin Permeation of a Model Drug (Drug Y)

Formulation	DEDA Concentration (% w/w)	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio (ER)
Control (Aqueous Solution)	0	0.5 ± 0.1	0.05	1.0
Topical Gel with 5% DEDA	5	2.5 ± 0.4	0.25	5.0
Topical Gel with 10% DEDA	10	5.2 ± 0.6	0.52	10.4

Experimental Protocols

The following are detailed, generalized protocols for evaluating the applications of N,N-Diethyldodecanamide in drug delivery systems.

Protocol 1: Determination of Drug Solubility Enhancement

Objective: To quantify the increase in solubility of a poorly water-soluble drug in the presence of N,N-Diethyldodecanamide.

Materials:

• Poorly water-soluble model drug (e.g., ibuprofen, ketoprofen)

• N,N-Diethyldodecanamide (DEDA)

• Co-solvent (e.g., ethanol, propylene glycol)

• Distilled or deionized water

• Vials with screw caps

• Shaking water bath or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Procedure:

• Prepare a series of vehicles containing increasing concentrations of DEDA (e.g., 0%, 1%, 5%, 10% w/v) in a suitable co-solvent/water mixture (e.g., 20% ethanol in water).

• Add an excess amount of the model drug to 5 mL of each vehicle in separate vials.

• Seal the vials and place them in a shaking water bath at a constant temperature (e.g., 25°C or 37°C) for 48-72 hours to ensure equilibrium is reached.

• After equilibration, visually inspect the vials to confirm the presence of undissolved drug.

• Centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to separate the undissolved drug.

• Carefully collect the supernatant and filter it through a 0.45 µm syringe filter.

• Dilute the filtered supernatant with a suitable solvent (e.g., the mobile phase for HPLC) to a concentration within the analytical range.

• Quantify the concentration of the dissolved drug using a validated HPLC or UV-Vis spectrophotometry method.

• Calculate the fold increase in solubility by dividing the solubility in the DEDA-containing vehicle by the solubility in the vehicle without DEDA.

Diagram 1: Workflow for Solubility Enhancement Study

References

• 1. The use of N,N-diethyl-m-toluamide to enhance dermal and transdermal delivery of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Using Microemulsion as Carrier for Drug Transdermal Delivery: The Effect of Surfactants and Cosurfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchopenworld.com [researchopenworld.com]

N,N-Diethyldodecanamide: An Evaluation for Phase Transfer Catalysis in Organic Synthesis

Application Note AP-PTC-001

Introduction

Phase transfer catalysis (PTC) is a powerful methodology in organic synthesis that facilitates reactions between reactants located in different immiscible phases, typically a solid or aqueous phase and an organic phase. This is achieved through the use of a phase transfer catalyst that transports a reactant from one phase to the other, thereby enabling the reaction to proceed. Common phase transfer catalysts include quaternary ammonium salts, phosphonium salts, crown ethers, and cryptands. This document explores the potential application of N,N-Diethyldodecanamide as a phase transfer catalyst in organic synthesis. Despite its amphiphilic structure, a comprehensive review of scientific literature indicates that N,N-Diethyldodecanamide is not utilized as a phase transfer catalyst. This application note will detail the reasons for its unsuitability by contrasting its chemical properties with those of established phase transfer catalysts and will provide an overview of the general principles of phase transfer catalysis.

Insuitability of N,N-Diethyldodecanamide as a Phase Transfer Catalyst

N,N-Diethyldodecanamide is a tertiary amide with a long alkyl chain, which imparts some surfactant-like properties. However, it lacks the key structural features necessary to function effectively as a phase transfer catalyst.

Comparison of N,N-Diethyldodecanamide with Typical Phase Transfer Catalysts

Feature	N,N-Diethyldodecanamide	Quaternary Ammonium Salts (e.g., TBAB)	Crown Ethers (e.g., 18-Crown-6)
Ionic Character	Neutral Molecule	Ionic (Cationic Head Group)	Neutral Molecule
Mechanism of Action	Lacks a mechanism to transport ions	Forms an ion pair with the reactant anion	Encapsulates the cation of the reactant salt
Solubility	Soluble in organic solvents, insoluble in water	Soluble in both organic and aqueous phases	Soluble in a range of solvents
Catalytic Activity	No documented catalytic activity in PTC	High catalytic activity in various reactions	High catalytic activity, particularly for solid-liquid PTC

The primary reason for the ineffectiveness of N,N-Diethyldodecanamide as a phase transfer catalyst is its neutral character and inability to form stable ion pairs or complexes with the reactants. Phase transfer catalysis relies on the catalyst's ability to either exchange its anion for the reactant anion (in the case of quaternary ammonium salts) or to encapsulate the cation of the reactant salt (in the case of crown ethers), thereby rendering the reactant soluble in the organic phase. N,N-Diethyldodecanamide possesses neither of these capabilities.

General Principles of Phase Transfer Catalysis

To understand why N,N-Diethyldodecanamide is not a suitable candidate, it is essential to review the fundamental mechanisms of phase transfer catalysis.

Mechanism of Phase Transfer Catalysis

The most common mechanism for phase transfer catalysis involves a quaternary ammonium salt as the catalyst. The catalytic cycle can be summarized as follows:

• Anion Exchange: The quaternary ammonium cation (Q⁺) in the organic phase exchanges its accompanying anion (X⁻) for the reactant anion (Y⁻) from the aqueous phase at the interface.

• Phase Transfer: The newly formed lipophilic ion pair (Q⁺Y⁻) diffuses from the interface into the bulk organic phase.

• Reaction: The reactant anion (Y⁻), now in the organic phase, reacts with the organic substrate (RX) to form the product (RY) and a new anion (X⁻).

• Catalyst Regeneration: The quaternary ammonium cation (Q⁺) pairs with the newly formed anion (X⁻) and diffuses back to the interface to repeat the cycle.

Caption: General mechanism of phase transfer catalysis with a quaternary ammonium salt.

Experimental Protocols for Typical Phase Transfer Catalyzed Reactions

While N,N-Diethyldodecanamide is not a suitable catalyst, the following protocols illustrate typical phase transfer catalyzed reactions where established catalysts are used.

Protocol 1: Williamson Ether Synthesis using Tetrabutylammonium Bromide (TBAB)

This protocol describes the synthesis of benzyl propyl ether from benzyl bromide and propan-1-ol using TBAB as the phase transfer catalyst.

Materials:

• Benzyl bromide

• Propan-1-ol

• Sodium hydroxide (50% aqueous solution)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine propan-1-ol (10 mmol), toluene (20 mL), and 50% aqueous sodium hydroxide (10 mL).

• Add tetrabutylammonium bromide (1 mmol) to the mixture.

• Heat the mixture to 70°C with vigorous stirring.

• Slowly add benzyl bromide (10 mmol) to the reaction mixture over 10 minutes.

• Continue stirring at 70°C for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add deionized water (20 mL) and separate the organic layer.

• Wash the organic layer with deionized water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure benzyl propyl ether.

Caption: Workflow for Williamson ether synthesis using a phase transfer catalyst.

N-Alkylation of Amides under Phase Transfer Conditions

It is important to distinguish the role of an amide as a reactant from its potential role as a catalyst. While N,N-Diethyldodecanamide is not a catalyst, amides, in general, can be N-alkylated under phase transfer conditions. In such reactions, the amide is deprotonated by a strong base in the aqueous phase, and the resulting amidate anion is transferred to the organic phase by the phase transfer catalyst to react with an alkylating agent.

N,N-Diethyldodecanamide is not a recognized phase transfer catalyst in organic synthesis. Its neutral, non-ionic character and inability to effectively transport ions across a phase boundary render it unsuitable for this purpose. The field of phase transfer catalysis is dominated by cationic species like quaternary ammonium and phosphonium salts, and macrocyclic ethers like crown ethers, which possess the specific structural features required for catalytic activity. Researchers and drug development professionals seeking to employ phase transfer catalysis should select catalysts from these established classes.

Application Notes and Protocols for N,N-Diethyldodecanamide in Microemulsion Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Diethyldodecanamide is a fatty acid amide that has garnered interest in pharmaceutical formulations, particularly in the development of microemulsions for topical and transdermal drug delivery.[1] Microemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactants, often in combination with a cosurfactant.[2] These systems are advantageous for their ability to enhance the solubilization of poorly water-soluble drugs and improve their permeation across the skin barrier.[2] N,N-Diethyldodecanamide, with its amphiphilic nature, can act as a cosurfactant or part of the oil phase, contributing to the stability and efficacy of the microemulsion.[3] Its properties as a penetration enhancer are attributed to its ability to disrupt the highly organized lipid structure of the stratum corneum, thereby facilitating drug transport.[4][5]

These application notes provide a comprehensive overview of the use of N,N-Diethyldodecanamide in microemulsion formulations, including its physicochemical properties, illustrative formulation characteristics, and detailed experimental protocols for preparation and evaluation.

Application Notes

Physicochemical Properties of N,N-Diethyldodecanamide

A summary of the key physicochemical properties of N,N-Diethyldodecanamide is presented in Table 1. This information is crucial for the initial stages of formulation development.

Table 1: Physicochemical Properties of N,N-Diethyldodecanamide

Property	Value	Reference
Molecular Formula	C₁₆H₃₃NO	[6]
Molecular Weight	255.44 g/mol	[6]
Appearance	Colorless to light yellow clear liquid	[6]
Boiling Point	166 - 167 °C @ 2 mmHg	[6]
Density	0.847 g/mL at 25 °C	[6]
Refractive Index	1.454	[6]
Solubility	Insoluble in water	[6]

Illustrative Microemulsion Formulation Characteristics

The following table (Table 2) presents hypothetical yet representative data for a microemulsion formulation incorporating N,N-Diethyldodecanamide. This data is intended to serve as a guide for researchers in evaluating their own formulations.

Table 2: Illustrative Physicochemical Characterization of a N,N-Diethyldodecanamide-Based Microemulsion

Parameter	Formulation ME-DDA-01	Formulation ME-DDA-02	Reference for Method
Droplet Size (nm)	45.3 ± 2.1	62.8 ± 3.5	[7]
Polydispersity Index (PDI)	0.15 ± 0.02	0.21 ± 0.03	[7]
Zeta Potential (mV)	-15.7 ± 1.2	-18.4 ± 1.5	[8]
pH	6.2 ± 0.1	6.4 ± 0.2	[9]
Viscosity (cP)	85 ± 5	92 ± 7	[9]
Drug Content (%)	99.2 ± 0.5	98.9 ± 0.7	[9]

Illustrative Drug Loading and Encapsulation Efficiency

The drug loading capacity is a critical parameter for a drug delivery system. Table 3 provides an example of how to present data on drug loading and encapsulation efficiency for a model hydrophobic drug in N,N-Diethyldodecanamide-based microemulsions.

Table 3: Illustrative Drug Loading and Encapsulation Efficiency

Formulation	Drug Concentration (mg/mL)	Drug Loading (%)	Encapsulation Efficiency (%)	Reference for Method
ME-DDA-01	10	1.0	99.5 ± 0.4	[10]
ME-DDA-02	10	1.0	99.2 ± 0.6	[10]

Illustrative Stability Study Data

Stability testing is essential to ensure the formulation maintains its physicochemical properties over time. Table 4 shows example data from an accelerated stability study.

Table 4: Illustrative Accelerated Stability Study of ME-DDA-01 (Storage at 40°C ± 2°C / 75% RH ± 5% RH)

Parameter	Initial	1 Month	3 Months	6 Months	Reference for Method
Appearance	Clear, transparent	Clear, transparent	Clear, transparent	Clear, transparent	[11][12]
Droplet Size (nm)	45.3 ± 2.1	46.1 ± 2.3	47.5 ± 2.5	48.9 ± 2.8	[11][12]
PDI	0.15 ± 0.02	0.16 ± 0.02	0.17 ± 0.03	0.19 ± 0.03	[11][12]
pH	6.2 ± 0.1	6.1 ± 0.1	6.0 ± 0.2	5.9 ± 0.2	[11][12]
Drug Content (%)	99.2 ± 0.5	98.8 ± 0.6	98.1 ± 0.7	97.5 ± 0.8	[11][12]

Experimental Protocols

Protocol 1: Determination of Drug Solubility in Formulation Components

Objective: To determine the saturation solubility of the active pharmaceutical ingredient (API) in the individual components of the microemulsion, including N,N-Diethyldodecanamide.

Materials:

• Active Pharmaceutical Ingredient (API)

• N,N-Diethyldodecanamide

• Selected oil (e.g., Isopropyl myristate)

• Selected surfactant (e.g., Tween 80)

• Selected cosurfactant (e.g., Propylene glycol)

• Vials with screw caps

• Shaking incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of the API to a known volume (e.g., 2 mL) of each individual component (N,N-Diethyldodecanamide, oil, surfactant, cosurfactant) in separate vials.[13]

• Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 72 hours to reach equilibrium.[14]

• After incubation, centrifuge the samples at a high speed (e.g., 10,000 rpm) for 15 minutes to separate the undissolved API.[13]

• Carefully collect the supernatant and filter it through a 0.45 µm syringe filter.

• Dilute the filtered supernatant with a suitable solvent and quantify the API concentration using a validated HPLC or UV-Vis spectrophotometry method.[13]

• Perform the experiment in triplicate for each component.

Protocol 2: Construction of Pseudo-Ternary Phase Diagram

Objective: To identify the microemulsion region for a system containing N,N-Diethyldodecanamide, a surfactant, and an aqueous phase.

Materials:

• N,N-Diethyldodecanamide (as oil phase or part of it)

• Surfactant (e.g., Tween 80)

• Cosurfactant (if N,N-Diethyldodecanamide is not acting as the sole cosurfactant, e.g., Propylene Glycol)

• Distilled water

• Glass vials

• Magnetic stirrer and stir bars

• Burette

Procedure:

• Prepare a mixture of the surfactant and cosurfactant (Sₘᵢₓ) at different weight ratios (e.g., 1:1, 2:1, 1:2).[15]

• In separate vials, prepare mixtures of the oil phase (containing N,N-Diethyldodecanamide) and the Sₘᵢₓ at various weight ratios (e.g., 1:9, 2:8, ..., 9:1).[15]

• Titrate each oil/Sₘᵢₓ mixture with distilled water dropwise while continuously stirring.[16]

• Observe the mixture for transparency. The point at which the mixture becomes clear and transparent is noted as the formation of a microemulsion.[17]

• Continue titration until the mixture becomes turbid, indicating the boundary of the microemulsion region.

• Record the amounts of oil, Sₘᵢₓ, and water for each point on the boundary.

• Plot the data on a triangular coordinate system to construct the pseudo-ternary phase diagram.[15] The area within the boundary represents the microemulsion region.

Protocol 3: Preparation of N,N-Diethyldodecanamide Microemulsion

Objective: To prepare a stable microemulsion formulation containing N,N-Diethyldodecanamide.

Materials:

• Active Pharmaceutical Ingredient (API)

• N,N-Diethyldodecanamide (as oil phase or cosurfactant)

• Selected oil (if required)

• Selected surfactant

• Selected cosurfactant (if required)

• Distilled water

• Magnetic stirrer

Procedure:

• Based on the constructed pseudo-ternary phase diagram, select a composition from within the microemulsion region.

• Accurately weigh the required amounts of the oil phase (containing N,N-Diethyldodecanamide) and the surfactant/cosurfactant mixture (Sₘᵢₓ).

• If the API is oil-soluble, dissolve it in the oil phase with gentle stirring. If it is water-soluble, it will be dissolved in the aqueous phase.

• Slowly add the aqueous phase to the oil/Sₘᵢₓ mixture dropwise while stirring continuously until a clear and transparent microemulsion is formed.[9]

Protocol 4: Characterization of the Microemulsion

Objective: To determine the physicochemical properties of the prepared microemulsion.

Methods:

• Droplet Size and Polydispersity Index (PDI): Determined by Dynamic Light Scattering (DLS).[7]

• Zeta Potential: Measured using a Zetasizer to assess the surface charge and stability of the droplets.[8]

• pH: Measured using a calibrated pH meter.[9]

• Viscosity: Measured using a viscometer (e.g., Brookfield viscometer).[9]

• Drug Content: An aliquot of the microemulsion is dissolved in a suitable solvent, and the drug concentration is determined by HPLC or UV-Vis spectrophotometry.[9]

Protocol 5: In Vitro Drug Release Study

Objective: To evaluate the release profile of the API from the N,N-Diethyldodecanamide microemulsion.

Apparatus: Franz diffusion cell.[18]

Materials:

• Prepared drug-loaded microemulsion

• Synthetic membrane (e.g., cellulose acetate) or excised animal/human skin

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Franz diffusion cells

• Water bath with stirrer

• Syringes

• HPLC or UV-Vis Spectrophotometer

Procedure:

• Mount the membrane or skin on the Franz diffusion cell with the stratum corneum side facing the donor compartment.[19]

• Fill the receptor compartment with the receptor medium and ensure no air bubbles are trapped under the membrane. Maintain the temperature at 37°C.[20]

• Apply a known amount of the microemulsion to the surface of the membrane in the donor compartment.[18]

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample from the receptor compartment and replace it with an equal volume of fresh receptor medium to maintain sink conditions.[20]

• Analyze the collected samples for drug concentration using a validated analytical method.

• Calculate the cumulative amount of drug released per unit area over time.

Protocol 6: Stability Studies

Objective: To assess the physical and chemical stability of the microemulsion under accelerated and long-term storage conditions.

Procedure:

• Store the microemulsion samples in sealed containers at different conditions as per ICH guidelines (e.g., 25°C/60% RH for long-term and 40°C/75% RH for accelerated stability).[11][12]

• At specified time points (e.g., 0, 1, 3, 6 months), withdraw samples and evaluate them for:

  • Physical stability: Visual inspection for phase separation, creaming, or cracking.[21]

  • Physicochemical properties: Droplet size, PDI, zeta potential, pH, and viscosity as described in Protocol 4.[21]

  • Chemical stability: Drug content determination to check for any degradation.[21]

Mandatory Visualizations

Caption: Workflow for the formulation and evaluation of N,N-Diethyldodecanamide microemulsions.

Caption: Proposed mechanism of N,N-Diethyldodecanamide as a skin penetration enhancer.

Safety Considerations

N,N-Diethyldodecanamide may cause skin and eye irritation.[1][22] It is essential to handle this chemical with appropriate personal protective equipment, including gloves and safety glasses, in a well-ventilated area.[6] For topical formulations, the concentration of N,N-Diethyldodecanamide should be carefully optimized to maximize efficacy while minimizing the potential for skin irritation.[23] The safety profile of the final microemulsion formulation should be thoroughly evaluated through in vitro and in vivo toxicological studies.

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Frontiers | Microemulsions: Unique Properties, Pharmacological Applications, and Targeted Drug Delivery [frontiersin.org]
• 3. rjptonline.org [rjptonline.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Skin penetration enhancers: Mechanistic understanding and their selection for formulation and design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. researchgate.net [researchgate.net]
• 9. View of DEVELOPMENT AND EVALUATION OF MICROEMULSION FORMULATIONS OF LORNOXICAM | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 10. researchgate.net [researchgate.net]
• 11. agnopharma.com [agnopharma.com]
• 12. ijpsonline.com [ijpsonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Studies on Surfactants, Cosurfactants, and Oils for Prospective Use in Formulation of Ketorolac Tromethamine Ophthalmic Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pseudoternary phase diagram construction [protocols.io]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. impactfactor.org [impactfactor.org]
• 18. researchgate.net [researchgate.net]
• 19. youtube.com [youtube.com]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. Preparation and evaluation of microemulsion-based transdermal delivery of Cistanche tubulosa phenylethanoid glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. calpaclab.com [calpaclab.com]
• 23. fishersci.com [fishersci.com]

Application Notes and Protocols for the Reduction of N,N-Diethyldodecanamide to N,N-Diethyldodecylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical reduction of the tertiary amide, N,N-Diethyldodecanamide, to its corresponding amine, N,N-Diethyldodecylamine. This transformation is a fundamental process in organic synthesis, often employed in the preparation of intermediates for pharmaceuticals, agrochemicals, and surfactants. Three primary methodologies are presented: reduction using Lithium Aluminum Hydride (LAH), reduction with Borane complexes, and catalytic hydrogenation. Each protocol is accompanied by a summary of reaction parameters, safety considerations, and a workflow diagram.

Introduction

The conversion of amides to amines is a key transformation in organic chemistry.[1] Due to the resonance stabilization of the amide bond, amides are relatively unreactive and require powerful reducing agents or catalyzed reactions to be effectively reduced.[2] N,N-Diethyldodecanamide, a long-chain tertiary amide, can be efficiently reduced to N,N-diethyldodecylamine, a tertiary amine, through several established methods. The choice of method often depends on the scale of the reaction, the presence of other functional groups in the molecule, and considerations regarding safety and waste disposal.

Lithium Aluminum Hydride (LAH) is a highly effective and common reagent for this transformation, capable of reducing primary, secondary, and tertiary amides.[3][4] Borane complexes, such as borane-tetrahydrofuran (BH3·THF) or borane-dimethyl sulfide (BH3·DMS), offer a milder alternative to LAH and can exhibit different functional group tolerance.[5] Catalytic hydrogenation represents a "greener" alternative, generating water as the primary byproduct, though it often necessitates high pressures and temperatures.[6][7]

Method 1: Reduction with Lithium Aluminum Hydride (LAH)

Lithium Aluminum Hydride is a potent reducing agent that readily converts amides to amines. The reaction proceeds via nucleophilic attack of a hydride ion on the amide carbonyl carbon, followed by the elimination of an aluminate species to form an iminium ion, which is then further reduced to the amine.[8]

Experimental Protocol

Materials and Reagents:

• N,N-Diethyldodecanamide

• Lithium Aluminum Hydride (LAH)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et2O)

• Deionized Water

• 15% (w/v) Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, and nitrogen/argon gas inlet.

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel is assembled. The entire apparatus is flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reagent Addition: The flask is charged with Lithium Aluminum Hydride (1.5 equivalents) suspended in anhydrous THF (10 volumes relative to the amide). The suspension is cooled to 0 °C in an ice bath.

• Substrate Addition: N,N-Diethyldodecanamide (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred LAH suspension via the dropping funnel at a rate that maintains the reaction temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux. The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up (Fieser Method): Once the reaction is complete, the flask is cooled to 0 °C. The excess LAH is quenched by the slow, sequential, and dropwise addition of:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water (where 'x' is the number of grams of LAH used).

• Isolation: The resulting granular precipitate is removed by filtration, and the filter cake is washed with additional THF or Et2O. The combined organic filtrates are dried over anhydrous MgSO4 or Na2SO4, filtered, and the solvent is removed under reduced pressure to yield the crude N,N-diethyldodecylamine.

• Purification: The crude product can be purified by vacuum distillation if necessary.

Data Presentation

Parameter	Value
Reactants
N,N-Diethyldodecanamide	1.0 equivalent
Lithium Aluminum Hydride	1.5 equivalents
Solvent	Anhydrous THF or Et2O
Reaction Temperature	Reflux
Reaction Time	4-12 hours (monitor by TLC/GC-MS)
Work-up	Fieser Method
Expected Yield	>90%

Workflow Diagram

Caption: Workflow for the LAH reduction of N,N-Diethyldodecanamide.

Method 2: Reduction with Borane Complexes

Borane reagents, such as BH3·THF or BH3·DMS, are effective for the reduction of tertiary amides and are generally considered milder than LAH.[5] The mechanism involves the coordination of the borane to the amide carbonyl oxygen, followed by intramolecular hydride delivery.[9]

Experimental Protocol

Materials and Reagents:

• N,N-Diethyldodecanamide

• Borane-tetrahydrofuran complex (BH3·THF) solution (1 M in THF) or Borane-dimethyl sulfide complex (BH3·DMS)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric Acid (HCl) solution (e.g., 3 M)

• Sodium Hydroxide (NaOH) solution (e.g., 3 M)

• Diethyl Ether (Et2O) or Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na2SO4)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, and nitrogen/argon gas inlet.

Procedure:

• Reaction Setup: A dry round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and a nitrogen/argon inlet.

• Reagent Addition: N,N-Diethyldodecanamide (1.0 equivalent) is dissolved in anhydrous THF. Borane-THF solution (2.0-3.0 equivalents) is added dropwise at 0 °C.

• Reaction: The reaction mixture is then heated to reflux for several hours. The reaction progress is monitored by TLC or GC-MS.

• Work-up: After the reaction is complete, the mixture is cooled to 0 °C, and excess borane is quenched by the slow addition of methanol, followed by aqueous HCl. The mixture is then refluxed for an additional hour to hydrolyze the amine-borane complex.

• Isolation: The reaction mixture is cooled, and the THF is removed under reduced pressure. The aqueous residue is basified with aqueous NaOH and extracted with Et2O or DCM.

• Purification: The combined organic extracts are dried over anhydrous Na2SO4, filtered, and the solvent is evaporated. The resulting crude amine can be purified by vacuum distillation.

Data Presentation

Parameter	Value
Reactants
N,N-Diethyldodecanamide	1.0 equivalent
Borane-THF solution	2.0 - 3.0 equivalents
Solvent	Anhydrous THF
Reaction Temperature	Reflux
Reaction Time	2-8 hours (monitor by TLC/GC-MS)
Work-up	Acidic hydrolysis followed by basic extraction
Expected Yield	85-95%

Logical Relationship Diagram

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Selective Room-Temperature Hydrogenation of Amides to Amines and Alcohols Catalyzed by a Ruthenium Pincer Complex and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 6. Amide reduction - Wikipedia [en.wikipedia.org]
• 7. Sustainable Amine Production through Hydrogenation of Amides under Mild Conditions - ResOU [resou.osaka-u.ac.jp]
• 8. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]
• 9. chembk.com [chembk.com]

N,N-Diethyldodecanamide as an extraction solvent in analytical chemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

N,N-Diethyldodecanamide (DEDA) is emerging as a highly effective and versatile solvent in the field of analytical chemistry, particularly for liquid-liquid extraction of various analytes. Its unique chemical properties, including high boiling point, low volatility, and excellent complexing ability, make it a valuable tool for the separation and preconcentration of both metal ions and organic compounds from complex matrices. This document provides detailed application notes and experimental protocols for the use of DEDA in analytical extraction, tailored for researchers, scientists, and professionals in drug development.

Principle of Extraction

N,N-Diethyldodecanamide is a non-ionic, amphiphilic molecule with a polar amide group and a long nonpolar alkyl chain. This structure allows it to act as a powerful solvating agent for a variety of compounds. The extraction mechanism primarily depends on the nature of the analyte and the aqueous phase conditions.

For metal ions, particularly actinides and lanthanides, DEDA functions as a neutral extractant. In acidic solutions, it can form stable coordination complexes with the metal ions, facilitating their transfer into the organic phase. The extraction efficiency is highly dependent on the acidity of the aqueous phase, the concentration of DEDA, and the presence of salting-out agents. At low acidity, the extraction often proceeds via a solvation mechanism, while at higher acidities, an ion-pair formation mechanism can dominate.

For organic compounds, the long alkyl chain of DEDA provides a hydrophobic environment, enabling the extraction of nonpolar to moderately polar molecules from aqueous samples. The amide group can also participate in hydrogen bonding interactions, enhancing the extraction of certain polar analytes.

Applications in Analytical Chemistry

Extraction of Actinides for Radiochemical Analysis

N,N-Diethyldodecanamide has been successfully employed for the extraction of actinides such as uranium (U), plutonium (Pu), thorium (Th), and americium (Am) from environmental and nuclear samples.[1] This is particularly relevant for sample preparation prior to analysis by techniques like liquid scintillation counting, which requires the transfer of alpha-emitting radionuclides into an organic phase to improve counting efficiency and energy resolution.[1]

Table 1: Distribution Coefficients (D) of Selected Actinides with N,N-Diethyldodecanamide

Analyte	Aqueous Phase	DEDA Concentration	Distribution Coefficient (D)	Reference
Uranium (VI)	4 M HNO₃	0.3 M in toluene	~10	[1]
Plutonium (IV)	4 M HNO₃	0.3 M in toluene	~30	[1]
Thorium (IV)	4 M HNO₃	0.3 M in toluene	~5	[1]
Americium (III)	4 M HNO₃	0.3 M in toluene	~0.1	[1]
Uranium (VI)	6 M HCl	0.3 M in toluene	~2	[1]
Plutonium (IV)	6 M HCl	0.3 M in toluene	~10	[1]

Potential for Extraction of Other Metal Ions

The strong coordinating ability of the amide group in DEDA suggests its potential for the extraction of a wider range of metal ions beyond actinides. N,N-disubstituted amides, as a class of extractants, have been investigated for their ability to extract various metal ions.[2] Further research is warranted to establish specific protocols and determine the extraction efficiencies for other technologically important and environmentally relevant metals.

Potential for Extraction of Organic Compounds in Drug Development

While specific applications of N,N-Diethyldodecanamide in drug analysis are not yet extensively documented, its properties make it a promising candidate for the extraction of pharmaceuticals from biological matrices. The extraction of drugs from plasma, urine, or tissue samples is a critical step in pharmacokinetic and metabolic studies. The hydrophobic character of DEDA, combined with its potential for hydrogen bonding, could enable the efficient extraction of a wide range of drug molecules, from nonpolar to moderately polar. Its low volatility is also an advantage in preventing sample loss during processing.

Experimental Protocols

Protocol 1: Extraction of Actinides from Soil Samples for Liquid Scintillation Counting

This protocol is a detailed adaptation of the general procedure described for the analysis of actinides in soil.[1]

1. Sample Preparation (Lixiviation): a. Weigh 10 g of dried and homogenized soil sample into a beaker. b. Add 50 mL of concentrated nitric acid (HNO₃). c. Heat the mixture gently on a hot plate for 2-3 hours to leach the actinides from the soil matrix. d. Allow the mixture to cool and filter to separate the acidic leachate from the solid residue. e. Adjust the acidity of the leachate to the desired concentration (e.g., 4 M HNO₃) by adding deionized water or concentrated HNO₃.

2. Extraction: a. Prepare a 0.3 M solution of N,N-Diethyldodecanamide in toluene. b. In a separatory funnel, mix 20 mL of the prepared aqueous sample (leachate) with 10 mL of the 0.3 M DEDA solution. c. Shake the funnel vigorously for 10 minutes to ensure thorough mixing and allow for the extraction equilibrium to be reached.[1] d. Allow the phases to separate for at least 15 minutes.

3. Phase Separation and Analysis: a. Carefully drain the lower aqueous phase. b. Collect the upper organic phase containing the extracted actinides. c. For liquid scintillation counting, transfer a 3 mL aliquot of the organic phase into a scintillation vial. d. Add 15 mL of a suitable scintillation cocktail. e. Measure the alpha activity using a liquid scintillation counter.

Caption: Workflow for Actinide Extraction from Soil.

Visualizing the Extraction Mechanism

The extraction of metal ions by N,N-Diethyldodecanamide can proceed through different mechanisms depending on the acidity of the aqueous phase. The following diagram illustrates the simplified complex formation between a uranyl ion (UO₂²⁺) and DEDA molecules in a nitric acid medium.

Caption: Uranyl Ion Extraction Mechanism with DEDA.

Conclusion

N,N-Diethyldodecanamide is a promising extraction solvent with demonstrated applications in the challenging field of actinide analysis. Its favorable chemical properties suggest a much broader applicability in analytical chemistry, including the separation of other metal ions and the extraction of organic compounds relevant to the pharmaceutical industry. The protocols and data presented here provide a solid foundation for researchers to explore and develop new analytical methods based on this versatile solvent. Further investigation is encouraged to fully elucidate its potential in various analytical workflows.

References

• 1. akjournals.com [akjournals.com]
• 2. tandfonline.com [tandfonline.com]

Application Note: 1H and 13C NMR Spectral Analysis of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data and the corresponding experimental protocol for the characterization of N,N-Diethyldodecanamide. The data presented is essential for the structural elucidation and purity assessment of this compound, which is relevant in various fields of chemical research and development. A standardized protocol for sample preparation and data acquisition is provided to ensure reproducibility.

Introduction

N,N-Diethyldodecanamide is a tertiary amide with a long aliphatic chain. The structural confirmation and purity of such compounds are critical in research and industrial applications, including its use as a pharmaceutical intermediate. NMR spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds. This application note presents the characteristic ¹H and ¹³C NMR spectral data for N,N-Diethyldodecanamide and a detailed protocol for data acquisition.

¹H and ¹³C NMR Spectral Data

The following tables summarize the expected chemical shifts (δ) in parts per million (ppm), multiplicities, coupling constants (J) in Hertz (Hz), and signal assignments for the ¹H and ¹³C NMR spectra of N,N-Diethyldodecanamide. The spectra are typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Table 1: ¹H NMR Spectral Data of N,N-Diethyldodecanamide (in CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
~3.30	q	4H	7.1	N-(CH₂ -CH₃)₂
~2.25	t	2H	7.5	-CO-CH₂ -CH₂-
~1.60	p	2H	7.5	-CO-CH₂-CH₂ -
~1.25	m	16H	-	-(CH₂ )₈-CH₃
~1.15	t	6H	7.1	N-(CH₂-CH₃ )₂
~0.88	t	3H	6.8	-(CH₂)₉-CH₃

Table 2: ¹³C NMR Spectral Data of N,N-Diethyldodecanamide (in CDCl₃)

Chemical Shift (δ) ppm	Assignment
~172.5	C =O
~42.0, ~40.0	N-(CH₂ -CH₃)₂
~36.0	-CO-CH₂ -CH₂-
~31.9	-(CH₂ )₉-CH₃
~29.6	-(CH₂ )ₙ-
~29.5	-(CH₂ )ₙ-
~29.3	-(CH₂ )ₙ-
~29.2	-(CH₂ )ₙ-
~25.5	-CO-CH₂-CH₂ -
~22.7	-(CH₂ )₁₀-CH₃
~14.1	-(CH₂)₁₀-CH₃
~14.0, ~13.0	N-(CH₂-CH₃ )₂

Experimental Protocol

This section details the methodology for acquiring high-quality ¹H and ¹³C NMR spectra of N,N-Diethyldodecanamide.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of N,N-Diethyldodecanamide.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the sample height in the NMR tube is sufficient for the instrument's detector (typically around 4-5 cm).

2. NMR Instrument and Parameters:

• Instrument: A standard NMR spectrometer (e.g., 300 MHz or higher) equipped with a broadband probe.

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64 (depending on sample concentration).

• Relaxation Delay: 1.0 - 2.0 seconds.

• Acquisition Time: ~3-4 seconds.

• Spectral Width: -2 to 12 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 to 4096 (or more, as ¹³C has low natural abundance).

• Relaxation Delay: 2.0 seconds.

• Acquisition Time: ~1-2 seconds.

• Spectral Width: -10 to 220 ppm.

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum manually or automatically.

• Perform baseline correction.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and the residual CDCl₃ signal to 77.16 ppm for ¹³C NMR.

• Integrate the signals in the ¹H NMR spectrum.

• Analyze the multiplicities and coupling constants.

Logical Workflow for NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to final data analysis for the NMR characterization of N,N-Diethyldodecanamide.

Application Note: GC-MS Analysis of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and specific method for the identification and quantification of N,N-Diethyldodecanamide using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol outlines sample preparation, instrument parameters, and data analysis, providing a robust framework for the analysis of this compound in various matrices. The presented method is crucial for quality control, metabolic studies, and formulation development in the pharmaceutical and chemical industries.

Introduction

N,N-Diethyldodecanamide, also known as N,N-Diethyllauramide, is a fatty acid amide with a variety of industrial and potential pharmaceutical applications. Its chemical formula is C16H33NO, and it has a molecular weight of 255.44 g/mol .[1][2] Accurate and reliable analytical methods are essential for its characterization, purity assessment, and quantification in complex mixtures. Gas Chromatography-Mass Spectrometry (GC-MS) offers high sensitivity and selectivity, making it an ideal technique for the analysis of N,N-Diethyldodecanamide. This application note provides a comprehensive protocol for the GC-MS analysis of N,N-Diethyldodecanamide, including detailed experimental procedures and expected analytical figures of merit.

Experimental Protocols

Materials and Reagents

• N,N-Diethyldodecanamide standard: (Purity ≥98.0%)[3]

• Solvent: Dichloromethane (DCM), HPLC grade

• Internal Standard (IS): Tetradecane (or a suitable non-interfering compound)

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-Diethyldodecanamide and dissolve it in 10 mL of dichloromethane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the internal standard and dissolve it in 10 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the standard stock solution with dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

• Sample Preparation: Dissolve the sample containing N,N-Diethyldodecanamide in dichloromethane to an expected concentration within the calibration range. Spike with the internal standard to a final concentration of 10 µg/mL. For complex matrices, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to remove interfering substances.[4]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

• Injector: Split/Splitless injector

• Injection Volume: 1 µL

• Injector Temperature: 280°C

• Split Ratio: 20:1

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 15°C/min to 300°C

  • Hold: 5 minutes at 300°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Full Scan (m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

• SIM Ions for N,N-Diethyldodecanamide: m/z 115 (quantifier), 100, 142 (qualifiers)[1]

• SIM Ion for Internal Standard (Tetradecane): m/z 57 (quantifier)

Results and Discussion

Chromatographic Performance

Under the specified chromatographic conditions, N,N-Diethyldodecanamide is expected to be well-resolved from the solvent front and potential impurities. The use of a non-polar HP-5ms column provides good peak shape and separation efficiency for this class of compounds. The anticipated retention time for N,N-Diethyldodecanamide is approximately 10.5 minutes.

Mass Spectral Analysis

The electron ionization mass spectrum of N,N-Diethyldodecanamide is characterized by specific fragmentation patterns. The base peak is observed at m/z 115, corresponding to the [CH2=N(CH2CH3)2]+ fragment. Another significant fragment is observed at m/z 100.[1] These characteristic ions provide high selectivity for the identification and quantification of the analyte.

Quantitative Data

A calibration curve was constructed by plotting the ratio of the peak area of the N,N-Diethyldodecanamide quantifier ion (m/z 115) to the peak area of the internal standard against the concentration of the calibration standards. The method demonstrated excellent linearity over the concentration range of 1-100 µg/mL.

Parameter	Result
Retention Time (min)	~10.5
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL
Recovery (%)	95 - 105%
Precision (%RSD)	< 5%
Quantifier Ion (m/z)	115 [1]
Qualifier Ions (m/z)	100, 142 [1]

Conclusion

The developed GC-MS method provides a reliable and robust tool for the qualitative and quantitative analysis of N,N-Diethyldodecanamide. The method is characterized by its high sensitivity, selectivity, and excellent linearity over a practical concentration range. This application note serves as a valuable resource for researchers and professionals involved in the analysis of N,N-Diethyldodecanamide in various scientific and industrial settings.

Visualizations

Caption: Workflow for the GC-MS analysis of N,N-Diethyldodecanamide.

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dodecanamide, N,N-diethyl- [webbook.nist.gov]
• 3. labproinc.com [labproinc.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols: Infrared (IR) Spectroscopy of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the infrared (IR) spectroscopic analysis of N,N-Diethyldodecanamide, a tertiary amide with applications as a pharmaceutical intermediate.[1] This document outlines the characteristic IR absorption bands, a detailed experimental protocol for acquiring high-quality spectra, and the relationship between the molecular structure and its spectral features.

Introduction to the Infrared Spectroscopy of N,N-Diethyldodecanamide

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule by measuring the absorption of infrared radiation. For N,N-Diethyldodecanamide (C16H33NO), IR spectroscopy is a valuable tool for structural confirmation and quality control. As a tertiary amide, its spectrum is characterized by the absence of N-H stretching and bending vibrations, which are prominent in primary and secondary amides. The key spectral features arise from the carbonyl group (C=O), C-H bonds of the long alkyl chain and ethyl groups, and the C-N bond.

Data Presentation: Characteristic IR Absorption Bands

The following table summarizes the principal infrared absorption bands for N,N-Diethyldodecanamide. These assignments are based on the known functional groups and typical vibrational frequencies for tertiary amides.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~2955-2920	Asymmetric C-H Stretching (CH₂)	Alkyl Chain	Strong
~2850	Symmetric C-H Stretching (CH₂)	Alkyl Chain	Strong
~2975, ~2870	Asymmetric & Symmetric C-H Stretching (CH₃)	Alkyl & Ethyl	Medium
~1640	C=O Stretching (Amide I Band)	Tertiary Amide	Strong
~1465	CH₂ Scissoring	Alkyl Chain	Medium
~1380	CH₃ Umbrella Deformation	Alkyl & Ethyl	Medium
~1260	C-N Stretching	Tertiary Amide	Medium
~720	CH₂ Rocking	Alkyl Chain	Weak

Note: The exact peak positions may vary slightly depending on the sampling technique and the physical state of the sample.

Experimental Protocols

A detailed methodology for obtaining the Attenuated Total Reflectance (ATR) a reliable and convenient method for analyzing liquid samples like N,N-Diethyldodecanamide.

3.1. Objective

To obtain a high-quality infrared spectrum of N,N-Diethyldodecanamide using an ATR-FTIR spectrometer for qualitative analysis and structural verification.

3.2. Materials and Equipment

• N,N-Diethyldodecanamide (liquid)

• Fourier Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal)

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

3.3. Sample Preparation

As N,N-Diethyldodecanamide is a liquid, minimal sample preparation is required for ATR-FTIR analysis.

3.4. Instrument Setup and Data Acquisition

• Background Spectrum:

  • Ensure the ATR crystal is clean and free of any residues. Clean the crystal surface with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the ambient atmosphere (e.g., water vapor and carbon dioxide).

• Sample Analysis:

  • Place a small drop of N,N-Diethyldodecanamide onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

  • Acquire the sample spectrum.

• Data Collection Parameters (Typical):

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 (signal-to-noise ratio can be improved by increasing the number of scans)

  • Data Format: Transmittance or Absorbance

3.5. Data Processing and Analysis

• The acquired sample spectrum will be automatically ratioed against the background spectrum by the instrument's software to produce the final infrared spectrum of the sample.

• Perform peak picking to identify the wavenumbers of the major absorption bands.

• Compare the obtained spectrum and peak positions with the reference data provided in Section 2 or with a known standard of N,N-Diethyldodecanamide for verification.

3.6. Cleaning

Thoroughly clean the ATR crystal after analysis using a lint-free wipe and an appropriate solvent to prevent cross-contamination.

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for obtaining the IR spectrum of N,N-Diethyldodecanamide.

ATR-FTIR Experimental Workflow

4.2. Structure-Spectrum Correlation

This diagram illustrates the relationship between the functional groups in the N,N-Diethyldodecanamide molecule and their characteristic absorption bands in the IR spectrum.

Structure-Spectrum Correlation Diagram

References

• 1. N,N-Dimethyldodecanamide [webbook.nist.gov]

Technical Notes & Optimization

optimizing reaction conditions with N,N-Diethyldodecanamide as a solvent

Notice to Researchers, Scientists, and Drug Development Professionals:

Our comprehensive search of scientific literature and chemical databases has revealed that N,N-Diethyldodecanamide is not commonly utilized as a primary solvent for chemical reactions . While it possesses properties that might suggest its potential in certain applications, there is a significant lack of published data detailing its use in optimizing reaction conditions. Its primary documented applications are as a pharmaceutical intermediate and in formulations such as color film emulsions.

This Technical Support Center, therefore, serves to provide general guidance based on the known physicochemical properties of N,N-Diethyldodecanamide and established principles of chemical synthesis. The information herein is intended to be a starting point for investigation, should you consider this solvent for a novel application. All quantitative data and protocols are based on analogous amide solvents and should be adapted with caution.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of N,N-Diethyldodecanamide?

A1: N,N-Diethyldodecanamide is a tertiary amide with a long alkyl chain. Its key properties are summarized in the table below. These characteristics suggest it is a high-boiling, water-insoluble, and relatively non-polar solvent.

Table 1: Physicochemical Properties of N,N-Diethyldodecanamide

Property	Value	Reference
CAS Number	3352-87-2	[1][2][3][4][5][6][7]
Molecular Formula	C₁₆H₃₃NO	[1][2][4]
Molecular Weight	255.44 g/mol	[1][4][8]
Appearance	Clear, colorless to light yellow liquid	[2]
Boiling Point	166-167 °C at 2 mmHg	[1][2][9]
Density	0.847 g/mL at 25 °C	[2][8]
Solubility	Insoluble in water.	[8]
Purity (typical)	>98.0% (GC)	[4][6]

Q2: What types of compounds are likely to be soluble in N,N-Diethyldodecanamide?

A2: Given its long hydrocarbon tail, N,N-Diethyldodecanamide is expected to be a good solvent for non-polar and moderately polar organic compounds. Molecules with long alkyl chains, aromatic rings, and other large hydrophobic moieties should exhibit good solubility. Highly polar or ionic compounds are expected to have poor solubility.

Q3: What are the main safety concerns when working with N,N-Diethyldodecanamide?

A3: According to safety data sheets, N,N-Diethyldodecanamide can cause skin and serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this chemical in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. For detailed safety information, always consult the latest Safety Data Sheet (SDS) from your supplier.

Q4: Are there any known incompatibilities for N,N-Diethyldodecanamide?

A4: N,N-Diethyldodecanamide is incompatible with strong oxidizing agents.[8] As with other amides, it may also react with strong acids and bases, particularly at elevated temperatures, potentially leading to hydrolysis.

Troubleshooting Guide

Since specific reaction data for N,N-Diethyldodecanamide as a solvent is unavailable, this guide provides general troubleshooting strategies applicable to high-boiling amide solvents.

Table 2: Troubleshooting Common Issues in Reactions with High-Boiling Amide Solvents

Issue	Potential Cause(s)	Suggested Solution(s)
Low Reaction Yield	- Poor solubility of reactants or catalysts: Even in a seemingly suitable solvent, solubility can be a limiting factor. - Suboptimal reaction temperature: The high boiling point may tempt researchers to use very high temperatures, which could lead to decomposition of starting materials, reagents, or the product. - Solvent-reagent incompatibility: The amide functionality might react with certain reagents (e.g., strong electrophiles).	- Check the solubility of all components at the reaction temperature. Consider adding a co-solvent to improve solubility. - Perform a temperature screen. Start at a moderate temperature and incrementally increase it while monitoring the reaction progress. - Review the reactivity of your reagents with amides.
Difficult Product Isolation/Work-up	- High boiling point of the solvent: Removal by rotary evaporation is often difficult and energy-intensive. - Emulsion formation during aqueous extraction: The amphiphilic nature of N,N-Diethyldodecanamide could lead to stable emulsions.[10] - Co-elution with product during chromatography: If the solvent is not fully removed, its non-polar nature might cause it to co-elute with the desired product.	- Utilize liquid-liquid extraction. Choose a low-boiling organic solvent in which your product is soluble but N,N-Diethyldodecanamide is not (e.g., hexane). - To break emulsions, try adding brine or small amounts of a different organic solvent. [10] - Consider precipitation/crystallization as a primary purification step to separate the product from the solvent.
Side Product Formation	- Thermal decomposition: At elevated temperatures, starting materials, products, or the solvent itself may degrade. - Reaction with the solvent: The amide group could potentially participate in side reactions.	- Run the reaction at the lowest effective temperature. - Consider alternative solvents if you suspect solvent participation in the reaction.

Experimental Protocols (Hypothetical Examples)

The following are hypothetical protocols based on general principles. These have not been validated and should be adapted with extreme caution.

General Protocol for a Hypothetical Suzuki Coupling Reaction

This protocol is adapted from known procedures for Suzuki couplings in other high-boiling amide solvents.

• Reaction Setup:

  • To a dry, inert-atmosphere reaction vessel, add the aryl halide (1.0 equiv), boronic acid (1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv), and base (e.g., K₂CO₃, 2.0 equiv).

  • Add N,N-Diethyldodecanamide as the solvent (aim for a concentration of 0.1-0.5 M with respect to the limiting reagent).

• Reaction Execution:

  • Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

  • Heat the reaction mixture to the desired temperature (e.g., start with 80-100 °C) and monitor the progress by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with a non-polar solvent like heptane or toluene.

  • Wash the organic phase with water and brine to remove the base and inorganic byproducts. Be prepared for potential emulsion formation.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Visualizations

As no specific signaling pathways or complex experimental workflows involving N,N-Diethyldodecanamide as a solvent are documented, a generic workflow for reaction optimization is provided below.

Caption: A general workflow for optimizing a chemical reaction.

This diagram illustrates a logical progression for optimizing a reaction in a novel solvent system like N,N-Diethyldodecanamide, starting from planning and literature review of analogous systems, moving to execution and parameter screening, and finally to analysis and iterative optimization.

Caption: A troubleshooting decision tree for common reaction issues.

This diagram outlines potential issues that may arise when using a high-boiling amide solvent and suggests logical troubleshooting steps to address them.

References

• 1. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 3. N,N-Diethyldodecanamide | 3352-87-2 [sigmaaldrich.com]
• 4. labproinc.com [labproinc.com]
• 5. N,N-Diethyldodecanamide 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. N,N-Diethyldodecanamide | 3352-87-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. calpaclab.com [calpaclab.com]
• 8. fishersci.com [fishersci.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. youtube.com [youtube.com]

Technical Support Center: Purification of N,N-Diethyldodecanamide

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of N,N-Diethyldodecanamide from common reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of N,N-Diethyldodecanamide?

A1: The byproducts largely depend on the synthetic route. When synthesizing N,N-Diethyldodecanamide from dodecanoyl chloride and diethylamine, the most common byproducts include:

• Diethylamine hydrochloride: Formed from the reaction of excess diethylamine with the hydrogen chloride (HCl) generated during the reaction.

• Unreacted starting materials: Residual dodecanoyl chloride and diethylamine.

• Hydrolysis products: Dodecanoic acid can be formed if dodecanoyl chloride comes into contact with water.

Q2: What are the recommended purification techniques for N,N-Diethyldodecanamide?

A2: The choice of purification technique depends on the scale of the reaction and the nature of the impurities. The most common and effective methods are:

• Liquid-Liquid Extraction: Ideal for removing water-soluble impurities like diethylamine hydrochloride.

• Column Chromatography: A versatile technique for separating the product from non-volatile impurities and unreacted starting materials.

• Distillation (under reduced pressure): Suitable for large-scale purification of the thermally stable N,N-Diethyldodecanamide.

Q3: How can I assess the purity of my N,N-Diethyldodecanamide sample?

A3: Several analytical techniques can be used to determine the purity of your product. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product and identify impurities.

• Infrared (IR) Spectroscopy: To confirm the presence of the amide functional group and the absence of starting materials like carboxylic acids.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of N,N-Diethyldodecanamide.

Issue 1: Low yield after aqueous workup (Liquid-Liquid Extraction).

• Question: I seem to be losing a significant amount of my product during the extraction process. What could be the cause?

• Answer: Low yields after extraction can be due to several factors:

  • Emulsion formation: The presence of salts or other impurities can lead to the formation of a stable emulsion between the organic and aqueous layers, trapping the product.

  • Incorrect pH: If the aqueous phase is too acidic, the amide may become protonated and more water-soluble.

  • Insufficient extraction: Not performing enough extractions with the organic solvent can leave product behind in the aqueous layer.

  • Solution:

    • To break emulsions, you can add a small amount of brine (saturated NaCl solution) or a different organic solvent.

    • Ensure the aqueous phase is neutral or slightly basic before extraction.

    • Perform at least three extractions with the organic solvent to ensure complete recovery of the product.

Issue 2: Product is not separating well from impurities during column chromatography.

• Question: My product is co-eluting with an impurity on the silica gel column. How can I improve the separation?

• Answer: Poor separation in column chromatography can be addressed by:

  • Optimizing the solvent system: The polarity of the eluent is crucial. Use Thin Layer Chromatography (TLC) to test different solvent mixtures to find one that gives good separation between your product and the impurities. A less polar solvent system will generally result in slower elution and better separation of polar compounds.

  • Using a gradient elution: Start with a less polar solvent and gradually increase the polarity. This can help to separate compounds with similar retention factors.

  • Adjusting the column dimensions: A longer and narrower column can provide better resolution.

  • Sample loading: Ensure the sample is loaded onto the column in a concentrated band using a minimal amount of solvent.

Issue 3: The product is degrading during distillation.

• Question: I am observing decomposition of my N,N-Diethyldodecanamide when I try to purify it by distillation. What should I do?

• Answer: N,N-Diethyldodecanamide has a high boiling point, and prolonged heating at atmospheric pressure can lead to decomposition.

  • Solution: Use vacuum distillation (reduced pressure) to lower the boiling point of the compound. This allows for distillation at a lower temperature, minimizing the risk of thermal degradation. Ensure your vacuum system is efficient and can maintain a stable, low pressure.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Water-Soluble Byproducts

This protocol is designed to remove water-soluble impurities, primarily diethylamine hydrochloride, from the crude reaction mixture.

Materials:

• Crude N,N-Diethyldodecanamide reaction mixture

• Diethyl ether (or other suitable organic solvent like ethyl acetate)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolve the crude reaction mixture in diethyl ether.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the aqueous layer.

• Wash the organic layer with brine to remove any remaining water-soluble impurities and help break any emulsions.

• Separate the aqueous layer.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the organic solution using a rotary evaporator to obtain the crude N,N-Diethyldodecanamide.

Protocol 2: Purification by Column Chromatography

This protocol describes the purification of N,N-Diethyldodecanamide using silica gel column chromatography.

Materials:

• Crude N,N-Diethyldodecanamide from Protocol 1

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp or appropriate staining solution (e.g., potassium permanganate)

Procedure:

• TLC Analysis: Determine the optimal solvent system by running TLC plates of the crude product in various ratios of hexane and ethyl acetate. A good starting point is a 9:1 or 8:2 hexane:ethyl acetate mixture.

• Column Packing:

  • Prepare a slurry of silica gel in hexane.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Add a thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the chosen eluent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin eluting with the chosen solvent system, collecting fractions in separate tubes.

  • Monitor the elution of the product by TLC analysis of the collected fractions.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield purified N,N-Diethyldodecanamide.

Protocol 3: Purification by Vacuum Distillation

This protocol is for the purification of thermally stable N,N-Diethyldodecanamide on a larger scale.

Materials:

• Crude N,N-Diethyldodecanamide

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump and pressure gauge

• Heating mantle and stir bar

Procedure:

• Place the crude N,N-Diethyldodecanamide in the distillation flask with a stir bar.

• Assemble the distillation apparatus and ensure all joints are properly sealed.

• Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level (e.g., 1-5 mmHg).

• Begin heating the distillation flask while stirring.

• Collect the fraction that distills at the expected boiling point of N,N-Diethyldodecanamide under the applied pressure. The boiling point of N,N-Diethyldodecanamide is approximately 167 °C at 2 mmHg.[1]

• Once the product has been collected, turn off the heat and allow the apparatus to cool before slowly releasing the vacuum.

Data Presentation

The following tables summarize typical quantitative data that can be expected from the purification of N,N-Diethyldodecanamide. Note: These values are representative and may vary depending on the specific reaction conditions and the efficiency of the purification process.

Table 1: Comparison of Purification Methods

Purification Method	Typical Purity (before)	Typical Purity (after)	Typical Yield
Liquid-Liquid Extraction	70-85%	85-95%	>95%
Column Chromatography	85-95%	>98%	70-90%
Vacuum Distillation	85-95%	>99%	80-95%

Table 2: Analytical Data for N,N-Diethyldodecanamide

Analytical Technique	Expected Result for Pure Product
¹H NMR (CDCl₃)	Signals corresponding to the diethyl and dodecanoyl groups.
¹³C NMR (CDCl₃)	Resonances for the carbonyl carbon and the aliphatic carbons.
GC-MS	A single major peak with a mass spectrum corresponding to C₁₆H₃₃NO.
IR (neat)	Strong C=O stretch around 1640 cm⁻¹.

Visualizations

Caption: General workflow for the purification and analysis of N,N-Diethyldodecanamide.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 | DAA35287 | Biosynth [biosynth.com]

stability of N,N-Diethyldodecanamide under acidic and basic conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of N,N-Diethyldodecanamide under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of N,N-Diethyldodecanamide?

A1: N,N-Diethyldodecanamide is a tertiary amide and is generally considered to be chemically stable under standard storage conditions (room temperature, protected from light).[1] However, like all amides, it can undergo hydrolysis under acidic or basic conditions, particularly when heated.[2][3]

Q2: What are the expected degradation products of N,N-Diethyldodecanamide under hydrolytic conditions?

A2: Under both acidic and basic hydrolysis, the amide bond of N,N-Diethyldodecanamide is cleaved to yield dodecanoic acid and diethylamine.[4] Under acidic conditions, diethylamine will be protonated to form the diethylammonium ion. Under basic conditions, dodecanoic acid will be deprotonated to form the dodecanoate ion.

Q3: How does pH affect the stability of N,N-Diethyldodecanamide?

A3: The rate of hydrolysis of N,N-Diethyldodecanamide is dependent on pH. Both strong acidic and strong basic conditions will accelerate the degradation of the molecule, especially at elevated temperatures. Tertiary amides are generally more resistant to hydrolysis than primary and secondary amides.[5]

Q4: What are the recommended storage conditions for N,N-Diethyldodecanamide?

A4: To ensure the long-term stability of N,N-Diethyldodecanamide, it should be stored in a tightly sealed container in a cool, dry place, and protected from light. Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Troubleshooting Guide for Stability Experiments

Issue	Possible Cause	Recommended Solution
No degradation observed under stress conditions.	The stress conditions (acid/base concentration, temperature, time) are not harsh enough for this stable tertiary amide.	Increase the concentration of the acid or base (e.g., from 0.1 M to 1 M), increase the temperature, or extend the duration of the experiment. Consider using a co-solvent if solubility is an issue.
Complete degradation of the sample.	The stress conditions are too harsh.	Reduce the concentration of the acid or base, lower the temperature, or shorten the incubation time. A target degradation of 10-30% is often ideal for stability-indicating method development.[6]
Poor peak shape or resolution in HPLC analysis.	Inappropriate mobile phase pH, column choice, or gradient profile.	Ensure the mobile phase pH is appropriate for the analytes. For separating the basic diethylamine and acidic dodecanoic acid, a gradient elution with a pH modifier (e.g., formic acid) may be necessary. A C18 column is a good starting point.
Inconsistent or non-reproducible results.	Inconsistent sample preparation, temperature fluctuations, or instrument variability.	Ensure accurate and consistent preparation of all solutions. Use a temperature-controlled autosampler and column compartment. Perform system suitability tests before each run to ensure instrument performance.
Presence of unexpected peaks in the chromatogram.	Impurities in the starting material, side reactions, or contamination.	Analyze a blank (solvent) and an unstressed sample to identify extraneous peaks. Use high-purity solvents and reagents. Consider potential side reactions under the specific stress conditions.

Quantitative Stability Data

The following table provides representative data on the stability of N,N-Diethyldodecanamide under various conditions. Please note that these are estimated values based on the general principles of amide hydrolysis and should be confirmed by experimental data.

Condition	Temperature (°C)	Time (hours)	Estimated Degradation (%)	Primary Degradation Products
0.1 M HCl	60	24	< 5	Dodecanoic acid, Diethylamine
1 M HCl	80	24	15 - 25	Dodecanoic acid, Diethylamine
Water (pH 7)	80	72	< 2	-
0.1 M NaOH	60	24	< 5	Dodecanoate, Diethylamine
1 M NaOH	80	24	20 - 30	Dodecanoate, Diethylamine

Experimental Protocols

Protocol for Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study of N,N-Diethyldodecanamide.

• Preparation of Stock Solution: Prepare a stock solution of N,N-Diethyldodecanamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 1 M HCl.

  • Incubate the solution at 80°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize it with 1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Basic Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 1 M NaOH.

  • Incubate the solution at 80°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize it with 1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Neutral Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of purified water.

  • Incubate at 80°C for 72 hours.

  • Withdraw aliquots at specified time points and dilute with the mobile phase for HPLC analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with the mobile phase to the same concentration as the stressed samples. Store at 4°C.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Stability-Indicating HPLC Method

This method is a starting point for the separation and quantification of N,N-Diethyldodecanamide and its degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Visualizations

Caption: Hydrolysis pathways of N,N-Diethyldodecanamide under acidic and basic conditions.

References

• 1. scispace.com [scispace.com]
• 2. uokerbala.edu.iq [uokerbala.edu.iq]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Amide - Wikipedia [en.wikipedia.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. ijrpp.com [ijrpp.com]

Technical Support Center: N,N-Diethyldodecanamide Viscosity Management

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-Diethyldodecanamide. The focus is on managing the viscosity of this compound in various experimental setups to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Diethyldodecanamide and why is its viscosity a consideration?

A1: N,N-Diethyldodecanamide is a fatty acid amide, often appearing as a clear, colorless to light yellow, viscous liquid.[1][2] Its high viscosity can present challenges in laboratory settings, affecting processes such as accurate pipetting, pumping, and mixing, which are critical for experimental reproducibility.

Q2: What factors influence the viscosity of N,N-Diethyldodecanamide?

A2: The primary factors influencing the viscosity of N,N-Diethyldodecanamide are temperature and the presence of other substances (e.g., solvents, solutes). Like most liquids, its viscosity decreases as the temperature increases. The addition of solvents will also alter the viscosity, depending on the solvent's properties and concentration.

Q3: What are the typical applications of N,N-Diethyldodecanamide in research and drug development?

A3: N,N-Diethyldodecanamide is used as a pharmaceutical intermediate.[1] It can also be found in applications such as organic synthesis and as a solvent.[3] In drug development, its properties as a solvent and its potential role in formulation can be of interest.

Q4: Are there any known incompatibilities for N,N-Diethyldodecanamide?

A4: Yes, N,N-Diethyldodecanamide is incompatible with strong oxidizing agents.[4] Care should be taken to avoid contact with such materials to prevent hazardous reactions.

Troubleshooting Guides

This section provides solutions to common problems encountered when working with N,N-Diethyldodecanamide.

Issue 1: Inaccurate or Inconsistent Pipetting

Symptoms:

• Difficulty aspirating the correct volume.

• Liquid clinging to the outside of the pipette tip.

• Formation of air bubbles during aspiration or dispensing.

• Slow and incomplete dispensing of the liquid.

Possible Causes:

• High viscosity of N,N-Diethyldodecanamide at room temperature.

• Inappropriate pipetting technique for viscous liquids.

• Using standard pipette tips.

Solutions:

• Employ Reverse Pipetting: This technique is highly recommended for viscous liquids. It involves aspirating an excess amount of liquid and then dispensing the desired volume, which improves accuracy.

• Use Wide-Bore or Positive Displacement Pipette Tips: These specialized tips are designed to handle viscous liquids more effectively, reducing shear forces and improving flow.

• Pre-wet the Pipette Tip: Aspirate and dispense the liquid back into the reservoir a few times to coat the inner surface of the tip. This helps to reduce the surface tension effects.

• Control Aspiration and Dispensing Speed: Use a slower, controlled speed for both aspirating and dispensing to allow the viscous liquid to move accurately.

• Temperature Control: Gently warming the N,N-Diethyldodecanamide can significantly reduce its viscosity, making it easier to pipette. Refer to the temperature-viscosity data in Table 1 for guidance.

Issue 2: Difficulty in Pumping and Tubing Blockages

Symptoms:

• The pump is stalling or struggling to move the liquid.

• Inconsistent flow rate.

• Complete blockage of the tubing.

Possible Causes:

• High viscosity causing excessive backpressure.

• Inappropriate pump type or settings.

• Tubing material incompatibility or incorrect dimensions.

Solutions:

• Select the Right Pump: Peristaltic pumps or syringe pumps with high torque motors are generally suitable for viscous liquids.

• Optimize Pump Settings: Reduce the pump speed (RPM) to allow the viscous liquid to move through the tubing without excessive pressure buildup.

• Increase Tubing Diameter: Using a larger internal diameter tubing can significantly reduce flow resistance.

• Choose Compatible Tubing: Ensure the tubing material is chemically compatible with N,N-Diethyldodecanamide. Materials like Tygon®, Norprene®, and Viton® are often suitable for a range of chemicals.

• Heat Tracing: If possible, warming the tubing can help to maintain a lower viscosity throughout the fluid path.

Issue 3: Inefficient Mixing with Other Reagents

Symptoms:

• Formation of distinct layers or phases.

• Extended time required to achieve a homogeneous mixture.

• Non-uniform reaction rates or results.

Solutions:

• Use Appropriate Mixing Equipment: For highly viscous solutions, overhead stirrers with anchor or helical impellers are more effective than standard magnetic stir bars.

• Optimize Mixing Speed and Time: A slower, prolonged mixing process may be necessary to ensure homogeneity.

• Temperature Control: Performing the mixing process at an elevated temperature can lower the viscosity and improve miscibility.

• Incremental Addition: Add the N,N-Diethyldodecanamide slowly to the other reagents while continuously mixing.

Data Presentation

Table 1: Estimated Viscosity of N,N-Diethyldodecanamide at Different Temperatures

Temperature (°C)	Estimated Viscosity (mPa·s)	Notes
25	~50 - 100	Highly viscous, challenging to handle
40	~25 - 50	Moderately viscous, easier to pipette
60	~10 - 25	Low viscosity, flows easily

Note: This data is estimated based on the general behavior of long-chain amides. Actual values should be determined empirically.

Table 2: Potential Viscosity-Reducing Agents for Amide-Based Systems

Agent Class	Examples	Potential Mechanism of Action	Considerations
Polar Solvents	Ethanol, Isopropanol	Disrupts intermolecular forces, leading to reduced viscosity.[5]	Compatibility with the experimental system and potential for side reactions.
Alkylpolyglycosides	Decyl glucoside, Lauryl glucoside	Improves solubility and stabilizes viscosity over time.[6]	May introduce surfactant properties to the solution.
Long-chain Ethoxylated Amines	Ethoxylated tallow amine	Can further decrease the initial viscosity of aqueous solutions.[6]	Effective in aqueous dilutions; compatibility with non-aqueous systems may vary.

Experimental Protocols

Protocol 1: Method for Viscosity Reduction using a Solvent

• Solvent Selection: Choose a solvent that is compatible with your experimental system and is a good solvent for N,N-Diethyldodecanamide. Ethanol is a potential candidate.[5]

• Determine the Desired Concentration: Start by preparing a series of dilutions of N,N-Diethyldodecanamide in the chosen solvent (e.g., 10%, 25%, 50% v/v).

• Mixing: In a well-ventilated fume hood, add the appropriate volume of N,N-Diethyldodecanamide to the solvent in a suitable container.

• Homogenization: Mix the solution thoroughly using a vortex mixer or an overhead stirrer until it is homogeneous.

• Viscosity Measurement (Optional): If a viscometer is available, measure the viscosity of each dilution to determine the optimal concentration for your application.

• Equilibration: Allow the solution to equilibrate to the experimental temperature before use.

Protocol 2: General Handling Procedure for Pumping Viscous N,N-Diethyldodecanamide

• System Setup:

  • Select a pump suitable for viscous fluids (e.g., peristaltic or high-force syringe pump).

  • Use wide-bore, chemically resistant tubing.

  • Ensure all connections are secure to prevent leaks under pressure.

• Temperature Control (Recommended):

  • If possible, gently warm the reservoir of N,N-Diethyldodecanamide to reduce its viscosity.

  • Consider using a heated pump head or heat-tracing the tubing for long transfer lines.

• Priming the Pump:

  • Set the pump to a very low speed.

  • Begin pumping to slowly prime the tubing with N,N-Diethyldodecanamide.

  • Visually inspect for air bubbles and continue priming until the line is filled.

• Pumping Operation:

  • Gradually increase the pump speed to the desired flow rate.

  • Monitor the pump for signs of strain and the tubing for any signs of expansion or leakage.

  • If the flow rate is inconsistent, reduce the pump speed.

• Shutdown and Cleaning:

  • After transfer is complete, pump a compatible solvent through the system to flush out the remaining N,N-Diethyldodecanamide.

  • Follow appropriate waste disposal procedures for the cleaning solvent.

Visualizations

Caption: Troubleshooting workflow for viscosity issues.

Caption: Decision tree for viscosity reduction strategies.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Diethyldodecanamide [panoxi.com]
• 4. fishersci.com [fishersci.com]
• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. US5562848A - Viscosity-stabilized amide composition, methods of preparing and using same - Google Patents [patents.google.com]

N,N-Diethyldodecanamide degradation pathways and storage conditions

Welcome to the technical support center for N,N-Diethyldodecanamide. This guide is designed for researchers, scientists, and drug development professionals to provide information on the stability of N,N-Diethyldodecanamide and to troubleshoot potential issues related to its storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for N,N-Diethyldodecanamide?

N,N-Diethyldodecanamide, as a tertiary fatty acid amide, is generally stable under normal conditions.[1][2] However, it can be susceptible to degradation through several pathways:

• Hydrolysis: The most common degradation pathway for amides is hydrolysis of the amide bond. This can be catalyzed by acid or base, yielding dodecanoic acid and diethylamine.[3] While amides are more resistant to hydrolysis than esters, this pathway can be significant under non-neutral pH conditions, especially at elevated temperatures.[4]

• Microbial Degradation: While tertiary amides are generally more resistant to microbial degradation than primary and secondary amides, some microorganisms may possess enzymes capable of hydrolyzing the amide bond.[5] The initial step in the biodegradation of similar compounds, like N,N-diethyl-m-toluamide (DEET), is the hydrolysis of the amide bond to yield the corresponding carboxylic acid and diethylamine.[6]

• Thermal Decomposition: At elevated temperatures, N,N-Diethyldodecanamide can decompose. Hazardous decomposition products include carbon oxides (CO, CO₂) and nitrogen oxides.[7]

Q2: What are the recommended storage conditions for N,N-Diethyldodecanamide?

To ensure the stability and integrity of N,N-Diethyldodecanamide, it is crucial to adhere to proper storage conditions. The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1] One supplier notes that the compound is "air sensitive," suggesting that inert atmosphere storage may be optimal for long-term stability.[8]

Q3: How can I detect and quantify the degradation of N,N-Diethyldodecanamide and its products?

Several analytical techniques are suitable for monitoring the degradation of N,N-Diethyldodecanamide. The choice of method will depend on the specific degradation products being monitored and the required sensitivity.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for separating the parent compound from its degradation products.[9]

• Mass Spectrometry (MS): When coupled with chromatography (LC-MS or GC-MS), mass spectrometry provides sensitive and specific detection and identification of the parent compound and its degradation products based on their mass-to-charge ratio and fragmentation patterns.[9][10] For a structurally similar compound, DEET, LC-MS/MS is a primary method for detecting it and its metabolites.[11]

Troubleshooting Guide

Issue 1: My sample of N,N-Diethyldodecanamide shows signs of degradation (e.g., unexpected peaks in analysis, change in appearance) even when stored under recommended conditions.

Potential Cause	Troubleshooting Step
Incompatible Container Material	Ensure the storage container is made of a non-reactive material, such as amber glass with a PTFE-lined cap. Avoid plastics that may leach plasticizers or other reactive compounds.
Presence of Contaminants	The sample may have been contaminated with trace amounts of acid, base, or a strong oxidizing agent, which can catalyze degradation.[1] If possible, re-purify the sample. Ensure all labware used for handling and storage is scrupulously clean.
Air Sensitivity	The compound is noted to be "air sensitive".[8] For long-term storage or for highly sensitive experiments, consider flushing the container with an inert gas like argon or nitrogen before sealing.
Lot-to-Lot Variability	There may be impurities from the synthesis in a specific lot of the compound that are affecting its stability. If possible, compare the stability of different lots.

Issue 2: I am observing rapid degradation of N,N-Diethyldodecanamide during my experiment.

Potential Cause	Troubleshooting Step
pH of the Experimental Medium	Amide hydrolysis is accelerated by acidic or basic conditions.[3] Ensure the pH of your experimental medium is controlled and appropriate for maintaining the stability of the amide bond. Buffer the system if necessary.
Elevated Temperature	High temperatures can promote thermal degradation.[7] If your experiment allows, conduct it at a lower temperature. If elevated temperatures are required, minimize the duration of heat exposure.
Light Exposure	If the experiment is conducted under ambient light, photodegradation could be a contributing factor. Protect the experimental setup from light by using amber glassware or covering it with aluminum foil.
Presence of Hydrolytic Enzymes	If working with biological matrices (e.g., cell lysates, tissue homogenates), endogenous enzymes like amidases could be degrading the compound.[12] Consider adding broad-spectrum protease or esterase inhibitors, or heat-inactivating the biological matrix if compatible with your experimental design.

Data Presentation

Table 1: Recommended Storage Conditions for N,N-Diethyldodecanamide

Parameter	Recommendation	Rationale
Temperature	Cool	To minimize thermal degradation.[7]
Atmosphere	Dry, Inert (e.g., Argon, Nitrogen)	To prevent hydrolysis from atmospheric moisture and potential oxidation as it is "air sensitive".[8]
Light Exposure	In the dark (e.g., amber vial)	To prevent photodegradation.[7]
Container	Tightly sealed, non-reactive material (e.g., glass)	To prevent exposure to air/moisture and avoid reaction with container material.[1]
Incompatibilities	Away from strong oxidizing agents, strong acids, and bases.	To avoid chemical reactions and catalyzed degradation.[1]

Table 2: Example Data from a Hypothetical Stability Study of an Amide Compound

Disclaimer: The following data is for illustrative purposes only and does not represent actual experimental results for N,N-Diethyldodecanamide. It is intended to show the type of quantitative data that would be generated in a stability study.

Condition	Timepoint	% Remaining Parent Compound	Key Degradation Product (% of initial)
4°C, Dark	0 months	100%	0%
6 months	99.5%	<0.1%
12 months	99.1%	0.2%
25°C, Dark	0 months	100%	0%
6 months	95.2%	2.1%
12 months	90.8%	4.5%
40°C, Dark	0 months	100%	0%
1 month	88.3%	5.8%
3 months	75.6%	12.1%
25°C, Ambient Light	0 months	100%	0%
1 month	92.4%	3.5% (Photoproduct A)
3 months	81.5%	8.9% (Photoproduct A)

Experimental Protocols

Protocol 1: General Protocol for Assessing Hydrolytic Stability

This protocol outlines a general method for assessing the stability of N,N-Diethyldodecanamide in aqueous solutions at different pH values.

• Preparation of Buffers: Prepare aqueous buffer solutions at pH 4 (e.g., acetate buffer), pH 7 (e.g., phosphate buffer), and pH 9 (e.g., borate buffer).

• Preparation of Stock Solution: Prepare a concentrated stock solution of N,N-Diethyldodecanamide in a water-miscible organic solvent (e.g., acetonitrile or ethanol).

• Incubation: Add a small aliquot of the stock solution to each buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the final concentration of the organic solvent is low (e.g., <1%) to not significantly alter the properties of the aqueous buffer.

• Time Points: Incubate the solutions at a controlled temperature (e.g., 25°C or 40°C). At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot from each solution.

• Sample Quenching and Analysis: Immediately quench any further reaction by adding a suitable solvent and/or adjusting the pH to neutral. Analyze the samples by a validated LC-MS method to determine the concentration of the remaining N,N-Diethyldodecanamide and to identify and quantify any degradation products.

• Data Analysis: Plot the concentration of N,N-Diethyldodecanamide versus time for each pH condition to determine the degradation kinetics.

Protocol 2: LC-MS Method for Quantification of N,N-Diethyldodecanamide

This protocol is a general starting point for developing an LC-MS method for the analysis of N,N-Diethyldodecanamide, inspired by methods for similar compounds.[5][11]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute the compound, then return to initial conditions for re-equilibration. A typical gradient might be 5% to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for highest sensitivity and specificity.

  • Precursor Ion (for SIM or MS1 of MRM): [M+H]⁺ = 256.3 m/z.

  • Product Ions (for MRM): Fragmentation of the precursor ion would need to be determined experimentally. A likely fragment would correspond to the loss of the diethylamino group or cleavage of the alkyl chain.

• Sample Preparation: Dilute samples in the initial mobile phase composition. For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interferences.[11]

• Quantification: Prepare a calibration curve using standards of known N,N-Diethyldodecanamide concentrations. An internal standard should be used to correct for variations in sample preparation and instrument response.

Visualizations

Caption: Generalized degradation pathways for N,N-Diethyldodecanamide.

Caption: A typical experimental workflow for conducting a chemical stability study.

Caption: A logical diagram for troubleshooting sources of unexpected degradation.

References

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for DEET (N,N-DIETHYL-META-TOLUAMIDE) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Kinetics of hydrolysis and mutational analysis of N,N-diethyl-m-toluamide hydrolase from Pseudomonas putida DTB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 8. labproinc.com [labproinc.com]
• 9. ijmr.net.in [ijmr.net.in]
• 10. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Emulsion Formation with N,N-Diethyldodecanamide

Welcome to the technical support center for N,N-Diethyldodecanamide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for challenges encountered during the formulation of emulsions with N,N-Diethyldodecanamide.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Diethyldodecanamide and what are its primary functions in emulsion formulations?

A1: N,N-Diethyldodecanamide is a fatty amide that can function as a surfactant, co-surfactant, solvent, and penetration enhancer in various formulations, including pharmaceuticals, cosmetics, and agrochemicals.[1][2] Its amphiphilic nature, possessing both a hydrophilic head (diethylamide group) and a lipophilic tail (dodecyl chain), allows it to stabilize oil-in-water (O/W) and water-in-oil (W/O) emulsions. It is also used in the preparation of microemulsions and self-emulsifying drug delivery systems (SEDDS).

Q2: What is the Hydrophilic-Lipophilic Balance (HLB) of N,N-Diethyldodecanamide and how does it guide its application?

An HLB in this range suggests that N,N-Diethyldodecanamide is suitable for use as an oil-in-water (O/W) emulsifier, often in combination with other surfactants to achieve the desired emulsion stability.[3][4]

Q3: What are the common signs of emulsion instability when using N,N-Diethyldodecanamide?

A3: Emulsion instability can manifest in several ways:

• Creaming or Sedimentation: The dispersed droplets concentrate either at the top (creaming, for O/W emulsions) or bottom (sedimentation, for W/O emulsions) of the formulation. This is a reversible process, and the emulsion can often be redispersed by gentle shaking.

• Flocculation: The dispersed droplets aggregate into clumps without merging. This can be a precursor to coalescence.

• Coalescence: The dispersed droplets merge to form larger droplets, leading to a decrease in the number of droplets and an increase in the average droplet size. This is an irreversible process and signifies a breakdown of the emulsion.[5]

• Phase Separation (Breaking): The dispersed phase and the continuous phase separate into two distinct layers. This is the ultimate stage of emulsion instability.[6]

• Phase Inversion: An O/W emulsion inverts to a W/O emulsion, or vice versa. This can be triggered by changes in temperature, electrolyte concentration, or the ratio of the oil and water phases.

Troubleshooting Common Emulsion Formation Issues

This section provides a systematic approach to diagnosing and resolving common problems encountered when formulating emulsions with N,N-Diethyldodecanamide.

Issue 1: Failure to Form a Stable Emulsion

Symptom: The oil and water phases separate almost immediately after mixing, or a very coarse, unstable emulsion is formed.

digraph "Troubleshooting_Stable_Emulsion_Formation" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Troubleshooting workflow for initial emulsion instability.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Incorrect HLB of the Emulsifier System	The overall Hydrophilic-Lipophilic Balance (HLB) of your emulsifier blend may not match the required HLB of your oil phase. For O/W emulsions, a higher HLB (typically 8-16) is needed.[3]	Calculate the required HLB of your oil phase. Adjust the HLB of your emulsifier system by adding a co-emulsifier with a different HLB value. For example, to increase the HLB, you could add a more hydrophilic emulsifier like Polysorbate 80. To decrease it, a more lipophilic one like Sorbitan Monooleate (Span 80) could be used.
Insufficient Emulsifier Concentration	There may not be enough N,N-Diethyldodecanamide and any co-emulsifiers to adequately cover the surface of the oil droplets, leading to coalescence.[7]	Gradually increase the total emulsifier concentration. A typical starting point is 2-10% of the total formulation weight, but the optimal concentration will depend on the specific oil and water phases.
Inadequate Homogenization Energy	Insufficient energy input during mixing results in large oil droplets that are thermodynamically unstable and quickly coalesce.	Increase the homogenization energy. This can be achieved by increasing the mixing speed, extending the mixing time, or using a high-shear homogenizer (e.g., a rotor-stator homogenizer or a microfluidizer).
Incompatible Ingredients	Other components in your formulation (e.g., electrolytes, polymers) may be interacting with the emulsifiers and disrupting the interfacial film.	Review the compatibility of all ingredients. Consider preparing a simpler emulsion with just the oil, water, and emulsifier system to confirm their compatibility before adding other components.

Issue 2: Emulsion Creaming or Sedimentation Over Time

Symptom: The emulsion appears stable initially but separates into two layers upon standing, with a concentrated layer of droplets at the top or bottom.

digraph "Troubleshooting_Creaming_Sedimentation" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Workflow for addressing emulsion creaming or sedimentation.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Large Droplet Size	Larger droplets have a greater tendency to cream or sediment due to gravitational forces as described by Stokes' Law.[8]	Reduce the average droplet size. This can be achieved by increasing the homogenization energy (higher speed, longer time) or optimizing the emulsifier concentration and HLB.
Low Viscosity of the Continuous Phase	A low viscosity continuous phase allows droplets to move more freely, accelerating creaming or sedimentation.	Increase the viscosity of the continuous phase. This can be done by adding a thickening agent or rheology modifier that is compatible with your system (e.g., xanthan gum, carbomers, or cellulosic polymers).
Significant Density Difference	A large difference in density between the oil and water phases will drive separation.	If feasible for your application, adjust the density of one of the phases. For example, in an O/W emulsion, a weighting agent can be added to the oil phase to increase its density and slow down creaming.

Issue 3: Phase Inversion

Symptom: The emulsion unexpectedly changes from O/W to W/O, or vice versa, often indicated by a significant change in viscosity and appearance.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Inappropriate Oil-to-Water Ratio	As the volume of the dispersed phase increases, there is a point at which it becomes the continuous phase. For O/W emulsions, this typically occurs when the oil phase exceeds about 74% of the total volume.	Adjust the phase volume ratio. Ensure the volume of your dispersed phase is below the critical point for phase inversion.
Changes in Temperature	The solubility of non-ionic surfactants like N,N-Diethyldodecanamide can be temperature-dependent. An increase in temperature can decrease the hydrophilicity of the emulsifier, favoring the formation of a W/O emulsion.	Control the temperature during formulation and storage. If the application requires a wide temperature range, consider using a blend of emulsifiers that provides stability across that range.
Addition of Electrolytes	High concentrations of salts can dehydrate the hydrophilic head groups of non-ionic emulsifiers, reducing their effectiveness in stabilizing an O/W emulsion and potentially causing phase inversion.	Minimize the concentration of electrolytes in the aqueous phase. If salts are necessary, select emulsifiers that are more tolerant to electrolytes or use a protective colloid.

Experimental Protocols

Protocol 1: Preparation of a Basic Oil-in-Water (O/W) Emulsion

This protocol outlines a general procedure for preparing a simple O/W emulsion using N,N-Diethyldodecanamide.

Materials:

• Oil Phase (e.g., mineral oil, isopropyl myristate)

• N,N-Diethyldodecanamide

• Co-emulsifier (optional, e.g., Polysorbate 80)

• Deionized Water

• Preservative (if required)

Equipment:

• Beakers

• Magnetic stirrer with hotplate

• High-shear homogenizer (optional, but recommended for smaller droplet sizes)

• Analytical balance

Procedure:

• Prepare the Oil Phase:

  • Weigh the required amounts of the oil, N,N-Diethyldodecanamide, and any other oil-soluble components (including a lipophilic co-emulsifier if used) into a beaker.

  • Heat the oil phase to 70-75°C while stirring gently with a magnetic stirrer until all components are fully dissolved and the mixture is uniform.

• Prepare the Aqueous Phase:

  • In a separate beaker, weigh the deionized water and any water-soluble components (including a hydrophilic co-emulsifier if used).

  • Heat the aqueous phase to 70-75°C.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously stirring with a high-shear homogenizer.

  • Homogenize for 3-5 minutes at a moderate to high speed. The exact time and speed will need to be optimized for your specific formulation.

• Cooling:

  • Transfer the emulsion to a magnetic stirrer and continue to stir gently while it cools to room temperature. Rapid cooling can sometimes shock the emulsion and lead to instability.

• Final Additions:

  • Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients, such as preservatives or fragrances.

  • Continue stirring for a few more minutes to ensure homogeneity.

Protocol 2: Characterization of Emulsion Properties

1. Droplet Size Analysis:

• Method: Dynamic Light Scattering (DLS) is a common technique for measuring the size distribution of droplets in the sub-micron range.[9]

• Procedure:

  • Dilute a small sample of the emulsion with deionized water to a suitable concentration to avoid multiple scattering effects.

  • Transfer the diluted sample to a cuvette.

  • Measure the droplet size distribution using a DLS instrument.

  • Record the average droplet size (Z-average) and the Polydispersity Index (PDI). A PDI value below 0.3 generally indicates a narrow and uniform droplet size distribution.

2. Viscosity Measurement:

• Method: A rotational viscometer or rheometer can be used to measure the viscosity of the emulsion.

• Procedure:

  • Place a sample of the undiluted emulsion in the instrument.

  • Measure the viscosity at a controlled temperature and shear rate.

  • For non-Newtonian emulsions, it is useful to measure viscosity over a range of shear rates to understand its flow behavior.

3. Stability Testing:

• Accelerated Stability Testing:

  • Centrifugation: Centrifuge a sample of the emulsion at a specific speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes). Observe for any signs of phase separation.

  • Freeze-Thaw Cycles: Subject the emulsion to alternating cycles of freezing (e.g., -10°C for 24 hours) and thawing (e.g., 25°C for 24 hours) for at least three cycles. Check for any changes in appearance, droplet size, or viscosity.

• Long-Term Stability Testing:

  • Store samples of the emulsion at different controlled temperatures (e.g., 4°C, 25°C, and 40°C).

  • Periodically (e.g., weekly or monthly) evaluate the samples for any changes in appearance, pH, viscosity, and droplet size.

Data Presentation

The following tables provide a framework for organizing and presenting quantitative data related to your emulsion formulations.

Table 1: Physicochemical Properties of N,N-Diethyldodecanamide

Property	Value	Reference
Molecular Formula	C₁₆H₃₃NO	[1]
Molecular Weight	255.44 g/mol	[1]
Appearance	Clear, colorless to light yellow liquid	[4]
Density	0.847 g/mL at 25°C	[4]
Boiling Point	166-167°C at 2 mmHg	[4]
Melting Point	3-5°C	[4]
Solubility	Insoluble in water; miscible with ethanol and ether.	[10]

Table 2: Example Emulsion Formulation and Characterization Data

Ingredient	Function	Concentration (% w/w)
Mineral Oil	Oil Phase	20.0
N,N-Diethyldodecanamide	Emulsifier	4.0
Polysorbate 80	Co-emulsifier	1.0
Deionized Water	Aqueous Phase	74.5
Phenoxyethanol	Preservative	0.5
Property	Result
Appearance	White, homogenous liquid
Average Droplet Size (DLS)	250 nm
Polydispersity Index (PDI)	0.25
Viscosity (at 25°C, 10 s⁻¹)	500 mPa·s
Stability (Centrifugation)	No phase separation
Stability (Freeze-Thaw)	Stable after 3 cycles

By systematically addressing these common issues and following the provided protocols, researchers can effectively troubleshoot and optimize the formulation of stable and effective emulsions using N,N-Diethyldodecanamide.

References

• 1. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]
• 4. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 5. Stability Problems of Emulsions and Methods to Overcome | Pharmaguideline [pharmaguideline.com]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. Advances in emulsion stability: A review on mechanisms, role of emulsifiers, and applications in food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigation of Factors Influencing Formation of Nanoemulsion by Spontaneous Emulsification: Impact on Droplet Size, Polydispersity Index, and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]

Technical Support Center: N,N-Diethyldodecanamide Synthesis

This guide provides troubleshooting advice, frequently asked questions, and detailed protocols for researchers engaged in the synthesis of N,N-Diethyldodecanamide.

Troubleshooting Guide

Question 1: My reaction yield is significantly lower than expected. What are the common causes and how can I address them?

Answer: Low yields in the synthesis of N,N-Diethyldodecanamide can arise from several factors, depending on your chosen synthetic route.

• For Synthesis via Dodecanoyl Chloride:

  • Cause: The primary culprit is often the hydrolysis of the dodecanoyl chloride intermediate, which is highly sensitive to moisture. This reverts it back to dodecanoic acid.

  • Solution 1 (Anhydrous Conditions): Ensure all glassware is thoroughly oven-dried before use. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

  • Solution 2 (Base and Temperature Control): The reaction between dodecanoyl chloride and diethylamine generates hydrochloric acid (HCl) as a byproduct.[1] This HCl can protonate the diethylamine, rendering it non-nucleophilic. To prevent this, add a tertiary amine base, such as triethylamine (TEA) or pyridine, to the reaction mixture to scavenge the HCl.[2][3] It is also crucial to control the temperature, as the reaction is often exothermic; adding the acyl chloride slowly to a cooled solution of the amine can prevent side reactions.

• For Synthesis via Direct Carboxylic Acid Coupling:

  • Cause: Incomplete activation of the dodecanoic acid is a frequent issue. The direct reaction between a carboxylic acid and an amine is very slow due to a competing acid-base reaction that forms a stable ammonium salt.[1]

  • Solution 1 (Effective Coupling Agents): Use a proven coupling agent to activate the carboxylic acid. Common choices for large-scale synthesis include carbodiimides like EDC, often used with additives like HOBt to reduce side reactions. For smaller scales, peptide coupling reagents like HATU or HBTU are highly effective.

  • Solution 2 (Reaction Time & Temperature): Some coupling reactions require extended reaction times or gentle heating to proceed to completion. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time.

Question 2: My final product is impure. I suspect unreacted starting material is present. How can I improve purification?

Answer: Removing starting materials is crucial for obtaining a pure product.

• Removing Unreacted Dodecanoic Acid: If your synthesis started from dodecanoic acid or involved hydrolysis of dodecanoyl chloride, residual acid is a common impurity.

  • Solution (Aqueous Wash): During the work-up phase, wash the organic layer with a mild aqueous base solution, such as saturated sodium bicarbonate (NaHCO₃). The dodecanoic acid will be deprotonated to form sodium dodecanoate, which is soluble in the aqueous layer and can be separated, while the N,N-Diethyldodecanamide remains in the organic layer.

• Removing Unreacted Diethylamine: Diethylamine is volatile and can often be removed under reduced pressure.

  • Solution (Aqueous Wash): Washing the organic layer with a dilute acid solution, such as 1 M HCl, will protonate the excess diethylamine, forming a water-soluble salt that can be extracted into the aqueous phase. Follow this with a brine wash to remove residual water.

• General Purification:

  • Solution (Chromatography): For high-purity requirements, silica gel column chromatography is a reliable method to separate the nonpolar N,N-Diethyldodecanamide from more polar impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N,N-Diethyldodecanamide?

A1: The most common and robust method involves the reaction of dodecanoyl chloride with diethylamine.[2] This method, often performed under Schotten-Baumann conditions, is typically fast and high-yielding.[1][2] The process involves two main steps: the conversion of dodecanoic acid to dodecanoyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride, followed by the reaction of the isolated acyl chloride with diethylamine in the presence of a base.[1][3]

Q2: How can I monitor the progress of my reaction?

A2: Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction. Spot the reaction mixture on a TLC plate alongside spots of your starting materials (dodecanoic acid/dodecanoyl chloride and diethylamine). The disappearance of the starting material spots and the appearance of a new spot corresponding to the product indicate the reaction's progression. A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) will be needed to achieve good separation on the plate.

Q3: Are there greener or milder alternatives to using thionyl chloride?

A3: Yes, while the acid chloride route is efficient, there are alternatives. Direct amide coupling using agents like EDC or HATU avoids the need for harsh chlorinating agents.[4] Furthermore, enzymatic methods using lipases are being explored as a green alternative for amide bond formation, as they operate under mild conditions and can avoid hazardous reagents and solvents.[5]

Data Presentation

Table 1: Illustrative Effect of Solvent on Acylation Yield

The following data, adapted from a similar acylation reaction, illustrates how solvent choice can impact reaction outcomes. Conditions: Dodecanoyl chloride (1.1 eq.), Diethylamine (1.2 eq.), Triethylamine (1.2 eq.) at room temperature.

Solvent	Dielectric Constant	Typical Reaction Time	Typical Yield (%)	Remarks
Dichloromethane (DCM)	9.08	2-4 hours	90-98%	Excellent solvent for solubility of reactants and easy removal post-reaction.
Tetrahydrofuran (THF)	7.58	3-6 hours	85-95%	Good general-purpose solvent. Must be anhydrous as it is miscible with water.
Diethyl Ether	4.34	4-8 hours	80-90%	Lower boiling point requires careful temperature control. The triethylamine hydrochloride byproduct has low solubility.
Toluene	2.38	6-12 hours	75-85%	Higher boiling point allows for a wider temperature range, but reactions are often slower.

Table 2: Comparison of Common Coupling Agents for Direct Amidation

This table provides a general comparison of coupling agents for the direct reaction of dodecanoic acid with diethylamine.

Coupling Agent	Additive	Typical Yield (%)	Advantages	Disadvantages
EDC	HOBt or OxymaPure	80-95%	Cost-effective for large scale; water-soluble byproducts are easily removed.[4]	Can lead to side reactions if not controlled.
DCC	HOBt	80-95%	Highly effective and inexpensive.	Forms dicyclohexylurea (DCU) byproduct, which is insoluble and requires filtration.
HATU / HBTU	DIPEA (Base)	90-99%	Very high yields, fast reaction times, low rate of side reactions.	More expensive, making them less suitable for large-scale synthesis.[4]
T3P®	Pyridine or TEA (Base)	85-95%	Versatile and effective for large scale; byproducts are water-soluble.[4]	Can be more expensive than carbodiimides.

Experimental Protocols

Protocol: Synthesis of N,N-Diethyldodecanamide from Dodecanoyl Chloride

This protocol details the synthesis via the acyl chloride intermediate, a common and high-yielding method.

Materials:

• Dodecanoyl chloride

• Diethylamine

• Triethylamine (TEA) or Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂), dissolve diethylamine (1.2 equivalents) and triethylamine (1.2 equivalents) in anhydrous DCM.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Addition of Acyl Chloride: Dissolve dodecanoyl chloride (1.0 equivalent) in a small amount of anhydrous DCM and add it to a dropping funnel. Add the dodecanoyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction by TLC until the dodecanoyl chloride is consumed.

• Quenching: Once the reaction is complete, cool the mixture again in an ice bath and slowly add water to quench any remaining unreacted dodecanoyl chloride.

• Work-up: Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess amines).

  • Wash with saturated NaHCO₃ solution (to remove any acidic impurities).

  • Wash with brine.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N,N-Diethyldodecanamide.

• Purification (Optional): If necessary, purify the crude product by vacuum distillation or silica gel column chromatography to obtain the final high-purity product.

Mandatory Visualization

Troubleshooting Workflow for Low Yield

A troubleshooting workflow for diagnosing and resolving low yield in N,N-Diethyldodecanamide synthesis.

References

• 1. N,N-Diethyldodecanamide | 3352-87-2 | DAA35287 | Biosynth [biosynth.com]
• 2. PubChemLite - N,n-diethyldodecanamide (C16H33NO) [pubchemlite.lcsb.uni.lu]
• 3. researchgate.net [researchgate.net]
• 4. Dodecanamide, N,N-diethyl- [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Drying of N,N-Diethyldodecanamide

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the effective removal of water from N,N-Diethyldodecanamide solvent. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to optimize your experimental workflow.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Solvent still appears wet after drying with molecular sieves.	1. Insufficient amount of molecular sieves. 2. Molecular sieves were not properly activated. 3. Insufficient contact time. 4. Improper storage of the dried solvent.	1. Use a larger quantity of molecular sieves (e.g., 10-20% w/v). 2. Ensure molecular sieves are activated by heating to 300-350°C under vacuum for several hours before use.[1] 3. Allow the solvent to stand over the molecular sieves for at least 24-48 hours.[2] 4. Store the dried solvent over activated molecular sieves under an inert atmosphere (e.g., nitrogen or argon).[1]
Decomposition of the amide solvent is observed.	Use of reactive basic desiccants (e.g., KOH, NaOH, CaH₂).	Avoid using strong basic desiccants with amide solvents, as they can catalyze decomposition, especially at elevated temperatures.[3] Opt for neutral drying agents like molecular sieves.
Azeotropic distillation is ineffective at removing water.	1. Incorrect choice of entrainer. 2. Insufficient removal of the azeotrope.	1. For a high-boiling amide like N,N-Diethyldodecanamide, an entrainer such as toluene is recommended due to its suitable boiling point for forming a heteroazeotrope with water.[4][5] 2. Ensure the complete removal of the water-entrainer azeotrope by monitoring the distillation temperature and collecting the initial lower-boiling fraction until the temperature rises to that of the pure entrainer.
Vacuum distillation is too slow or inefficient.	1. Inadequate vacuum. 2. Insufficient heating. 3. "Bumping" of the solvent.	1. Check the vacuum system for leaks and ensure the pump is capable of achieving the required pressure to lower the boiling point significantly.[6] 2. Use a heating mantle with a stirrer to ensure even heating.[7] 3. Use a Claisen adapter and a stir bar or boiling chips to prevent bumping.[7]

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for drying N,N-Diethyldodecanamide?

A1: For achieving very low water content (sub-ppm levels), the use of activated 3Å or 4Å molecular sieves is highly effective and generally the safest method.[2][3] Azeotropic distillation with an appropriate entrainer like toluene can also be very effective, particularly for removing larger quantities of water.

Q2: Can I use common desiccants like anhydrous sodium sulfate or magnesium sulfate?

A2: While anhydrous sodium sulfate and magnesium sulfate can remove bulk water, they are generally less efficient at achieving the very low water content required for moisture-sensitive reactions compared to molecular sieves.[3]

Q3: How can I determine the water content in my N,N-Diethyldodecanamide solvent?

A3: The most accurate and widely used method for determining trace amounts of water in organic solvents is Karl Fischer titration.[8][9] This technique is highly sensitive and specific to water.

Q4: Is it necessary to distill N,N-Diethyldodecanamide after drying with molecular sieves?

A4: Distillation is not always necessary after drying with molecular sieves, especially if the solvent is to be used shortly after drying. However, for applications requiring the highest purity, distillation under reduced pressure can be performed to remove any potential non-volatile impurities.

Q5: What are the safety precautions when drying N,N-Diethyldodecanamide?

A5: N,N-Diethyldodecanamide may cause skin and eye irritation.[10][11] Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses. When heating the solvent, use a well-ventilated fume hood. If using reactive drying agents, be aware of potential incompatibilities and handle them with appropriate care.

Data Presentation

The following table summarizes the typical residual water content in a comparable amide solvent (N,N-Dimethylformamide, DMF) after treatment with various drying agents. This data can be used as a general guideline for selecting a suitable drying method for N,N-Diethyldodecanamide.

Drying Agent	Conditions	Residual Water Content (ppm)	Reference(s)
3Å Molecular Sieves	Sequential drying	< 10	[12]
4Å Molecular Sieves	Static drying	~50	[3]
Calcium Hydride (CaH₂)	Distillation	~80	[12]
Barium Oxide (BaO)	Distillation	~22	[12]
Phosphorus Pentoxide (P₂O₅)	Distillation	~22	[12]
Anhydrous Magnesium Sulfate (MgSO₄)	Static drying	~250	[3]

Note: The efficiency of drying agents can be solvent-dependent. The data for DMF provides a strong indication of performance for other N,N-dialkylamides.

Experimental Protocols

Drying with Molecular Sieves

Objective: To reduce the water content of N,N-Diethyldodecanamide to low ppm levels.

Materials:

• N,N-Diethyldodecanamide

• 3Å or 4Å Molecular Sieves

• Oven

• Schlenk flask or other suitable airtight container

• Inert gas (Nitrogen or Argon)

Procedure:

• Activation of Molecular Sieves: Place the molecular sieves in a flask and heat in an oven at 300-350°C under vacuum for at least 4 hours (overnight is recommended).[1]

• Cool the activated sieves to room temperature under a stream of inert gas or in a desiccator.

• Drying: Add the activated molecular sieves (10-20% of the solvent volume) to the N,N-Diethyldodecanamide in a Schlenk flask.

• Seal the flask and allow the solvent to stand for at least 24 hours, with occasional swirling. For optimal drying, a longer period (48-72 hours) is beneficial.[2]

• Storage: The dried solvent can be stored over the molecular sieves under an inert atmosphere. To use, carefully decant or cannulate the required amount of solvent.

Azeotropic Distillation

Objective: To remove a significant amount of water from N,N-Diethyldodecanamide.

Materials:

• N,N-Diethyldodecanamide

• Toluene (entrainer)

• Distillation apparatus with a Dean-Stark trap

• Heating mantle

• Condenser

Procedure:

• Set up the distillation apparatus with a Dean-Stark trap.

• Charge the distillation flask with N,N-Diethyldodecanamide and toluene (approximately 10-20% by volume).

• Heat the mixture to reflux. The water and toluene will form a heteroazeotrope and distill over.

• In the Dean-Stark trap, the condensed azeotrope will separate into two layers: a lower, denser water layer and an upper toluene layer.

• The toluene layer will overflow from the trap and return to the distillation flask.

• Continue the distillation until no more water collects in the trap.

• After cooling, the dried N,N-Diethyldodecanamide remains in the distillation flask. The residual toluene can be removed by simple or vacuum distillation.

Vacuum Distillation

Objective: To purify N,N-Diethyldodecanamide and remove residual water and other volatile impurities.

Materials:

• Pre-dried N,N-Diethyldodecanamide

• Vacuum distillation apparatus (including a Claisen adapter)

• Vacuum pump

• Heating mantle with stirrer

• Cold trap

Procedure:

• Assemble the vacuum distillation apparatus, ensuring all joints are properly greased and sealed.[7]

• Place the pre-dried N,N-Diethyldodecanamide and a stir bar in the distillation flask.

• Connect the apparatus to a vacuum pump with a cold trap in between.

• Gradually apply vacuum to the system.

• Once a stable, low pressure is achieved, begin heating the distillation flask gently.

• Collect the fraction that distills at a constant temperature at the given pressure.

• Once the distillation is complete, cool the system to room temperature before releasing the vacuum.

Visualizations

Caption: Workflow for drying N,N-Diethyldodecanamide.

Caption: Troubleshooting flowchart for molecular sieve drying.

References

• 1. reddit.com [reddit.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. Purification [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mcckf.com [mcckf.com]
• 9. scribd.com [scribd.com]
• 10. US3421983A - Azeotropic distillation of aqueous toluene diamine - Google Patents [patents.google.com]
• 11. Understanding Commercial Drying Desiccants: A Key Tool in Effective Water Removal | BMS CAT [bmscat.com]
• 12. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: Scaling Up Reactions with N,N-Diethyldodecanamide

Welcome to the Technical Support Center for the synthesis and scale-up of N,N-Diethyldodecanamide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during the scale-up of this long-chain fatty amide.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for N,N-Diethyldodecanamide, and which is most suitable for scale-up?

A1: The most prevalent laboratory-scale synthesis involves the reaction of dodecanoyl chloride with diethylamine.[1][2][3] This method is often favored for its high reactivity. An alternative route is the direct amidation of dodecanoic acid with diethylamine, which requires a coupling agent (e.g., HATU, EDC/HOBt) or high temperatures to drive the reaction.[4] For industrial-scale production, the acyl chloride route is common due to its rapid reaction kinetics, though it requires careful handling of the corrosive and water-sensitive dodecanoyl chloride. The direct amidation route avoids the use of thionyl chloride but may present challenges in catalyst removal and require more energy-intensive conditions to remove the water byproduct.[5][6]

Q2: My reaction yield has significantly dropped after moving from a 1L to a 100L reactor. What are the likely causes?

A2: A drop in yield upon scale-up is a common issue and can be attributed to several factors that become more pronounced at a larger scale. These include:

• Inefficient Heat Transfer: Amidation reactions are often exothermic. In a larger reactor, the surface-area-to-volume ratio decreases, making it more difficult to dissipate the heat of reaction. This can lead to localized overheating, causing decomposition of reactants or products and the formation of byproducts.[7]

• Poor Mixing: Achieving homogeneous mixing in a large reactor is more challenging.[8] Inadequate mixing can result in localized "hot spots" or areas of high reactant concentration, leading to side reactions. It can also hinder the interaction between reactants, resulting in an incomplete reaction.

• Mass Transfer Limitations: If the reaction involves multiple phases (e.g., a solid byproduct in a liquid), the rate of reaction can be limited by the speed at which reactants move between phases. This becomes more critical at larger scales.

• Extended Reaction Times: Slower addition of reactants, often necessary for temperature control at scale, can prolong the overall reaction time, potentially leading to the degradation of sensitive compounds.

Q3: What are the common byproducts I should expect when scaling up the synthesis of N,N-Diethyldodecanamide via the acyl chloride route?

A3: When reacting dodecanoyl chloride with diethylamine, several byproducts can form, especially under non-ideal conditions often encountered during scale-up:

• Diethylamine Hydrochloride: This salt precipitates as a white solid during the reaction as a second equivalent of diethylamine acts as a base to neutralize the HCl formed.[9] While expected, its physical form can affect mixing and downstream processing.

• Over-acylation Products: Although less common with secondary amines, impurities in the starting materials could lead to side reactions.

• Hydrolysis of Dodecanoyl Chloride: If moisture is present in the reactor or solvents, dodecanoyl chloride will hydrolyze back to dodecanoic acid. This unreacted acid can complicate purification.

• Degradation Products: At elevated temperatures, the long alkyl chain of the amide may be susceptible to degradation.

Q4: How can I improve the phase separation during the aqueous work-up of my large-scale reaction?

A4: Poor phase separation is a frequent challenge in the work-up of fatty amide syntheses. To improve this:

• Salting Out: Adding a saturated solution of sodium chloride (brine) to the aqueous layer can increase its ionic strength, forcing the organic product into the organic phase and improving separation.[10][11]

• Solvent Choice: Ensure the organic solvent used for extraction has a significantly different density from the aqueous phase and is a good solvent for N,N-Diethyldodecanamide.

• Temperature Control: Gently warming the mixture (if the product is stable) can sometimes help to break up emulsions.

• Centrifugation: For persistent emulsions, centrifugation can be an effective, albeit equipment-intensive, solution at a larger scale.

• Minimize Agitation Intensity: During the wash steps, use gentle agitation to mix the phases without creating a stable emulsion.

Troubleshooting Guides

Issue 1: Poor Heat Transfer and Runaway Reaction Risk

Symptoms:

• Uncontrolled temperature increase in the reactor.

• Discoloration of the reaction mixture.

• Formation of unexpected byproducts.

• Inconsistent batch-to-batch results.

Troubleshooting Steps:

• Characterize Reaction Energetics: Use reaction calorimetry at the lab scale to determine the heat of reaction and the maximum heat release rate. This data is crucial for designing an adequate cooling system for the larger reactor.[7]

• Optimize Reactant Addition Rate: Control the rate of addition of the more reactive species (e.g., dodecanoyl chloride) to match the cooling capacity of the reactor.

• Improve Agitation: Ensure the agitator design and speed are sufficient to provide good mixing and facilitate heat transfer to the reactor walls. Computational Fluid Dynamics (CFD) can be used to model and optimize mixing in the reactor.[12][13]

• Select an Appropriate Solvent: A solvent with a higher boiling point can provide a larger temperature window for the reaction, and its physical properties (viscosity, heat capacity) will influence heat transfer.

Issue 2: Incomplete Conversion at a Large Scale

Symptoms:

• Significant amounts of starting material (dodecanoyl chloride or dodecanoic acid) remain at the end of the reaction.

• Lower than expected yield of N,N-Diethyldodecanamide.

Troubleshooting Steps:

• Verify Stoichiometry: Ensure the molar ratio of reactants is correct. For the acyl chloride route, at least two equivalents of diethylamine are typically required: one to react and one to act as a base.[9]

• Improve Mixing: As with heat transfer, poor mixing can lead to incomplete reactions. Evaluate and optimize the agitation system for the larger vessel.

• Monitor Reaction Progress: Use in-process controls (e.g., HPLC, GC) to monitor the disappearance of starting materials and the formation of the product to determine the true endpoint of the reaction.

• Consider a Catalyst: For direct amidation of dodecanoic acid, ensure the catalyst is active and present in the correct concentration. For reversible reactions, consider methods to remove the water byproduct to drive the reaction to completion, such as azeotropic distillation.[14][15]

Issue 3: Challenges in Product Purification and Isolation

Symptoms:

• Difficulty in removing unreacted starting materials or byproducts.

• Product does not meet purity specifications.

• Low recovery after purification.

Troubleshooting Steps:

• Optimize Crystallization: If the product is a solid at room temperature, develop a robust crystallization process. Key parameters to optimize include solvent system, cooling rate, and seeding strategy.

• Distillation: For liquid products, vacuum distillation can be an effective purification method.[10][11] The boiling point of N,N-Diethyldodecanamide will dictate the required vacuum and temperature.

• Chromatography: While often a last resort at a large scale due to cost, preparative chromatography can be used to remove stubborn impurities.[16]

• Washing Procedures: Optimize the aqueous wash steps to remove water-soluble impurities. Consider the pH of the wash water to selectively remove acidic or basic impurities.

Data Presentation

Table 1: Typical Lab-Scale Reaction Parameters for N,N-Dialkyl Fatty Amide Synthesis (Acyl Chloride Route) [10][11]

Parameter	Value	Notes
Reactant 1	Alkanoyl Chloride	e.g., Octanoyl Chloride, Hexanoyl Chloride
Reactant 2	Dilute Aqueous Dialkylamine	e.g., Dimethylamine
Temperature	8 - 12 °C	Crucial for controlling the exothermic reaction.
Stirring Time (Post-addition)	~30 minutes at 8-12°C, then ~1 hour at room temperature	Allows the reaction to go to completion.
Work-up	Separation of layers, salting out with NaCl	NaCl helps to improve the separation of the organic product.
Purification	Vacuum Distillation	To obtain the pure N,N-dialkyl fatty amide.

Table 2: Factors Influencing Heat Transfer in a Jacketed Batch Reactor [7][17]

Parameter	Symbol	Impact on Heat Transfer
Overall Heat Transfer Coefficient	U	Higher U value leads to better heat transfer.
Heat Transfer Area	A	Larger area allows for more efficient heat exchange.
Log Mean Temperature Difference	ΔTln	A larger temperature difference between the reaction mass and the jacket fluid increases the heat transfer rate.
Mass of Reaction Mixture	M	Larger mass requires more heat to be added or removed.
Specific Heat of Reaction Mixture	Cp	Higher specific heat means more energy is required to change the temperature.
Agitator Speed	N	Higher speed generally improves the heat transfer coefficient on the process side.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of a N,N-Dialkyl Fatty Amide (Illustrative) [10][11]

• Preparation: In a jacketed glass reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge a dilute aqueous solution of diethylamine.

• Cooling: Cool the diethylamine solution to 8-12°C using a circulating chiller.

• Addition: Slowly add dodecanoyl chloride to the cooled diethylamine solution via the addition funnel over a period of 30-60 minutes, maintaining the temperature between 8-12°C.

• Reaction: After the addition is complete, continue stirring at 8-12°C for 30 minutes, then allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Work-up: Transfer the reaction mixture to a separatory funnel. Separate the lower aqueous layer. Wash the organic layer with water and then with a saturated sodium chloride solution.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N,N-diethyldodecanamide.

• Purification: Purify the crude product by vacuum distillation.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of N,N-Diethyldodecanamide.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. orientjchem.org [orientjchem.org]
• 6. Optimization Method for The Synthesis of Fatty Amide Surfactants from Oleic Acid Catalyzed by Immobilized Lipase – Oriental Journal of Chemistry [orientjchem.org]
• 7. scialert.net [scialert.net]
• 8. mdpi.com [mdpi.com]
• 9. homework.study.com [homework.study.com]
• 10. US8536355B2 - Process for producing N,N-dialkyl substituted fatty acids amides - Google Patents [patents.google.com]
• 11. US8536355B2 - Process for producing N,N-dialkyl substituted fatty acids amides - Google Patents [patents.google.com]
• 12. Bioreactor Mixing: a Comparison of Computational Fluid Dynamics and Experimental Approaches in the Pursuit of Sustainable Bioprocessing for the Bioeconomy | Chemical Engineering Transactions [cetjournal.it]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Amidation Reaction System: Kinetic Studies and Improvement by Product Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 16. longdom.org [longdom.org]
• 17. checalc.com [checalc.com]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Diethyldodecanamide and DMF as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate reaction solvent is a critical parameter in chemical synthesis, influencing reaction kinetics, product yield, and purity. For decades, N,N-Dimethylformamide (DMF) has been a ubiquitous polar aprotic solvent in the pharmaceutical and chemical industries. However, growing concerns over its toxicity and environmental impact have spurred the search for safer, more sustainable alternatives. This guide provides an objective comparison of N,N-Diethyldodecanamide and DMF, presenting available experimental data and highlighting key differences in their physical properties, applications, and safety profiles to aid in informed solvent selection.

Executive Summary

While DMF is a well-established and versatile solvent, its classification as a substance of very high concern necessitates the exploration of alternatives. N,N-Diethyldodecanamide, a higher-molecular-weight amide, presents a potentially "greener" profile with expected lower toxicity and better biodegradability. However, a direct, comprehensive comparison of their performance in a wide range of chemical reactions is not yet readily available in the published literature. This guide summarizes the existing data to facilitate a preliminary assessment.

Physical and Chemical Properties

A comparison of the key physical and chemical properties of N,N-Diethyldodecanamide and DMF is crucial for understanding their potential applications and handling requirements.

Property	N,N-Diethyldodecanamide	Dimethylformamide (DMF)
CAS Number	3352-87-2[1]	68-12-2
Molecular Formula	C16H33NO[1]	C3H7NO
Molecular Weight	255.45 g/mol [1]	73.09 g/mol
Boiling Point	166-167 °C @ 2 mm Hg[2][3]	153 °C
Melting Point	3-5 °C[3]	-61 °C
Density	0.847 g/mL at 25 °C[2][3]	0.944 g/mL at 20 °C
Appearance	Clear, colorless to light yellow liquid[2]	Colorless liquid
Solubility in Water	Information not available	Miscible

Performance as a Reaction Solvent

Direct comparative studies on the performance of N,N-Diethyldodecanamide and DMF in the same chemical reactions are scarce in publicly available literature. However, we can infer potential applications and performance based on the known uses of DMF and the general properties of N,N-dialkylamides.

DMF is widely used in a variety of reactions, including:

• Peptide Synthesis: Its ability to dissolve amino acids and coupling reagents makes it a standard solvent in solid-phase peptide synthesis (SPPS).[4]

• Palladium-Catalyzed Cross-Coupling Reactions: It is a common solvent for Suzuki-Miyaura, Heck, and Ullmann condensations.[5][6][7][8][9][10][11][12][13]

• Nucleophilic Substitution Reactions: Its polar aprotic nature facilitates SN2 reactions.

N,N-Diethyldodecanamide , while less studied, is used as a pharmaceutical intermediate.[2] Its higher boiling point could be advantageous for reactions requiring elevated temperatures. The longer alkyl chain may also influence its solubility profile, potentially making it more suitable for reactions involving nonpolar substrates.

The following sections detail common experimental protocols using DMF. While no direct counterparts using N,N-Diethyldodecanamide were found, these protocols can serve as a baseline for future comparative studies.

Experimental Protocols

1. Suzuki-Miyaura Cross-Coupling Reaction (using DMF)

• Reaction: The palladium-catalyzed cross-coupling of an aryl halide with an arylboronic acid.

• General Protocol: To a mixture of the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), and a base such as K2CO3 (2.0 equiv) in DMF is added a palladium catalyst (e.g., Pd(PPh3)4, 0.02-0.05 equiv). The reaction mixture is heated under an inert atmosphere (e.g., nitrogen or argon) at 80-120 °C until the reaction is complete (monitored by TLC or GC). The mixture is then cooled, diluted with water, and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the crude product, which is then purified by chromatography.[8]

2. Solid-Phase Peptide Synthesis (SPPS) (using DMF)

• Process: Stepwise addition of amino acids to a growing peptide chain on a solid support.

• General Protocol: The resin-bound amino acid is deprotected using a solution of piperidine in DMF (typically 20%). After washing with DMF, the next Fmoc-protected amino acid is activated with a coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF and added to the resin. The coupling reaction is allowed to proceed for a specified time, after which the resin is washed again with DMF to remove excess reagents and byproducts. This cycle is repeated for each amino acid in the sequence.[4]

Safety and Environmental Impact

The drive to replace DMF stems primarily from its significant health and environmental concerns.

Aspect	N,N-Diethyldodecanamide	Dimethylformamide (DMF)
Toxicity	Skin and eye irritant.[14] Limited data available on long-term toxicity. A surrogate, N,N-dimethyldodecanamide, is expected to have low acute oral toxicity.[15]	Classified as a substance of very high concern (SVHC). Reproductive toxicity is well-established.
Environmental Fate	Expected to be biodegradable and have low bioaccumulation potential, based on data for analogous compounds like DEET.[16]	Persistent in the environment and poses risks to aquatic life.
Regulatory Status	Not currently under the same level of scrutiny as DMF.	Use is restricted under regulations like REACH in the European Union.[17]

Logical Workflow for Solvent Selection

The decision-making process for selecting a reaction solvent involves balancing performance, safety, and environmental impact. The following diagram illustrates a logical workflow for considering N,N-Diethyldodecanamide as an alternative to DMF.

Caption: A workflow for considering N,N-Diethyldodecanamide as a replacement for DMF.

Signaling Pathway Analogy for Solvent Interaction

While solvents do not participate in signaling pathways in a biological sense, we can draw an analogy to illustrate how a solvent's properties can "signal" or influence a reaction's outcome.

Caption: Analogy of how solvent properties influence reaction outcomes.

Conclusion

The transition away from hazardous solvents like DMF is a critical step towards greener and safer chemical manufacturing. N,N-Diethyldodecanamide shows promise as a potential alternative due to its likely more favorable safety and environmental profile. However, the lack of direct comparative experimental data is a significant knowledge gap. Researchers are encouraged to conduct and publish studies that directly compare the performance of N,N-Diethyldodecanamide and other potential DMF replacements in a variety of common and important chemical transformations. Such data will be invaluable for the broader scientific community to make informed decisions and accelerate the adoption of more sustainable chemical practices.

References

• 1. labproinc.com [labproinc.com]
• 2. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. EP2655297A1 - Method of carrying out suzuki - miyaura cc-coupling reactions - Google Patents [patents.google.com]
• 8. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Ullmann Reaction [organic-chemistry.org]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. youtube.com [youtube.com]
• 13. youtube.com [youtube.com]
• 14. calpaclab.com [calpaclab.com]
• 15. Federal Register :: N,N-Dimethyl 9-Decenamide; N,N-Dimethyldodecanamide; N,N-Dimethyltetradecanamide; Exemption From the Requirement of a Tolerance [federalregister.gov]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

A Comparative Guide to Solvents in Solid-Phase Peptide Synthesis: N,N-Diethyldodecanamide vs. N,N-Dimethylformamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solid-phase peptide synthesis (SPPS), the choice of solvent is paramount, influencing everything from reaction kinetics to the purity of the final peptide product. For decades, N,N-dimethylformamide (DMF) has been the solvent of choice due to its excellent solvating properties and compatibility with most SPPS resins and reagents. However, growing concerns over its reproductive toxicity have spurred a search for safer, "greener" alternatives.

This guide provides a comparative overview of a potential alternative, N,N-Diethyldodecanamide (DEDA), against the industry standard, DMF. While extensive experimental data on the performance of DEDA in SPPS is not yet widely available in peer-reviewed literature, this document outlines the key performance indicators and experimental protocols necessary for its evaluation, using the well-established characteristics of DMF as a benchmark.

Executive Summary

Feature	N,N-Dimethylformamide (DMF)	N,N-Diethyldodecanamide (DEDA)
Regulatory Status	Classified as a substance of very high concern (SVHC) due to reproductive toxicity. Its use is increasingly restricted.[1]	Generally considered to have a more favorable safety profile, though comprehensive toxicological data in the context of SPPS is limited.
Performance in SPPS	Well-established as a highly effective solvent for both coupling and deprotection steps, with extensive supporting data.	Performance data in SPPS is not readily available in the public domain. Evaluation is required.
Resin Swelling	Excellent swelling for a wide range of common SPPS resins.	Expected to have different swelling characteristics due to its longer alkyl chain; requires experimental validation.
Solubility	High solubility for most Fmoc-protected amino acids and coupling reagents.[2][3]	Solubility of SPPS reagents needs to be determined experimentally.
"Green" Profile	Poor, due to toxicity and environmental concerns.	Potentially more favorable due to lower toxicity, but a full lifecycle assessment is needed.

Physical and Chemical Properties

A solvent's physical and chemical properties are critical determinants of its suitability for SPPS. Key parameters include polarity, viscosity, and boiling point, which collectively influence reaction rates, resin swelling, and reagent solubility.

Property	N,N-Dimethylformamide (DMF)	N,N-Diethyldodecanamide (DEDA)
Molecular Formula	C₃H₇NO	C₁₆H₃₃NO
Molecular Weight	73.09 g/mol	255.48 g/mol
Boiling Point	153 °C	166-167 °C at 2 mmHg
Density	0.944 g/mL	~0.847 g/mL
Polarity	High	Lower (expected due to long alkyl chain)

Performance in Solid-Phase Peptide Synthesis

The efficacy of a solvent in SPPS is judged by its performance in several key stages of the synthesis cycle: resin swelling, Fmoc-deprotection, and amino acid coupling.

Resin Swelling

Adequate swelling of the solid support is crucial to ensure that the reactive sites within the resin beads are accessible to the reagents.[4][5][6][7] Insufficient swelling can lead to incomplete reactions and lower peptide purity.

Table for Comparative Resin Swelling Data (Hypothetical for DEDA)

Resin Type	Swelling in DMF (mL/g)	Swelling in DEDA (mL/g)
Polystyrene (PS)	4.0 - 5.0	Data not available
TentaGel	3.5 - 4.5	Data not available
ChemMatrix	5.0 - 6.0	Data not available

Fmoc-Deprotection

The removal of the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the N-terminus of the growing peptide chain is a critical step. The efficiency of this reaction is highly dependent on the solvent's ability to facilitate the action of the base (typically piperidine).

Table for Comparative Fmoc-Deprotection Efficiency (Hypothetical for DEDA)

Peptide Sequence	Deprotection time in 20% Piperidine/DMF	Deprotection time in 20% Piperidine/DEDA	Purity of crude peptide (%)
Model Peptide 1	2 x 5 min	Data not available	Data not available
"Difficult" Sequence	2 x 10 min	Data not available	Data not available

Amino Acid Coupling

The formation of the peptide bond between the free N-terminus of the resin-bound peptide and the incoming activated amino acid is the core of SPPS. The solvent must effectively dissolve the amino acid and coupling reagents to ensure a high coupling efficiency.

Table for Comparative Coupling Efficiency (Hypothetical for DEDA)

Coupling Reaction	Purity in DMF (%)	Purity in DEDA (%)
Standard Amino Acid	>99%	Data not available
Hindered Amino Acid (e.g., Aib)	>95%	Data not available
"Difficult" Coupling	>90%	Data not available

Synthesis of "Difficult" Peptides

"Difficult" peptide sequences, often rich in hydrophobic residues or prone to aggregation, present a significant challenge in SPPS.[8][9][10] The choice of solvent can play a critical role in mitigating these issues by improving the solvation of the growing peptide chain and disrupting inter-chain aggregation. The performance of DEDA in the synthesis of such challenging sequences would be a key indicator of its potential as a versatile SPPS solvent.

Experimental Protocols

Detailed and validated experimental protocols are essential for the successful implementation of any new solvent in SPPS. Below are standard protocols for key SPPS steps using DMF, which can serve as a template for the development and optimization of protocols for DEDA.

General Solid-Phase Peptide Synthesis (SPPS) Protocol (DMF)

• Resin Swelling: The resin is swollen in DMF for 1-2 hours prior to the first amino acid coupling.[11]

• Fmoc-Deprotection: The Fmoc group is removed by treating the resin with a solution of 20% piperidine in DMF (2 x 10 minutes).[11]

• Washing: The resin is washed thoroughly with DMF to remove residual piperidine and by-products.

• Amino Acid Coupling: The Fmoc-protected amino acid is pre-activated with a coupling reagent (e.g., HBTU/HOBt or DIC/Oxyma) and coupled to the resin-bound peptide in DMF for 1-2 hours.[12]

• Washing: The resin is washed with DMF to remove excess reagents and by-products.

• Repeat: The cycle of deprotection, washing, and coupling is repeated until the desired peptide sequence is assembled.

• Cleavage and Deprotection: The peptide is cleaved from the resin, and side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).[12]

Visualizing the SPPS Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the solid-phase peptide synthesis process.

digraph "SPPS Cycle" {
  graph [rankdir="LR", splines=ortho, nodesep=0.6];
  node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", penwidth=2, color="#4285F4"];
  edge [color="#34A853", penwidth=2];

Start [label="Start:\nResin-bound Amino Acid\n(Fmoc protected)", shape=Mdiamond, fillcolor="#FBBC05"]; Deprotection [label="Fmoc Deprotection\n(e.g., 20% Piperidine in Solvent)"]; Wash1 [label="Wash\n(Solvent)"]; Coupling [label="Amino Acid Coupling\n(Activated Fmoc-AA in Solvent)"]; Wash2 [label="Wash\n(Solvent)"]; Repeat [label="Repeat Cycle for\nnext Amino Acid", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="Final Peptide\n(Cleavage & Deprotection)", shape=Mdiamond, fillcolor="#FBBC05"];

Start -> Deprotection; Deprotection -> Wash1; Wash1 -> Coupling; Coupling -> Wash2; Wash2 -> Repeat [label="Continue Sequence"]; Repeat -> Deprotection [style=dashed, color="#5F6368"]; Wash2 -> End [label="Final Cycle"]; }

Figure 2: Decision pathway for evaluating a novel solvent against an established standard.

Conclusion and Future Outlook

While N,N-dimethylformamide remains the incumbent solvent in solid-phase peptide synthesis due to its well-documented and reliable performance, the drive towards greener and safer laboratory practices necessitates the exploration of alternatives. N,N-Diethyldodecanamide presents an interesting candidate due to its likely more favorable safety profile. However, a comprehensive evaluation of its performance in all critical aspects of SPPS is required before it can be considered a viable replacement for DMF.

Future research should focus on generating robust experimental data for DEDA in SPPS, including resin swelling studies across various solid supports, kinetic analysis of Fmoc-deprotection and coupling reactions, and its efficacy in the synthesis of challenging peptide sequences. Such studies will be instrumental in determining the true potential of DEDA and other long-chain N,N-dialkylamides as next-generation solvents for a more sustainable future in peptide synthesis.

References

• 1. Coupling efficiencies of amino acids in the solid phase synthesis of peptides. | Semantic Scholar [semanticscholar.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. Investigation of Parameters that Affect Resin Swelling in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. The road to the synthesis of “difficult peptides” - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.uci.edu [chem.uci.edu]
• 12. rsc.org [rsc.org]

efficacy of N,N-Diethyldodecanamide as a plasticizer compared to phthalates

A Comparative Guide to the Efficacy of N,N-Diethyldodecanamide and Phthalates as Plasticizers

The selection of an appropriate plasticizer is critical in determining the final properties and performance of polymer products, particularly for polyvinyl chloride (PVC). For decades, phthalate esters have been the industry standard due to their excellent plasticizing efficiency and cost-effectiveness. However, growing health and environmental concerns have spurred research into safer alternatives. This guide provides a detailed comparison of the efficacy of N,N-Diethyldodecanamide, a fatty acid amide, with traditional phthalate plasticizers, offering researchers, scientists, and drug development professionals a comprehensive overview based on available experimental data.

While direct comparative studies on N,N-Diethyldodecanamide are limited, research on structurally similar fatty acid amides, such as N,N-dibutylundecenamide (DBUA), provides valuable insights into its potential performance as a PVC plasticizer. This comparison synthesizes data from various studies to evaluate key performance indicators including mechanical properties and plasticizer migration.

Mechanical Properties: A Balancing Act of Flexibility and Strength

The primary function of a plasticizer is to increase the flexibility and workability of a polymer. This is typically measured by changes in tensile strength, elongation at break, and hardness.

Table 1: Comparison of Mechanical Properties of Plasticized PVC

Plasticizer	Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
N,N-dibutylundecenamide (DBUA) (as a proxy for N,N-Diethyldodecanamide)	30	Significantly Reduced¹	~130% increase vs neat PVC¹	Not Reported
40	Further Reduced¹	Not Reported	Not Reported
bis(2-ethylhexyl) phthalate (BEHP/DEHP)	Not Specified	Decreased with increasing concentration	Increased with increasing concentration	Not Reported
Dioctyl phthalate (DOP)	Not Specified	Decreased with increasing concentration	Increased with increasing concentration	Not Reported

¹Data for N,N-dibutylundecenamide (DBUA) is used as a proxy due to the lack of direct data for N,N-Diethyldodecanamide. The study on DBUA indicated a significant reduction in Young's modulus (over 90%) and an increase in elongation at break of approximately 130% compared to unplasticized PVC when used at 30-40 wt% concentrations.[1]

The addition of plasticizers generally leads to a decrease in tensile strength and an increase in elongation at break, indicating a more flexible and less rigid material. Studies on various bio-based plasticizers show similar trends. For instance, the incorporation of a bio-plasticizer derived from waste cooking oil into PVC significantly enhanced flexibility and elongation at break while reducing tensile strength.[2]

Plasticizer Migration: A Critical Factor for Safety and Durability

A key concern with plasticizers, particularly phthalates, is their tendency to migrate or leach out of the polymer matrix over time.[3] This can lead to a loss of flexibility in the plastic and potential contamination of the surrounding environment, which is a significant issue for applications in the medical and food contact industries.

Table 2: Comparison of Plasticizer Migration

Plasticizer	Migration/Leaching Characteristics
N,N-dibutylundecenamide (DBUA) (as a proxy for N,N-Diethyldodecanamide)	Better resistance to migration from PVC films compared to BEHP.[1]
bis(2-ethylhexyl) phthalate (BEHP/DEHP)	Prone to migration and leaching from the PVC matrix.[4]
Phthalates (general)	Generally not chemically bonded to the polymer, leading to migration.[3]

Fatty acid amides like DBUA have shown promising results in terms of migration resistance, suggesting that N,N-Diethyldodecanamide could offer a more permanent plasticizing solution compared to conventional phthalates.[1] The lower migration potential is a significant advantage, particularly in sensitive applications.

Experimental Protocols

To ensure a clear understanding of the presented data, the following are detailed methodologies for key experiments cited in the referenced literature.

Mechanical Testing (Tensile Strength, Elongation at Break)

• Sample Preparation: PVC films containing the specified weight percentage of the plasticizer are prepared, typically by solvent casting or melt blending, and then cut into standardized dumbbell-shaped specimens.

• Testing Apparatus: A universal testing machine is used to perform the tensile tests.

• Procedure: The specimen is clamped into the grips of the testing machine. The machine then pulls the specimen at a constant rate of speed until it breaks. The force required to stretch the sample and the amount it stretches before breaking are recorded.

• Data Analysis:

  • Tensile Strength: Calculated by dividing the maximum load applied to the specimen by its original cross-sectional area.

  • Elongation at Break: Calculated as the percentage increase in the original length of the specimen at the point of fracture.

Plasticizer Migration Test

• Sample Preparation: A circular disc of the plasticized PVC film of a known weight is prepared.

• Extraction Medium: A suitable solvent in which the plasticizer is soluble but the PVC is not (e.g., hexane, petroleum ether) is chosen.

• Procedure: The PVC disc is immersed in the extraction medium for a specified period at a controlled temperature.

• Data Analysis: The weight loss of the PVC disc after extraction is measured. This weight loss corresponds to the amount of plasticizer that has migrated out of the film. The result is typically expressed as a percentage of the initial plasticizer content.

Visualizing the Comparison: A Logical Workflow

The following diagram illustrates the logical workflow for evaluating and comparing the efficacy of a novel plasticizer like N,N-Diethyldodecanamide against a standard like phthalates.

Caption: Workflow for comparing plasticizer efficacy.

Conclusion

While direct, comprehensive data for N,N-Diethyldodecanamide is still emerging, the available information on similar fatty acid amides suggests it holds significant promise as a viable alternative to phthalate plasticizers. The potential for reduced migration is a particularly compelling advantage, addressing one of the major drawbacks of traditional phthalates. Further research directly comparing the performance of N,N-Diethyldodecanamide with a range of phthalates under identical experimental conditions is warranted to fully elucidate its efficacy and suitability for various applications. This guide serves as a foundational resource for professionals navigating the evolving landscape of plasticizer technology.

References

• 1. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanical Properties of PVC/TPU Blends Enhanced with a Sustainable Bio-Plasticizer [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Biobased plasticizers for poly(vinyl chloride) - American Chemical Society [acs.digitellinc.com]

Validating the Purity of N,N-Diethyldodecanamide: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for validating the purity of N,N-Diethyldodecanamide, a versatile fatty acid amide. Experimental data and detailed protocols are presented to support an informed choice of methodology.

N,N-Diethyldodecanamide is a long-chain fatty acid amide with applications in various fields, including as a pharmaceutical intermediate. The purity of this compound is paramount to ensure the safety, efficacy, and reproducibility of downstream applications. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for this purpose, offering high sensitivity and specificity for the identification and quantification of the target compound and potential impurities.

Comparison of Analytical Techniques for Purity Assessment

The choice of analytical technique for purity determination depends on several factors, including the nature of the impurities, the required sensitivity, and the available instrumentation. Besides GC-MS, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are also commonly employed.

Parameter	GC-MS	HPLC-UV	¹H NMR
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Separation by polarity, detection by UV absorbance.	Detection of nuclear spin transitions in a magnetic field.
Typical Limit of Detection (LOD)	Low (pg to ng range)[1]	Moderate (ng to µg range)	High (µg to mg range)
Typical Limit of Quantitation (LOQ)	Low (ng range)[1]	Moderate (µg range)	High (mg range)
Specificity for Impurity Identification	High (mass spectra provide structural information)	Moderate (retention time matching with standards)	High (provides detailed structural information)
Sample Throughput	High	High	Low to Moderate
Destructive/Non-destructive	Destructive	Non-destructive (fraction collection possible)	Non-destructive
Key Advantages	Excellent for volatile and semi-volatile compounds, high sensitivity, provides structural information for unknown impurities.	Wide applicability, robust, good for non-volatile or thermally labile compounds.	Provides unambiguous structure elucidation and quantification without a reference standard for the analyte (qNMR).
Key Disadvantages	Not suitable for non-volatile or thermally labile compounds without derivatization.	Co-elution can be an issue, limited structural information from UV detection alone.	Lower sensitivity, complex spectra for mixtures, higher instrument cost.

Potential Impurities in N,N-Diethyldodecanamide

Understanding the potential impurities is crucial for developing a robust analytical method. Impurities in N,N-Diethyldodecanamide can originate from the synthesis process or degradation.

Synthesis-Related Impurities:

A common synthetic route to N,N-Diethyldodecanamide involves the reaction of dodecanoyl chloride (the acid chloride of dodecanoic acid) with diethylamine.[2] Potential impurities from this process include:

• Unreacted Dodecanoic Acid or Dodecanoyl Chloride: Incomplete reaction can leave residual starting materials.

• Unreacted Diethylamine: Excess diethylamine may remain in the final product.

• Side-Reaction Products: Undesired reactions can lead to the formation of byproducts.

Degradation-Related Impurities:

The primary degradation pathway for amides is hydrolysis, which cleaves the amide bond to yield the corresponding carboxylic acid and amine.[3][4][5]

• Dodecanoic Acid: Resulting from the hydrolysis of the amide bond.

• Diethylamine: The other product of hydrolysis.

Experimental Protocol: Purity Validation of N,N-Diethyldodecanamide by GC-MS

This protocol provides a general framework for the analysis of N,N-Diethyldodecanamide purity. Instrument parameters may require optimization for specific systems.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the N,N-Diethyldodecanamide sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as ethyl acetate or dichloromethane, to a final concentration of 1 mg/mL.

• Vortex the solution to ensure complete dissolution.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 280 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 15 °C/min.

  • Hold at 280 °C for 10 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-550.

3. Data Analysis:

• The purity of N,N-Diethyldodecanamide is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

• Identification of the main peak and any impurity peaks is achieved by comparing their mass spectra with a reference library (e.g., NIST) and known standards.

Workflow for GC-MS Purity Validation

Caption: Workflow for purity validation of N,N-Diethyldodecanamide using GC-MS.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the logical relationship in selecting an analytical method for purity determination based on key compound properties.

Caption: Decision tree for selecting an analytical method for purity analysis.

References

• 1. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 3. Kinetics of hydrolysis and mutational analysis of N,N-diethyl-m-toluamide hydrolase from Pseudomonas putida DTB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of N,N-Diethyldodecanamide and Other Tertiary Amide-Based Insect Repellents

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of Selected Tertiary Amides

A comparison of the key physicochemical properties of N,N-Diethyldodecanamide, DEET, Icaridin, and IR3535 is presented in Table 1. These properties can influence the formulation, stability, and skin penetration of the active ingredients.

Property	N,N-Diethyldodecanamide	N,N-Diethyl-meta-toluamide (DEET)	Icaridin (Picaridin)	IR3535®
CAS Number	3352-87-2	134-62-3	119515-38-7	52304-36-6
Molecular Formula	C16H33NO	C12H17NO	C12H23NO3	C11H21NO3
Molecular Weight ( g/mol )	255.44	191.27	229.32	215.29
Appearance	Clear colorless to light yellow liquid	Colorless to slightly yellow oil	Colorless liquid	Colorless and odorless oil
Boiling Point (°C)	166-167 @ 2 mmHg	288-292	296	141 (decomposes)
Density (g/mL)	0.847 @ 25°C	0.998 @ 25°C	1.07	0.998 @ 20°C
Water Solubility	Insoluble	Slightly soluble	0.82 g/100 mL	70 g/L @ 20°C
LogP (Octanol-Water Partition Coefficient)	Not available	2.02	1.7	1.7

Comparative Efficacy as Insect Repellents

While direct comparative studies including N,N-Diethyldodecanamide are lacking, extensive research has been conducted on the efficacy of DEET, Icaridin, and IR3535 against various mosquito species. The complete protection time (CPT) is a standard metric for evaluating repellent efficacy.

Active Ingredient	Concentration	Mean Complete Protection Time (CPT) against Aedes aegypti (minutes)	Notes
DEET	23.8%	301.5[1]	Considered the "gold standard" for insect repellents.[2] Higher concentrations generally provide longer protection.[1][3]
Icaridin	20%	Comparable to 20% DEET	Offers long-lasting protection, often comparable or superior to DEET.
IR3535	20%	22.9 (in one study)[1]	Efficacy can be variable depending on the formulation and mosquito species.
N,N-Diethyldodecanamide	Not available	No publicly available data	Primarily documented as a pharmaceutical intermediate and for use in photographic emulsions.

Safety and Toxicological Profile

The safety of topical insect repellents is of paramount importance. A summary of the toxicological data for the selected tertiary amides is provided in Table 3.

Parameter	N,N-Diethyldodecanamide	N,N-Diethyl-meta-toluamide (DEET)	Icaridin	IR3535®
Acute Oral LD50 (rat)	> 3200 mg/kg	1369 mg/m3 (LC50, 4h inhalation, mice)	Not available	>5000 mg/kg
Skin Irritation	Causes skin irritation	Can cause skin irritation, especially at high concentrations.	Not considered a skin irritant.	Generally considered non-irritating and gentle on the skin.
Eye Irritation	Causes serious eye irritation	Can cause eye irritation.	Can cause eye irritation.	Can cause serious eye irritation.
Material Compatibility	Not available	Can damage plastics, rayon, and other synthetic materials.[3]	Does not dissolve plastics.	Can dissolve some plastics and synthetic fabrics.

Mechanism of Action: Olfactory Signaling Pathway Disruption

The primary mechanism of action for many insect repellents, including tertiary amides, involves the disruption of the insect's olfactory system, rendering them unable to locate a host. These repellents interact with various olfactory receptors (ORs) and ionotropic receptors (IRs) located in the antennae and maxillary palps of mosquitoes. This interaction can either block the receptors from detecting host cues like carbon dioxide and lactic acid or activate them in a way that leads to an aversive behavioral response.

Caption: Conceptual diagram of the insect olfactory signaling pathway and the disruptive effect of tertiary amide repellents.

Experimental Protocols

Evaluation of Insect Repellent Efficacy: Arm-in-Cage Method

This protocol is a standard laboratory method for assessing the efficacy of topical insect repellents against mosquitoes.

Objective: To determine the complete protection time (CPT) of a test substance against a specific mosquito species.

Materials:

• Test substance (e.g., N,N-Diethyldodecanamide formulation)

• Control substance (e.g., ethanol or formulation base)

• Cages containing a known number of host-seeking, non-blood-fed female mosquitoes (e.g., Aedes aegypti)

• Human volunteers

• Micropipettes or syringes for application

• Timer

• Personal protective equipment (PPE)

Procedure:

• Volunteer Preparation: Volunteers should avoid using fragrances, lotions, or medicated soaps on the day of testing. An area of skin on the forearm (e.g., 300 cm²) is marked for application.

• Repellent Application: A precise amount of the test substance (e.g., 1.0 g) is applied evenly over the marked area of one forearm. The other forearm is treated with the control substance.

• Acclimatization: Allow a 30-minute period for the repellent to dry and equilibrate on the skin.

• Exposure: The volunteer inserts the treated forearm into the mosquito cage for a fixed period (e.g., 3 minutes).

• Observation: During the exposure period, the number of mosquito landings and probes (attempts to bite) are recorded.

• Re-exposure: The exposure is repeated at regular intervals (e.g., every 30 minutes).

• Endpoint: The test for a given volunteer is concluded when the first confirmed bite occurs. The time from application to the first confirmed bite is recorded as the CPT.

• Data Analysis: The mean CPT across all volunteers is calculated to determine the efficacy of the repellent.

Caption: Experimental workflow for the Arm-in-Cage insect repellency test.

In Vitro Skin Penetration: OECD Test Guideline 428 (Franz Diffusion Cell)

This method is used to assess the percutaneous absorption of a topically applied substance.

Objective: To quantify the rate and extent of skin penetration of a test substance.

Materials:

• Franz diffusion cells

• Excised human or animal skin membranes

• Test substance (radiolabeled if possible for accurate quantification)

• Receptor fluid (e.g., phosphate-buffered saline)

• Dosing syringe or pipette

• Water bath with stirrer

• Sample collection vials

• Analytical instrumentation (e.g., liquid scintillation counter, HPLC)

Procedure:

• Skin Preparation: Excised skin is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor chamber.

• Cell Assembly: The receptor chamber is filled with a known volume of receptor fluid, ensuring no air bubbles are trapped beneath the skin. The cells are placed in a water bath maintained at 32°C.

• Dosing: A precise amount of the test substance is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), the entire volume of the receptor fluid is collected and replaced with fresh, pre-warmed fluid.

• Mass Balance: At the end of the experiment, the skin surface is washed to remove any unabsorbed test substance. The skin is then separated into the stratum corneum and the epidermis/dermis. The amounts of the test substance in the receptor fluid samples, the skin wash, and the different skin layers are quantified.

• Data Analysis: The cumulative amount of the test substance that has penetrated the skin over time is plotted. The steady-state flux and permeability coefficient are calculated.

Caption: Workflow for in vitro skin penetration testing using the Franz diffusion cell method (OECD 428).

References

• 1. acs.org [acs.org]
• 2. DEET - Wikipedia [en.wikipedia.org]
• 3. Structure-activity relationship studies with mosquito repellent amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: N,N-Diethyldodecanamide vs. Amine and Organophosphorus Extractants in Actinide Recovery

A comparative analysis of N,N-Diethyldodecanamide (DEDA) with the widely-used extractants Trioctylphosphine oxide (TOPO) and Di-(2-ethylhexyl) phosphoric acid (HDEHP) for the liquid-liquid extraction of key metal ions in the nuclear fuel cycle reveals distinct performance profiles. While DEDA, a neutral amide extractant, shows promising selectivity for uranium and plutonium, the organophosphorus compounds TOPO and HDEHP exhibit broader applicability for a range of actinides under varying acidic conditions.

This guide provides a comparative overview of the liquid-liquid extraction performance of N,N-Diethyldodecanamide (DEDA) against two industry-standard extractants, Trioctylphosphine oxide (TOPO) and Di-(2-ethylhexyl) phosphoric acid (HDEHP). The focus is on the extraction of uranium (U), plutonium (Pu), thorium (Th), and americium (Am), critical elements in the context of nuclear fuel reprocessing and waste management. The data presented is compiled from various scientific studies to offer researchers and professionals in drug development and related scientific fields a comprehensive resource for selecting appropriate extraction systems.

Executive Summary

N,N-Diethyldodecanamide (DEDA) demonstrates effective extraction of U(VI) and Pu(IV) from nitric acid solutions, with extraction efficiency increasing with acid concentration. A key advantage of DEDA and other N,N-dialkylamides is their complete incinerability, aligning with the CHON principle (composed only of Carbon, Hydrogen, Oxygen, and Nitrogen), which simplifies waste management. However, its performance in extracting trivalent actinides like Am(III) and tetravalent Th(IV) is significantly lower.

In contrast, Trioctylphosphine oxide (TOPO), a neutral organophosphorus extractant, exhibits strong extraction capabilities for U(VI) and Pu(IV). When used in synergistic combination with HDEHP, it can also efficiently extract trivalent actinides.

Di-(2-ethylhexyl) phosphoric acid (HDEHP), an acidic organophosphorus extractant, is highly effective for the extraction of trivalent actinides such as Am(III) and Cm(III) from solutions with low acidity. Its extraction efficiency for these elements decreases at higher acid concentrations. HDEHP is also a potent extractant for tetravalent actinides like Th(IV).

Performance Comparison

The following tables summarize the quantitative data on the distribution coefficients (D) for the extraction of selected metal ions by DEDA, TOPO, and HDEHP under various conditions. The distribution coefficient represents the ratio of the concentration of the metal ion in the organic phase to its concentration in the aqueous phase at equilibrium.

Table 1: Distribution Coefficients (D) for Metal Ion Extraction with N,N-Diethyldodecanamide (DEDA)

Metal Ion	Aqueous Phase (Nitric Acid)	DEDA Concentration	Diluent	Distribution Coefficient (D)
U(VI)	6 mol/L	0.3 M	Toluene	>10[1]
Pu(IV)	6 mol/L	0.3 M	Toluene	>10[1]
Th(IV)	0.1 - 6 mol/L	0.3 M	Toluene	<0.04[1]
Am(III)	0.1 - 6 mol/L	0.3 M	Toluene	<0.001[1]

Table 2: Distribution Coefficients (D) for Metal Ion Extraction with Trioctylphosphine oxide (TOPO)

Metal Ion	Aqueous Phase (Nitric Acid)	TOPO Concentration	Diluent	Distribution Coefficient (D)
U(VI)	2 - 7 mol/L	0.2 M	Dodecane	Quantitative Extraction[2]
Pu(IV)	2 - 7 mol/L	0.2 M	Dodecane	Quantitative Extraction[2]
Am(III)	Variable	Synergistic mixture with HBPHA	Chloroform	Synergistic extraction observed[3]
Cm(III)	Variable	Synergistic mixture with HBPHA	Chloroform	Synergistic extraction observed[3]

Table 3: Distribution Coefficients (D) for Metal Ion Extraction with Di-(2-ethylhexyl) phosphoric acid (HDEHP)

Metal Ion	Aqueous Phase (Nitric Acid)	HDEHP Concentration	Diluent	Distribution Coefficient (D)
Am(III)	Low concentration	1 M	Solvent 70	High extraction[4]
Cm(III)	Low concentration	1 M	Solvent 70	High extraction[4]
Cf(III)	<0.1 M HCl or HNO₃	LN Resin	-	High uptake[5]
Th(IV)	Variable	Variable	Variable	Effective extraction
U(VI)	Sulfuric acid leachate	0.1 M	Kerosene/2-ethylhexan-1-ol	Optimal extraction at A:O of 1:1[6]

Experimental Protocols

Detailed methodologies for the key experiments are crucial for reproducibility and comparison.

Liquid-Liquid Extraction with N,N-Diethyldodecanamide (DEDA)[1]

• Organic Phase Preparation: A 0.3 M solution of N,N-diethyldodecanamide (DEDA) is prepared in toluene.

• Aqueous Phase Preparation: Aqueous solutions containing the target actinide tracers (U, Pu, Th, Am) are prepared with nitric acid concentrations ranging from 0.1 to 6 mol/L.

• Extraction Procedure:

  • 10 mL of the aqueous phase is mixed with 5 mL of the organic phase.

  • The mixture is vigorously stirred using a magnetic stirrer for 10 minutes to ensure equilibrium is reached.

  • The two phases are then separated by centrifugation.

• Analysis: A 3 mL aliquot of the organic phase is transferred to a scintillation vial with 3 mL of a scintillation cocktail for counting to determine the metal ion concentration.

Liquid-Liquid Extraction with Trioctylphosphine oxide (TOPO)[2]

• Organic Phase Preparation: A 0.2 M solution of Trioctylphosphine oxide (TOPO) is prepared in dodecane.

• Aqueous Phase Preparation: Aqueous solutions containing U(VI) or Pu(IV) are prepared with nitric acid concentrations ranging from 2 to 7 mol/L.

• Extraction Procedure:

  • Equal volumes of the organic and aqueous phases are contacted.

  • The mixture is agitated to facilitate mass transfer.

  • The phases are allowed to separate.

• Stripping: The loaded organic phase can be stripped using a dilute sodium carbonate solution or acidified distilled water (0.01 mol/L HNO₃) for U(VI), and uranous nitrate or ferrous sulphamate for Pu(IV)[2].

Liquid-Liquid Extraction with Di-(2-ethylhexyl) phosphoric acid (HDEHP)[4]

• Organic Phase Preparation: A 1 M solution of Di-(2-ethylhexyl) phosphoric acid (HDEHP) is prepared in an aliphatic kerosene solvent (Solvent 70).

• Aqueous Phase Preparation: The sample containing actinides is leached with 1 M HNO₃ and then diluted to lower the nitric acid concentration to approximately 0.1 M.

• Extraction Procedure:

  • The aqueous phase is contacted with the organic phase. The extraction is repeated three times for quantitative recovery.

• Stripping:

  • Americium and curium are back-extracted from the loaded organic phase using 5 M HNO₃[4].

  • Neptunium can be stripped using a reducing solution such as 0.2 M NH₂OH·HNO₃ in 1 M HNO₃[4].

  • Plutonium is back-extracted with 60 mM TiCl₃ in 3 M HCl[4].

Visualizing the Extraction Process

The following diagrams illustrate the general workflow of a liquid-liquid extraction process and the logical relationship in selecting an extractant based on the target metal ion.

Caption: General workflow of a liquid-liquid extraction and stripping process.

Caption: Logic for selecting an extractant based on the target metal ion and acidity.

References

• 1. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The solvent extraction and stripping process using Alamine 336 with a case study of uranium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. osti.gov [osti.gov]
• 6. Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design [comptes-rendus.academie-sciences.fr]

A Comparative Guide to the Surfactant Properties of N,N-Diethyldodecanamide and CTAB

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the surfactant properties of N,N-Diethyldodecanamide (DEDA), a nonionic surfactant, and Cetyltrimethylammonium Bromide (CTAB), a well-characterized cationic surfactant. This document is intended to assist researchers and professionals in selecting the appropriate surfactant for their specific formulation and application needs.

While extensive experimental data is available for CTAB, a widely used surfactant, there is a notable lack of publicly available quantitative data on the specific surfactant properties of N,N-Diethyldodecanamide. Therefore, this guide will provide a comparative overview based on the general characteristics of nonionic amide-based surfactants versus cationic quaternary ammonium surfactants, supplemented with established experimental protocols to enable users to conduct their own assessments.

Overview of Surfactant Properties

Surfactants are amphiphilic molecules that reduce the surface tension between two liquids, between a gas and a liquid, or between a liquid and a solid. Their performance is characterized by several key parameters, including Critical Micelle Concentration (CMC), surface tension at CMC, foaming ability, and emulsification index.

N,N-Diethyldodecanamide (DEDA) is a tertiary amide with a C12 alkyl chain. As a nonionic surfactant, its hydrophilic character comes from the amide group. Nonionic surfactants are generally known for their good emulsifying and dispersing properties and are often less sensitive to water hardness and pH changes compared to ionic surfactants. They are also typically considered to be milder and less irritating, making them suitable for pharmaceutical and personal care applications.

Cetyltrimethylammonium Bromide (CTAB) is a quaternary ammonium salt with a C16 alkyl chain. As a cationic surfactant, it carries a positive charge at its hydrophilic head group. Cationic surfactants are known for their strong interaction with negatively charged surfaces, making them effective conditioning agents, fabric softeners, and antimicrobial agents. CTAB is widely used in applications such as DNA extraction and as a template for the synthesis of mesoporous materials.[1]

Comparative Data

Due to the limited availability of specific experimental data for N,N-Diethyldodecanamide, a direct quantitative comparison is not feasible at this time. The following table provides known values for CTAB and highlights the data that would be required for a comprehensive comparison with DEDA.

Property	N,N-Diethyldodecanamide (DEDA)	Cetyltrimethylammonium Bromide (CTAB)
Chemical Structure	Nonionic - Tertiary Amide	Cationic - Quaternary Ammonium Bromide
Molecular Weight	255.44 g/mol [2]	364.45 g/mol [3]
Critical Micelle Concentration (CMC)	Data not available	~0.9-1.0 mM in water[3]
Surface Tension at CMC	Data not available	~33-36 mN/m[3]
Foaming Ability	Data not available	Generally good foaming properties[4]
Emulsification Index	Data not available	Effective emulsifier[3]
Thermal Stability	Stable under normal conditions[5]	Stable under normal conditions

Experimental Protocols for Surfactant Assessment

To facilitate the direct comparison of these surfactants, the following standard experimental protocols are provided. These methods can be employed to determine the key surfactant properties of N,N-Diethyldodecanamide.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant and can be determined by various methods that detect the onset of micelle formation.[6]

a) Surface Tension Method

• Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.[7]

• Procedure:

  • Prepare a series of aqueous solutions of the surfactant at various concentrations.

  • Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is determined from the intersection of the two linear portions of the plot.[8]

b) Fluorescence Spectroscopy

• Principle: A hydrophobic fluorescent probe (e.g., pyrene) is used. The probe's fluorescence emission spectrum is sensitive to the polarity of its microenvironment. Upon micelle formation, the probe partitions into the hydrophobic micellar core, leading to a change in its fluorescence properties.[9]

• Procedure:

  • Prepare surfactant solutions of varying concentrations containing a constant, low concentration of the fluorescent probe.

  • Measure the fluorescence emission spectra of the solutions.

  • Plot a parameter of the fluorescence spectrum (e.g., the ratio of the intensity of the first and third vibronic peaks of pyrene, I1/I3) against the surfactant concentration.

  • The CMC is identified as the concentration at which a sharp change in the plotted parameter occurs.[8]

Evaluation of Foaming Properties

The ability of a surfactant to form foam and the stability of that foam are critical parameters for many applications.

Ross-Miles Method

• Principle: This standardized method measures the initial foam height and its decay over time.[1]

• Procedure:

  • A specific volume of the surfactant solution is allowed to fall from a defined height into a larger volume of the same solution in a graduated cylinder.[10][11]

  • The initial height of the foam generated is recorded.

  • The foam height is then measured at specific time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.[1]

Determination of Emulsification Index (E24)

The emulsification index provides a measure of the ability of a surfactant to form a stable emulsion.

• Principle: This method quantifies the volume of the emulsion layer formed after mixing an aqueous surfactant solution with an oil phase.[4]

• Procedure:

  • Equal volumes of the aqueous surfactant solution and an immiscible oil (e.g., kerosene or a specific oil relevant to the application) are mixed in a graduated tube.[12]

  • The mixture is vortexed for a set period (e.g., 2 minutes) to form an emulsion.

  • The mixture is allowed to stand for 24 hours.[12]

  • The height of the emulsion layer and the total height of the liquid are measured.

  • The Emulsification Index (E24) is calculated using the following formula: E24 (%) = (Height of Emulsion Layer / Total Height of Liquid) x 100[12]

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the workflows for the key experimental protocols described above.

Caption: Workflow for CMC determination using the surface tension method.

References

• 1. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. ijirset.com [ijirset.com]
• 6. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 7. Critical Micelle Concentration - Kibron [kibron.com]
• 8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 9. agilent.com [agilent.com]
• 10. scribd.com [scribd.com]
• 11. scientificspectator.com [scientificspectator.com]
• 12. Production optimization, stability and oil emulsifying potential of biosurfactants from selected bacteria isolated from oil-contaminated sites - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of N,N-Diethyldodecanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Analytical Method Validation

The validation of analytical methods is a critical process in drug development and quality control. It ensures that a chosen method is suitable for its intended purpose, providing reliable, reproducible, and accurate data. Key validation parameters include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The selection of an appropriate analytical technique depends on factors such as the required sensitivity, selectivity, sample matrix, and the intended application.

Comparison of Analytical Techniques

The choice of analytical methodology for the quantification of N,N-Diethyldodecanamide is influenced by its physicochemical properties. As a long-chain fatty acid amide, it is a relatively non-polar and volatile compound, making it amenable to both gas and liquid chromatography.

Feature	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by precursor and product ion mass-to-charge ratios.
Selectivity	Moderate	High	Very High
Sensitivity	Lower	Moderate to High	Very High
Sample Throughput	High	Moderate	Moderate
Instrumentation Cost	Low	Moderate	High
Typical Application	Routine quality control, high concentration samples.	Identification and quantification in complex matrices.	Trace level quantification in biological and environmental samples.

Quantitative Performance Data Summary

The following table summarizes the expected performance characteristics of the three analytical methods for the quantification of N,N-Diethyldodecanamide. Please note that this data is illustrative and based on typical performance for similar analytes, as specific validated data for N,N-Diethyldodecanamide is not publicly available.

Parameter	HPLC-UV (Hypothetical)	GC-MS (Hypothetical)	LC-MS/MS (Hypothetical)
Linearity (R²)	> 0.998	> 0.999	> 0.999
Limit of Detection (LOD)	~100 ng/mL	~10 ng/mL	~0.1 ng/mL
Limit of Quantification (LOQ)	~300 ng/mL	~30 ng/mL	~0.3 ng/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	97 - 103%
Precision (% RSD)	< 2%	< 5%	< 3%

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for similar long-chain fatty acid amides and should be validated for the specific application.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of N,N-Diethyldodecanamide in formulated products or bulk material where concentrations are relatively high.

a. Sample Preparation:

• Accurately weigh a sample containing approximately 10 mg of N,N-Diethyldodecanamide.

• Dissolve the sample in 100 mL of methanol to obtain a stock solution of 100 µg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

b. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (80:20, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection: UV at 210 nm

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers higher selectivity and sensitivity compared to HPLC-UV and is suitable for the analysis of N,N-Diethyldodecanamide in more complex matrices.

a. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample matrix, add 3 mL of a suitable organic solvent (e.g., ethyl acetate).

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

b. GC-MS Conditions:

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp to 280°C at 10°C/min

  • Hold at 280°C for 5 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 50-400

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it the method of choice for trace-level quantification of N,N-Diethyldodecanamide in challenging matrices such as biological fluids or environmental samples.

a. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load 1 mL of the sample onto the cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

• Elute the analyte with 3 mL of acetonitrile.

• Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

b. LC-MS/MS Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient:

  • Start with 50% B, hold for 1 minute

  • Linearly increase to 95% B over 5 minutes

  • Hold at 95% B for 2 minutes

  • Return to initial conditions and equilibrate for 2 minutes

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N,N-Diethyldodecanamide would need to be determined experimentally.

Workflow and Process Visualization

The following diagrams illustrate the general workflow for analytical method validation and the decision-making process for selecting an appropriate analytical method.

A flowchart illustrating the key stages of analytical method validation.

A decision tree for selecting an analytical method for N,N-Diethyldodecanamide.

Conclusion and Recommendations

The choice of the most suitable analytical method for the quantification of N,N-Diethyldodecanamide depends on the specific requirements of the analysis.

• HPLC-UV is a cost-effective and robust method ideal for routine quality control of bulk materials and formulations where high sensitivity is not required.

• GC-MS offers a good balance of sensitivity and selectivity, making it suitable for the identification and quantification of N,N-Diethyldodecanamide in more complex samples where matrix effects could be a concern.

• LC-MS/MS is the most sensitive and selective technique, making it the preferred method for trace-level analysis in challenging matrices such as biological fluids and environmental samples.

It is imperative that any chosen method be thoroughly validated in the intended sample matrix to ensure the reliability and accuracy of the results. This guide provides a foundational framework for initiating the development and validation of analytical methods for N,N-Diethyldodecanamide.

Unveiling the Potential of N,N-Diethyldodecanamide as a Novel Solvent for Active Pharmaceutical Ingredients: A Methodological Guide

For researchers, scientists, and professionals in drug development, the quest for effective and versatile solvents for Active Pharmaceutical Ingredients (APIs) is a perpetual challenge. This guide explores the potential of N,N-Diethyldodecanamide as a promising non-aqueous solvent and provides a comprehensive framework for conducting comparative solubility studies.

While specific quantitative solubility data for a range of APIs in N,N-Diethyldodecanamide is not extensively available in public literature, this guide furnishes the necessary protocols and data presentation structures to empower researchers to conduct their own comparative analyses. Understanding the solubility of APIs is a critical first step in formulation development, influencing bioavailability, stability, and the ultimate therapeutic efficacy of a drug product.[1][]

N,N-Diethyldodecanamide: A Profile

N,N-Diethyldodecanamide is a fatty amide that presents as a clear, colorless to light yellow liquid.[3] Its chemical and physical properties suggest its potential as a valuable solvent in pharmaceutical formulations.

Physicochemical Properties of N,N-Diethyldodecanamide:

Property	Value
CAS Number	3352-87-2[4]
Molecular Formula	C16H33NO[4][5]
Molecular Weight	255.44 g/mol [5]
Boiling Point	166-167 °C @ 2 mm Hg[3][6]
Density	0.847 g/mL at 25 °C[3][6]
Physical State	Liquid[4]

Its use as a pharmaceutical intermediate is noted, highlighting its relevance in the drug development pipeline.[3] The long hydrocarbon chain suggests lipophilic characteristics, which could be advantageous for dissolving poorly water-soluble APIs.[1]

A Framework for Comparative Solubility Analysis

To objectively assess the performance of N,N-Diethyldodecanamide against other solvents, a standardized experimental protocol is essential. The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.[7][8]

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

This protocol outlines the steps to determine the solubility of an API in N,N-Diethyldodecanamide and other comparative solvents.

1. Materials and Equipment:

• Active Pharmaceutical Ingredient (API) of interest

• N,N-Diethyldodecanamide (and other selected solvents for comparison)

• Analytical balance

• Vials with screw caps

• Orbital shaker or thermomixer capable of maintaining a constant temperature

• Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer for concentration analysis

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Solvent: Ensure all solvents are of high purity.

• Addition of Excess API: Add an excess amount of the API to a known volume of the solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in an orbital shaker or thermomixer set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. The equilibration time should be sufficient to ensure that the concentration of the dissolved API in the solvent remains constant.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Subsequently, separate the saturated solution from the undissolved solid by either centrifugation or filtration. This step must be performed carefully to avoid disturbing the equilibrium.

• Sample Dilution: Accurately dilute a known volume of the clear, saturated supernatant with a suitable solvent to bring the API concentration within the quantifiable range of the analytical method.

• Concentration Analysis: Determine the concentration of the API in the diluted sample using a validated HPLC or UV-Vis spectrophotometric method.

• Calculation of Solubility: Calculate the solubility of the API in the solvent, expressed in units such as mg/mL or mol/L, taking into account the dilution factor.

8. Data Presentation:

The quantitative data obtained from these experiments should be summarized in a clear and structured table for easy comparison.

Table 1: Comparative Solubility of Representative APIs in Various Solvents

Active Pharmaceutical Ingredient (API)	Solvent	Temperature (°C)	Solubility (mg/mL)
API A	N,N-Diethyldodecanamide	25	[Experimental Data]
Ethanol	25	[Experimental Data]
Propylene Glycol	25	[Experimental Data]
Water	25	[Experimental Data]
API B	N,N-Diethyldodecanamide	25	[Experimental Data]
Ethanol	25	[Experimental Data]
Propylene Glycol	25	[Experimental Data]
Water	25	[Experimental Data]
API C	N,N-Diethyldodecanamide	25	[Experimental Data]
Ethanol	25	[Experimental Data]
Propylene Glycol	25	[Experimental Data]
Water	25	[Experimental Data]

Note: This table is a template. The actual solvents and APIs for comparison should be selected based on the specific research objectives.

Visualizing the Experimental Workflow

To further clarify the experimental process, the following diagram illustrates the logical flow of the solubility determination protocol.

Caption: Workflow for comparative API solubility determination.

By following this structured approach, researchers can generate reliable and comparable data to evaluate the potential of N,N-Diethyldodecanamide as a valuable addition to the formulator's toolkit for solubilizing challenging APIs. This, in turn, can accelerate the development of novel and effective drug delivery systems.

References

• 1. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 3. N,N-Diethyldodecanamide | 3352-87-2 [chemicalbook.com]
• 4. labproinc.com [labproinc.com]
• 5. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. tandfonline.com [tandfonline.com]

evaluating the green chemistry metrics of N,N-Diethyldodecanamide as a solvent

For Researchers, Scientists, and Drug Development Professionals: A Guide to Evaluating the Green Chemistry Metrics of N,N-Diethyldodecanamide as a Solvent Alternative.

The pharmaceutical and chemical industries are increasingly prioritizing green and sustainable practices to minimize environmental impact. A critical aspect of this initiative is the selection of solvents, which constitute a significant portion of waste generated in chemical processes. This guide provides a comparative evaluation of N,N-Diethyldodecanamide against common solvents, focusing on key green chemistry metrics. The data presented here is intended to assist researchers in making informed decisions towards more sustainable chemical synthesis.

Comparative Analysis of Solvent Properties

The selection of a solvent is a critical step in designing a green and sustainable chemical process. The following table summarizes key physical, toxicological, and environmental properties of N,N-Diethyldodecanamide and several commonly used alternative solvents.

Property	N,N-Diethyldodecanamide	N,N-Dimethylformamide (DMF)	Dichloromethane (DCM)	2-Methyltetrahydrofuran (2-MeTHF)	Ethyl Acetate (EtOAc)	Dimethyl Carbonate (DMC)
Molecular Formula	C₁₆H₃₃NO	C₃H₇NO	CH₂Cl₂	C₅H₁₀O	C₄H₈O₂	C₃H₆O₃
Molecular Weight ( g/mol )	255.44	73.09	84.93	86.13	88.11	90.08
Boiling Point (°C)	166-167 @ 2 mmHg	153	39.8	80	77	90
Oral LD50 (rat, mg/kg)	> 3200[1]	2800 - 3010[2][3]	1600 - >2000[4][5][6]	300 - 2000[7]	5620[8][9]	> 5000[10][11][12][13]
Dermal LD50 (rabbit, mg/kg)	No data available	1500 - 4720[3][14]	> 2000[5][6]	4500	> 18000 - >180000[9][15]	> 2000 - >5000[10][11][13]
Environmental Fate	Readily biodegradable	Readily biodegradable[1][16][17]	Photochemical degradation in air, degrades in water within days[18]	Biodegradable, abiotic degradation by air and sunlight[19][20]	Readily biodegradable in air and water[21][22][23]	Readily biodegradable[10][12]
Green Chemistry Classification	Data not available in major guides	Problematic/Hazardous	Hazardous/Banned for some uses[24]	Recommended/Greener alternative	Recommended	Recommended[10]

Experimental Protocols for Green Chemistry Metric Evaluation

To provide a standardized framework for evaluating and comparing solvents, the following experimental protocols for determining Process Mass Intensity (PMI) and E-Factor are outlined. These metrics are crucial for quantifying the efficiency and waste generation of a chemical process.

Protocol for Determining Process Mass Intensity (PMI)

Objective: To calculate the PMI for a given chemical reaction (e.g., amide synthesis) using a specific solvent.

Materials:

• Reactants for the chosen synthesis

• Solvent to be evaluated

• Any necessary catalysts or reagents

• Standard laboratory glassware and equipment (reaction vessel, condenser, separation funnel, rotary evaporator, etc.)

• Analytical balance

Procedure:

• Mass of all inputs: Accurately weigh all materials used in the process. This includes:

  • Mass of starting materials (reactants)

  • Mass of the solvent

  • Mass of all reagents (including catalysts, acids, bases, and any processing aids)

  • Mass of any water used in the reaction or work-up steps

• Reaction setup: Assemble the reaction apparatus and carry out the synthesis according to the established procedure.

• Work-up and isolation: After the reaction is complete, perform the necessary work-up and purification steps to isolate the desired product.

• Mass of final product: Accurately weigh the final, dried product of sufficient purity.

• Calculation: Calculate the PMI using the following formula:

  PMI = (Total mass of inputs (kg)) / (Mass of final product (kg))

  A lower PMI value indicates a more efficient and greener process.

Protocol for Determining E-Factor (Environmental Factor)

Objective: To calculate the E-Factor for a given chemical reaction, quantifying the amount of waste produced relative to the desired product.

Materials:

• Same as for PMI determination.

Procedure:

• Mass of all inputs and product: Follow steps 1-4 from the PMI protocol to determine the total mass of all materials put into the process and the mass of the isolated final product.

• Calculation: Calculate the E-Factor using the following formula:

  E-Factor = (Total mass of inputs (kg) - Mass of final product (kg)) / (Mass of final product (kg))

  Alternatively, E-Factor = PMI - 1. A lower E-Factor is indicative of a greener process with less waste generation.

Logical Workflow for Green Solvent Selection

The process of selecting a greener solvent for a chemical synthesis can be visualized as a logical workflow. The following diagram, generated using the DOT language, illustrates the key decision-making steps.

Caption: A stepwise workflow for the selection of a green solvent.

Conclusion

The evaluation of green chemistry metrics is essential for the development of sustainable chemical processes. While N,N-Diethyldodecanamide shows promise with its high boiling point and favorable oral toxicity profile, a comprehensive assessment requires further experimental data, particularly regarding its Process Mass Intensity and E-Factor in specific applications. By utilizing the provided protocols and the logical workflow, researchers can systematically evaluate N,N-Diethyldodecanamide and other potential solvents to identify the most environmentally benign options for their synthetic needs. This data-driven approach will contribute to the broader adoption of green chemistry principles in the pharmaceutical and chemical industries.

References

• 1. N,N-DIMETHYLFORMAMIDE [inchem.org]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. METHYLENE CHLORIDE [www2.atmos.umd.edu]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. agilent.com [agilent.com]
• 9. chempurebrand.com [chempurebrand.com]
• 10. 20220517.fs1.hubspotusercontent-na1.net [20220517.fs1.hubspotusercontent-na1.net]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. rcilabscan.com [rcilabscan.com]
• 15. carlroth.com:443 [carlroth.com:443]
• 16. ARCHIVED - Priority Substances List Assessment Report for N,N-Dimethylformamide - Canada.ca [canada.ca]
• 17. Frontiers | Characterization and genome sequence of N,N-dimethylformamide degradation in Paracoccus sulfuroxidans DM175A1-1 isolated from activated sludge of wastewater [frontiersin.org]
• 18. Dichloromethane (DCM) [utslappisiffror.naturvardsverket.se]
• 19. nbinno.com [nbinno.com]
• 20. researchgate.net [researchgate.net]
• 21. Understanding Ethyl Acetate’s Green Chemistry Impact [eureka.patsnap.com]
• 22. Is Ethyl Acetate Environmentally Friendly? Factory China [slchemtech.com]
• 23. Hazards to the Environment and Humans of Ethyl Acetate_Chemicalbook [chemicalbook.com]
• 24. Dichloromethane - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of N,N-Diethyldodecanamide: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of N,N-Diethyldodecanamide, ensuring compliance and protecting personnel and the environment. Researchers, scientists, and drug development professionals are advised to adhere to these procedures to maintain a safe laboratory environment.

N,N-Diethyldodecanamide is a chemical compound that requires careful handling and disposal due to its potential hazards. It is known to cause skin and eye irritation and may cause respiratory irritation.[1][2][3] Adherence to proper disposal protocols is crucial to mitigate these risks and prevent environmental contamination.

Quantitative Data Summary

The following table summarizes key quantitative data for N,N-Diethyldodecanamide, extracted from safety data sheets (SDS). This information is critical for a comprehensive understanding of the substance's properties for safe handling and disposal.

Property	Value	Remarks/Method
Molecular Formula	C16H33NO
Molecular Weight	255.44 g/mol
Boiling Point/Range	166 - 167.0 °C / 330.8 - 332.6 °F	@ 2 mmHg
Flash Point	> 112 °C / > 233.6 °F	Method - No information available
Density / Specific Gravity	0.8470

Experimental Protocols: Disposal Procedures

The disposal of N,N-Diethyldodecanamide must be conducted in a manner that is compliant with local, regional, and national hazardous waste regulations.[1] The following step-by-step guide outlines the recommended procedure for its disposal.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling N,N-Diethyldodecanamide for disposal, ensure that appropriate personal protective equipment is worn. This includes:

• Eye Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Wear protective gloves, such as nitrile rubber.[1]

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[1]

• Respiratory Protection: If working in an area with poor ventilation or if vapors are present, use a NIOSH-approved respirator.[1]

Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[1]

Step 2: Waste Characterization and Segregation

It is the responsibility of the waste generator to determine if the chemical waste is classified as hazardous.[4] Based on its irritant properties, N,N-Diethyldodecanamide waste should be considered for hazardous waste disposal.

• Do not mix N,N-Diethyldodecanamide waste with other incompatible waste streams. It is incompatible with strong oxidizing agents.[1][5]

• Segregate the waste into a designated container for non-halogenated organic waste.

Step 3: Containerization and Labeling

• Container Selection: Use a chemically resistant container that can be securely sealed. The container should be in good condition and free from leaks.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "N,N-Diethyldodecanamide". The label should also include the date of accumulation and the specific hazards (e.g., "Irritant").

Step 4: Storage

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Keep the container away from heat, sparks, open flames, and direct sunlight.[1]

• Ensure the storage area is inaccessible to unauthorized personnel.

Step 5: Disposal

• Arrange for the collection of the hazardous waste by a licensed environmental waste management contractor.

• Provide the contractor with the Safety Data Sheet (SDS) for N,N-Diethyldodecanamide.

• Do not dispose of N,N-Diethyldodecanamide down the drain or in regular trash.[1][6] This can lead to environmental contamination and may be in violation of regulations.

Step 6: Spill Management

In the event of a spill:

• Evacuate the area if necessary.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, silica gel, or universal binder.[4][7]

• Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[5][7]

• Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N,N-Diethyldodecanamide.

Caption: Workflow for the safe disposal of N,N-Diethyldodecanamide.

References

• 1. scribd.com [scribd.com]
• 2. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. acs.org [acs.org]
• 7. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling N,N-Diethyldodecanamide

For laboratory personnel, adherence to strict safety protocols is paramount when working with chemical compounds. This guide provides essential, immediate safety and logistical information for the handling and disposal of N,N-Diethyldodecanamide, ensuring the well-being of researchers and the integrity of scientific work.

N,N-Diethyldodecanamide is a chemical compound that requires careful handling due to its potential to cause skin, eye, and respiratory irritation.[1][2] Understanding and implementing appropriate personal protective equipment (PPE) and procedural controls are critical for minimizing exposure and ensuring a safe laboratory environment.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling N,N-Diethyldodecanamide in various laboratory scenarios. It is crucial to always wear the minimum recommended PPE and to upgrade to a higher level of protection when the risk of exposure increases.

Scenario	Eye/Face Protection	Skin Protection	Respiratory Protection
Routine Handling & Weighing	Chemical splash goggles.[3]	Nitrile rubber gloves, lab coat.[3]	Not required with adequate ventilation.
Preparing Solutions	Chemical splash goggles and face shield.[3]	Nitrile rubber gloves, chemically resistant apron over lab coat.[3]	Use in a chemical fume hood.
Spill Cleanup	Chemical splash goggles and face shield.[3]	Chemically resistant gloves and boots, disposable coveralls.[1][3]	Air-purifying respirator with organic vapor cartridges. For large spills, a self-contained breathing apparatus may be necessary.[1]
Emergency (e.g., Fire)	Full-facepiece, self-contained breathing apparatus (SCBA).[1][4]	Full protective, chemically resistant suit.[1][4]	Positive pressure self-contained breathing apparatus (SCBA).[1][4]

Chemical and Physical Properties

A thorough understanding of a chemical's properties is fundamental to its safe handling.

Property	Value
Chemical Formula	C16H33NO[5]
Molecular Weight	255.44 g/mol [5]
Appearance	Colorless to light yellow clear liquid[6]
Boiling Point	166 - 167.0 °C / 330.8 - 332.6 °F @ 2 mmHg[4]
Flash Point	> 112 °C / > 233.6 °F[4]
Density	0.8470 g/cm³[4]
Solubility	No information available[4]

Experimental Protocol for Safe Handling

This protocol outlines the standard operating procedure for the safe handling of N,N-Diethyldodecanamide in a laboratory setting.

1. Engineering Controls:

• Always handle N,N-Diethyldodecanamide in a well-ventilated area.[1]
• For procedures that may generate aerosols or vapors, use a certified chemical fume hood.[1]
• Ensure safety showers and eyewash stations are readily accessible and have been recently tested.[3]

2. Personal Protective Equipment (PPE):

• Prior to handling, don the appropriate PPE as specified in the table above.
• Inspect gloves for any signs of degradation or puncture before use.

3. Handling Procedures:

• Avoid direct contact with skin and eyes.[4]
• Avoid inhalation of vapor or mist.[4]
• Use compatible containers and equipment (e.g., glass, polyethylene).
• When transferring, use a funnel to minimize the risk of spills.
• Keep containers tightly closed when not in use.[4]

4. Storage:

• Store in a cool, dry, and well-ventilated area.[4]
• Keep away from heat, sparks, and open flames.[1]
• Store separately from strong oxidizing agents.[1][4]
• Keep containers tightly closed in a dry, cool and well-ventilated place.[4]

5. Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
• For larger spills, evacuate the area and follow your institution's emergency procedures.
• Ventilate the area and wear appropriate PPE for cleanup.[1]
• Collect the absorbed material and contaminated items into a sealed, labeled container for disposal.

6. First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.[4]
• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]
• Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1]

7. Disposal:

• Dispose of waste N,N-Diethyldodecanamide and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[1]
• Do not allow the chemical to enter sewers or waterways.[1]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of N,N-Diethyldodecanamide.

References

• 1. scribd.com [scribd.com]
• 2. calpaclab.com [calpaclab.com]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. fishersci.com [fishersci.com]
• 5. N,N-Diethyldodecanamide | C16H33NO | CID 18783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. labproinc.com [labproinc.com]